(3-Acetoxyphenyl)boronic acid

Core Science & Biosynthesis

Comprehensive Technical Guide on (3-Acetoxyphenyl)boronic Acid and Its Pinacol Ester Derivative

Executive Summary

In modern organic synthesis and drug discovery, the construction of complex biaryl scaffolds relies heavily on robust, high-yielding carbon-carbon bond-forming reactions. Among these, the Suzuki-Miyaura cross-coupling reaction stands paramount. While free boronic acids such as (3-Acetoxyphenyl)boronic acid are foundational to this chemistry, they inherently suffer from thermodynamic instability, often undergoing spontaneous dehydration to form cyclic boroxines. This trimerization complicates stoichiometric control and reduces coupling efficiency.

To circumvent these limitations, the field has universally adopted the pinacol ester derivative: 3-Acetoxyphenylboronic acid pinacol ester (also known as 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate). As a Senior Application Scientist, I present this whitepaper to dissect the physical properties, mechanistic advantages, and validated experimental protocols associated with this critical reagent, providing a self-validating framework for researchers and drug development professionals.

Chemical Identity and Thermodynamic Stability

The conversion of the free (3-Acetoxyphenyl)boronic acid into its pinacol ester introduces significant steric bulk around the boron atom. This structural modification shields the empty p-orbital of the boron from unwanted nucleophilic attack and completely prevents boroxine formation. Consequently, the pinacol ester is a highly stable, crystalline solid that can be stored at room temperature without the risk of protodeboronation.

The quantitative physical and chemical properties of the pinacol ester derivative are summarized in Table 1 below for easy reference and comparative analysis during synthetic planning.

Table 1: Physical and Chemical Properties of 3-Acetoxyphenylboronic acid pinacol ester

Property	Value
Chemical Name	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl acetate
CAS Number	480424-69-9[1]
Molecular Formula	C₁₄H₁₉BO₄[1]
Molecular Weight	262.11 g/mol [1]
Melting Point	36 – 40 °C[2]
Boiling Point	116 – 120 °C (at 0.03 mmHg)[3]
Density (Predicted)	~1.08 g/cm³[4]
Flash Point	>113 °C[3]

Data aggregated from2[2] and 3[3].

Mechanistic Role in Cross-Coupling

The utility of 3-Acetoxyphenylboronic acid pinacol ester is best demonstrated through its participation in the Suzuki-Miyaura catalytic cycle. The process relies on the precise orchestration of palladium catalysis and base activation.

Causality of Base Activation: Unlike highly reactive Grignard or organolithium reagents, boronic esters are highly covalent and inherently poor nucleophiles. The addition of an inorganic base (e.g., K₂CO₃ or Cs₂CO₃) is not merely for acid neutralization; it is a mechanistic imperative. The base coordinates with the Lewis acidic boron atom, converting the neutral sp²-hybridized boronic ester into a negatively charged, sp³-hybridized boronate complex. This quaternization significantly increases the electron density on the aryl ring, facilitating the crucial transmetalation step where the 3-acetoxyphenyl group is transferred to the Palladium(II) center.

Figure 1: Mechanistic workflow of the Suzuki-Miyaura cross-coupling catalytic cycle.

Validated Experimental Protocol: Microwave-Assisted Suzuki Coupling

To ensure a self-validating and reproducible workflow, the following protocol details the microwave-assisted cross-coupling of 3-Acetoxyphenylboronic acid pinacol ester with a generic aryl bromide. Microwave irradiation is chosen over conventional thermal heating because it provides rapid, uniform energy transfer, drastically reducing reaction times from hours to minutes and minimizing the thermal degradation of the palladium catalyst.

Materials Required:

• Nucleophile: 3-Acetoxyphenylboronic acid pinacol ester (1.1 equiv)

• Electrophile: Aryl bromide (1.0 equiv)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Base: Potassium carbonate (K₂CO₃) (2.0 equiv)

• Solvent System: 1,2-Dimethoxyethane (DME) / H₂O (4:1 v/v)

Step-by-Step Methodology:

• Reagent Assembly: In a 10 mL microwave-safe reaction vial equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), 3-Acetoxyphenylboronic acid pinacol ester (1.1 mmol), and K₂CO₃ (2.0 mmol).

  • Causality: A slight excess (1.1 equiv) of the boronic ester is used to compensate for any minor protodeboronation that may occur in the aqueous basic medium.

• Solvent Addition & Degassing: Add 5 mL of the DME/H₂O (4:1) solvent mixture. Degas the suspension by bubbling argon or nitrogen gas directly through the liquid for 10 minutes.

  • Causality: Water is strictly required to dissolve the K₂CO₃ and facilitate the formation of the reactive boronate complex. Degassing is a critical failure point; dissolved oxygen will rapidly oxidize the active Pd(0) species into an inactive Pd(II) state, stalling the catalytic cycle.

• Catalyst Introduction: Quickly add Pd(PPh₃)₄ (0.05 mmol) under a positive flow of inert gas. Seal the vial immediately with a crimp cap.

  • Causality: Adding the oxygen-sensitive catalyst last minimizes its exposure to ambient air during the setup phase.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer. Heat the reaction mixture at 100 °C for 20 minutes with continuous stirring.

• Reaction Validation & Workup: Cool the vial to room temperature. Validate reaction completion via TLC or LC-MS. Once confirmed, unseal the vial and dilute the mixture with 15 mL of Ethyl Acetate (EtOAc). Wash the organic layer with distilled water (2 × 10 mL) and brine (10 mL).

  • Causality: The aqueous washes remove the inorganic base, unreacted boronic acid/ester, and pinacol byproducts.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, Hexane/EtOAc gradient) to yield the pure 3-acetoxy-biaryl product.

Pharmaceutical Applications

The structural motif provided by (3-Acetoxyphenyl)boronic acid is highly valuable in medicinal chemistry. The acetoxy group serves a dual purpose: it can act as a stable hydrogen-bond acceptor in the final Active Pharmaceutical Ingredient (API), or it can be easily hydrolyzed post-coupling to reveal a phenolic hydroxyl group for further functionalization.

A prominent example of its application is found in the synthesis of cannabinoid receptor modulators. According to research published in the NIH PMC[5], 3-Acetoxyphenylboronic acid was successfully utilized in a Suzuki coupling reaction with 2-bromo-5-nitrothiophene to yield methyl 3-(5-nitrothiophen-2-yl)benzoate intermediates. These intermediates were subsequently elaborated into 1-phenyl-3-thiophenylurea derivatives, which were evaluated as highly potent Cannabinoid Type-1 (CB1) Receptor allosteric modulators (5[5]). This highlights the compound's critical role in exploring Structure-Activity Relationships (SAR) during early-stage drug discovery.

References

• Title: Synthesis and Pharmacological Evaluation of 1‐Phenyl-3‐Thiophenylurea Derivatives as Cannabinoid Type-1 Receptor Allosteric Modulators Source: NIH PubMed Central (PMC) URL: [Link]

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A Technical Guide to the Stability and Storage of (3-Acetoxyphenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

(3-Acetoxyphenyl)boronic acid is a versatile reagent in modern organic synthesis, particularly valued for its role in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. Its utility, however, is intrinsically linked to its chemical integrity. As with many boronic acid derivatives, this compound is susceptible to degradation, which can compromise reaction yields, introduce impurities, and affect the reproducibility of experimental results. This guide provides an in-depth analysis of the factors governing the stability of (3-Acetoxyphenyl)boronic acid, offering field-proven protocols for its optimal storage and handling.

The Chemical Profile: Understanding Inherent Instability

The structure of (3-Acetoxyphenyl)boronic acid contains two key functional groups that are central to its reactivity and its instability: the boronic acid moiety [-B(OH)₂] and the acetylated phenol (ester).

• The Boronic Acid Group: The boron atom in a boronic acid is sp²-hybridized and possesses a vacant p-orbital, rendering it Lewis acidic.[1][2] This electron deficiency makes it susceptible to nucleophilic attack, particularly from water.

• The Acetyl Ester Group: The ester linkage is prone to hydrolysis, especially under basic or acidic conditions, which would convert the compound to (3-hydroxyphenyl)boronic acid.

These structural features dictate the primary degradation pathways and inform the necessary precautions for storage and handling.

Key Degradation Pathways

Understanding the mechanisms by which (3-Acetoxyphenyl)boronic acid degrades is critical for preventing it. The two most significant pathways are hydrolysis and oxidation.

Hydrolysis: The Boroxine-Boronic Acid Equilibrium

The most common degradation pathway for boronic acids is dehydration to form cyclic trimeric anhydrides known as boroxines.[3][4][5] This is a reversible process where three molecules of the boronic acid condense, eliminating three molecules of water.

R-B(OH)₂ ⇌ (RBO)₃ + 3H₂O

While this process is a dehydration, the equilibrium is readily shifted back towards the boronic acid in the presence of moisture.[3][5] Therefore, a sample of solid boronic acid often exists as a mixture of the free acid and its boroxine anhydride.[1][2][6][7] This can lead to inconsistencies in weighing and stoichiometry in reactions.[6][7]

Ester Hydrolysis

The acetyl group is also susceptible to hydrolysis, which cleaves the ester bond to yield (3-hydroxyphenyl)boronic acid and acetic acid. This process can be catalyzed by trace amounts of acid or base and is accelerated in the presence of water.

Oxidative Degradation

Arylboronic acids can undergo oxidative deboronation, where the carbon-boron bond is cleaved, typically converting the boronic acid into a phenol.[8][9] This process can be initiated by reactive oxygen species (ROS) or other oxidizing agents.[8][9][10][11] The ultimate degradation product is often boric acid.[1][2][12]

Key degradation pathways for (3-Acetoxyphenyl)boronic acid.

Best Practices for Storage and Handling

Given the inherent instability, rigorous storage and handling protocols are essential to preserve the quality of (3-Acetoxyphenyl)boronic acid. The primary goals are to minimize exposure to moisture, oxygen, and elevated temperatures.

Recommended Storage Conditions

The consensus from supplier technical data sheets and best practices for air- and moisture-sensitive reagents points to a clear set of storage conditions.

Parameter	Recommendation	Rationale
Temperature	2–8°C[13][14]	Reduces the rate of all chemical degradation pathways.
Atmosphere	Inert Gas (Argon or Nitrogen)[14][15]	Prevents oxidative degradation by displacing atmospheric oxygen and moisture.
Container	Tightly sealed, opaque glass vial	Protects from moisture, air, and potentially light. Amber glass is preferred to prevent any photochemical degradation.
Location	Desiccator or Glovebox[16][17]	Provides a secondary barrier against atmospheric moisture. A glovebox offers the most rigorous protection.[16][18]

Handling Workflow

Proper handling technique is as crucial as long-term storage. Each time the container is opened, the material is at risk. The following workflow minimizes this risk.

Workflow for handling moisture- and air-sensitive boronic acids.

Causality Behind the Workflow:

• Step 1 (Equilibrate): Allowing the container to warm to room temperature before opening is critical. Opening a cold vial in a laboratory atmosphere will cause moisture from the air to condense on the cold solid, leading to rapid hydrolysis.

• Step 2 & 3 (Inert Environment): Handling the solid under a blanket of inert gas (e.g., in a glovebox or using Schlenk line techniques) is the gold standard.[16][18] This provides the best possible protection from atmospheric moisture and oxygen during transfer.[15]

• Step 6 (Purge Headspace): After dispensing, the air that entered the container's headspace should be replaced with a dry, inert gas before resealing for long-term storage. This prevents degradation of the remaining material.

Assessing Stability: Analytical Methods

Regularly assessing the purity of (3-Acetoxyphenyl)boronic acid is a crucial part of quality control. High-Performance Liquid Chromatography (HPLC) is a widely used and effective technique for this purpose.[19][20]

Representative HPLC Protocol for Purity Analysis

This protocol is a representative method and may require optimization for specific instruments and impurity profiles.

Objective: To determine the purity of (3-Acetoxyphenyl)boronic acid and detect the presence of key degradation products like (3-hydroxyphenyl)boronic acid.

Methodology:

• Instrumentation:

  • HPLC system with a UV/Vis or Diode Array Detector (DAD).[19]

  • Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reagents and Solvents:

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water (HPLC Grade).

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile (HPLC Grade).

  • Sample Diluent: 50:50 Acetonitrile/Water.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0.0	10
    20.0	90
    25.0	90
    25.1	10

    | 30.0 | 10 |

• Sample Preparation:

  • Accurately weigh approximately 5 mg of (3-Acetoxyphenyl)boronic acid.

  • Dissolve in 10 mL of the sample diluent to achieve a concentration of ~0.5 mg/mL.

  • Vortex/sonicate to ensure complete dissolution.

  • Filter through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Identify the peak for (3-Acetoxyphenyl)boronic acid based on its retention time.

  • Potential impurities, such as the more polar (3-hydroxyphenyl)boronic acid, would be expected to elute earlier. Boroxine species may also be detected.[19]

  • Calculate purity using the area normalization method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Conclusion

The chemical integrity of (3-Acetoxyphenyl)boronic acid is paramount for its successful application in research and development. Its stability is primarily challenged by its sensitivity to moisture and atmospheric oxygen, leading to hydrolysis and oxidation. By implementing a systematic approach to storage and handling—combining refrigeration, inert atmosphere, and careful dispensing techniques—researchers can significantly extend the shelf-life and ensure the reliability of this important synthetic building block. Regular analytical assessment via methods like HPLC provides the necessary quality control to validate its purity before use, safeguarding the integrity of complex synthetic endeavors.

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• Kumar, A. et al. (2015). Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures. Radboud University Repository. Available from: [Link]

• Molecular Inorganic Chemistry, University of Vienna. (2008). Working with air and moisture sensitive compounds. Available from: [Link]

• Qing, G. (2024). Water-compatible dynamic covalent bonds based on a boroxine structure. Nature Communications. Available from: [Link]

• ResearchGate. The Boroxine-Boronic Acid Equilibrium. Available from: [Link]

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Available from: [Link]

• Butcher, T. et al. (2020). The Boroxine–Boronic Acid Equilibrium. Journal of the American Chemical Society. Available from: [Link]

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• Hall, D. G. (Ed.). (2005). Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. Wiley-VCH. Available from: [Link]

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• ResearchGate. Monitoring the bis-arylboronic acid (a) degradation.... Available from: [Link]

• Hall, D. G. (Ed.). (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials (2nd ed.). Wiley-VCH. Available from: [Link]

• Plamondon, M. A., & Anslyn, E. V. (2000). Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)₂. Journal of Pharmaceutical Sciences, 89(6), 758-765. Available from: [Link]

• EAWAG BBD/PPS. (2008). Phenol Family Degradation Pathway Map. Available from: [Link]

• ResearchGate. Oxidation-Responsive Poly(amino ester)s Containing Arylboronic Ester and Self-Immolative Motif: Synthesis and Degradation Study. Available from: [Link]

• Lee, H., & Raines, R. T. (2018). Boronic acid with high oxidative stability and utility in biological contexts. Proceedings of the National Academy of Sciences, 115(40), E9266-E9275. Available from: [Link]

• American Chemical Society. Assessing the stability and reactivity of a new generation of boronic esters. (Poster Presentation). Available from: [Link]

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A Comprehensive Safety and Handling Guide for (3-Acetoxyphenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

(3-Acetoxyphenyl)boronic acid is a versatile reagent increasingly utilized in organic synthesis and medicinal chemistry, particularly in the construction of complex molecules through cross-coupling reactions. Its utility, however, necessitates a thorough understanding of its potential hazards and the implementation of robust safety protocols to ensure the well-being of laboratory personnel and the integrity of research. This guide provides a detailed examination of the safety data for (3-Acetoxyphenyl)boronic acid, grounded in established safety principles and regulatory standards.

Chemical Identity and Application Context

• Chemical Name: (3-Acetoxyphenyl)boronic acid

• Synonyms: 3-Boronophenyl acetate

• CAS Number: 352535-93-8

• Molecular Formula: C₈H₉BO₄

• Molecular Weight: 179.97 g/mol

The primary application of (3-Acetoxyphenyl)boronic acid lies in its role as a building block in Suzuki-Miyaura cross-coupling reactions, a Nobel Prize-winning methodology for the formation of carbon-carbon bonds. Its unique structure, featuring both a boronic acid moiety and an acetoxy group, allows for sequential or orthogonal functionalization, making it a valuable tool in the synthesis of novel pharmaceutical compounds and complex organic materials. Boronic acids, in general, are of growing interest as therapeutic agents themselves due to their ability to inhibit enzyme activity.[1]

Hazard Identification and GHS Classification

A critical first step in the safe handling of any chemical is a comprehensive understanding of its inherent hazards.[2] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for communicating this information.

(3-Acetoxyphenyl)boronic acid is classified as follows:

Hazard Class	Category	GHS Pictogram	Signal Word	Hazard Statement
Skin Corrosion/Irritation	2	irritant	Warning	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	⚠️	Warning	H319: Causes serious eye irritation
Specific Target Organ Toxicity — Single Exposure (Respiratory tract irritation)	3	⚠️	Warning	H335: May cause respiratory irritation

Understanding the Risks:

• Skin Irritation (H315): Direct contact with the solid or solutions of (3-Acetoxyphenyl)boronic acid can cause redness, itching, and inflammation of the skin.[3][4] Prolonged or repeated exposure can lead to more severe irritation.

• Serious Eye Irritation (H319): This is a significant hazard. Contact with the eyes can cause substantial irritation, pain, redness, and potentially lead to temporary or permanent vision impairment if not addressed immediately and properly.[3][4]

• Respiratory Tract Irritation (H335): Inhalation of dust or aerosols of the compound can irritate the nose, throat, and lungs, leading to coughing, sneezing, and shortness of breath.[3][5]

The Logic of Laboratory Risk Assessment

A proactive approach to safety is paramount in a research environment. A thorough risk assessment should be conducted before any new experiment or significant change in protocol involving (3-Acetoxyphenyl)boronic acid.[6] This process involves identifying hazards, evaluating the likelihood and severity of potential exposure, and implementing appropriate control measures.[6][7]

Caption: A logical workflow for conducting a chemical risk assessment.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize exposure and maintain the integrity of the reagent.[8][9]

Personal Protective Equipment (PPE)

The final line of defense against chemical hazards is appropriate PPE.[2]

• Eye Protection: Chemical safety goggles are mandatory.[8] A face shield should be worn in situations with a higher risk of splashing.[10]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required.[11] Gloves should be inspected before use and changed immediately if contaminated.

• Skin and Body Protection: A lab coat must be worn to prevent skin contact.[11] Ensure that legs are covered and closed-toe shoes are worn.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of dust or aerosols.[11] If a fume hood is not available for a specific task and there is a risk of generating dust, a NIOSH-approved respirator may be necessary.

Engineering and Administrative Controls

• Ventilation: Always handle (3-Acetoxyphenyl)boronic acid in a well-ventilated area.[12] A chemical fume hood is the preferred engineering control for weighing, transferring, and conducting reactions with this compound.

• Eyewash Stations and Safety Showers: Ensure that a functional and easily accessible eyewash station and safety shower are in the immediate vicinity of where the chemical is being handled.[8]

• Labeling: All containers of (3-Acetoxyphenyl)boronic acid must be clearly labeled with the chemical name and associated hazards.[13]

Storage Requirements

Proper storage is crucial for both safety and maintaining the quality of the boronic acid.[14]

• Container: Keep the container tightly closed to prevent moisture absorption and contamination. Boronic acids can be hygroscopic and may cake if exposed to the atmosphere.[15]

• Environment: Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[11] Some boronic acids benefit from refrigerated storage to slow decomposition.[9]

• Inert Atmosphere: For long-term storage and to maintain high purity, storing under an inert atmosphere (e.g., argon or nitrogen) is recommended.[16]

• Segregation: Do not store with flammable materials.[14]

First-Aid and Emergency Procedures

In the event of an exposure, immediate and appropriate first-aid is critical.[17]

Exposure Route	First-Aid Protocol
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15-20 minutes, holding the eyelids open.[17] Remove contact lenses if present and easy to do. Seek immediate medical attention.[18][19]
Skin Contact	Remove all contaminated clothing.[18] Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[10] Seek medical attention if irritation develops or persists.[18][20]
Inhalation	Move the affected person to fresh air immediately.[18] If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.[19] Seek medical attention.[20]
Ingestion	Do NOT induce vomiting.[21] If the person is conscious, rinse their mouth with water and have them drink plenty of water.[16][20] Seek immediate medical attention.[18][22]

Spill and Leak Procedures:

• Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it into a suitable, labeled container for disposal.[20] Clean the spill area with soap and water.

• Major Spills: Evacuate the area and prevent entry.[12] If safe to do so, contain the spill. Wear appropriate PPE, including respiratory protection. Contact your institution's environmental health and safety department for guidance on cleanup and disposal.

Physical and Chemical Properties

Understanding the physical and chemical properties of (3-Acetoxyphenyl)boronic acid is important for its safe handling and use in reactions.

Property	Value
Physical State	Solid (Crystal - Powder)
Color	White to slightly pale yellow
Melting Point	209°C
Solubility	Soluble in water[20]
Stability	Stable under normal conditions.[19] May be sensitive to moisture and light.[9][14]
Reactivity	Incompatible with strong oxidizing agents.

Waste Disposal

Dispose of (3-Acetoxyphenyl)boronic acid and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. It should be treated as hazardous chemical waste.[11]

• Waste Segregation: Collect waste in a designated, properly labeled, and sealed container.[11] Do not mix boronic acid waste with other chemical waste streams unless permitted by your institution's safety protocols.[11]

• Containerization: Use a chemically compatible container with a secure lid, clearly labeled as "Hazardous Waste" with the full chemical name.[11]

Conclusion

(3-Acetoxyphenyl)boronic acid is a valuable reagent in modern organic chemistry and drug discovery. Its safe and effective use hinges on a comprehensive understanding of its hazards, a diligent approach to risk assessment, and the consistent application of established safety protocols. By integrating the information and procedures outlined in this guide into daily laboratory practice, researchers can mitigate risks and foster a culture of safety.

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An In-depth Technical Guide to the Solubility of (3-Acetoxyphenyl)boronic acid

Foreword: The Critical Role of Solubility in Advancing Chemical Synthesis and Drug Discovery

(3-Acetoxyphenyl)boronic acid stands as a pivotal building block in contemporary organic synthesis and medicinal chemistry. Its utility in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction, has established it as a valuable intermediate for constructing complex molecular architectures.[1] Boronic acids and their derivatives are integral to the development of novel therapeutic agents, with several boron-containing drugs approved for clinical use.[2][3] The efficacy of (3-Acetoxyphenyl)boronic acid in any application, from reaction kinetics to formulation, is fundamentally governed by its solubility in the chosen solvent system. A comprehensive understanding of its solubility profile is, therefore, not merely an academic exercise but a prerequisite for reproducible, scalable, and efficient scientific endeavors.

This technical guide provides a holistic overview of the solubility of (3-Acetoxyphenyl)boronic acid. While specific quantitative solubility data for this compound is not extensively documented in publicly available literature, this guide equips researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies to determine its solubility in various solvents. We will delve into the theoretical underpinnings of boronic acid solubility, present established experimental protocols for its determination, and discuss the implications of these findings for research and development.

Physicochemical Properties and Their Influence on Solubility

The solubility of (3-Acetoxyphenyl)boronic acid is a multifactorial property dictated by its molecular structure. Key features include:

• The Boronic Acid Moiety (-B(OH)₂): This functional group is Lewis acidic and capable of forming hydrogen bonds with protic solvents. It can also undergo reversible covalent bonding with diols.

• The Phenyl Ring: The aromatic ring introduces a degree of hydrophobicity to the molecule.

• The Acetoxy Group (-OAc): The ester group adds polarity and can participate in dipole-dipole interactions and hydrogen bonding as an acceptor.

A significant characteristic of boronic acids is their propensity to undergo dehydration to form cyclic anhydrides known as boroxines.[4] This equilibrium can influence the observed solubility, as boroxines generally exhibit different solubility profiles than their monomeric acid counterparts.

The interplay of these functional groups results in a molecule with moderate polarity, suggesting that it will be most soluble in polar aprotic and polar protic solvents.

Estimated Qualitative Solubility Profile of (3-Acetoxyphenyl)boronic acid

Based on the general solubility trends of analogous compounds like phenylboronic acid and its substituted derivatives, a qualitative solubility profile for (3-Acetoxyphenyl)boronic acid can be estimated.[5][6][7]

Solvent Class	Examples	Estimated Solubility	Rationale
Polar Aprotic	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF), Acetone	High to Moderate	Favorable dipole-dipole interactions.
Polar Protic	Methanol, Ethanol	Moderate	Capable of hydrogen bonding, but the hydrophobic phenyl ring may limit high solubility.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate to Low	Moderate polarity of the solvent can solvate the molecule to some extent.
Aromatic	Toluene	Low	"Like dissolves like" principle suggests some solubility due to the phenyl ring.
Non-polar	Hexanes, Heptane	Very Low	The overall polarity of the molecule is too high for significant solubility in non-polar solvents.
Aqueous	Water	Low	The hydrophobic nature of the substituted phenyl ring limits water solubility.[8][9]

Note: This table provides an estimation. Experimental verification is crucial for obtaining accurate solubility data.

Experimental Determination of Solubility: Methodologies and Protocols

Accurate determination of solubility requires a systematic experimental approach. The "shake-flask" method is considered the gold standard, where an excess of the solute is equilibrated with the solvent over a defined period, followed by quantification of the dissolved solute in a saturated solution.[10][11]

Below are detailed protocols for three widely used analytical techniques to quantify the concentration of (3-Acetoxyphenyl)boronic acid in a saturated solution.

Gravimetric Method

This classic method is straightforward and relies on the precise measurement of mass.[12][13][14][15]

Principle: A known volume of a saturated solution is evaporated to dryness, and the mass of the remaining solute is determined.

Experimental Protocol:

• Preparation of Saturated Solution:

  • Add an excess amount of (3-Acetoxyphenyl)boronic acid to a flask containing the chosen solvent. The amount should be sufficient to ensure a solid phase remains at equilibrium.

  • Seal the flask and agitate it in a constant temperature shaker bath (e.g., 25 °C ± 0.5 °C) for 24-48 hours to ensure equilibrium is reached.

• Isolation of Saturated Solution:

  • Allow the suspension to settle.

  • Carefully filter the supernatant through a syringe filter (e.g., 0.45 µm PTFE) to remove all undissolved solids.

• Analysis:

  • Accurately pipette a known volume (e.g., 10.0 mL) of the clear, saturated solution into a pre-weighed, dry evaporating dish.

  • Carefully evaporate the solvent in a fume hood, followed by drying in a vacuum oven at a suitable temperature until a constant weight is achieved.

• Calculation:

  • Solubility (g/L) = (Mass of dish with residue - Mass of empty dish) / Volume of solution (L)

Caption: Workflow for Gravimetric Solubility Determination.

UV-Vis Spectroscopy

This method is suitable for compounds that possess a chromophore and absorb light in the ultraviolet-visible range.[16][17][18][19]

Principle: The concentration of a solute in a solution is determined by measuring its absorbance at a specific wavelength and using a calibration curve, based on Beer-Lambert Law.

Experimental Protocol:

• Preparation of Saturated Solution: Follow step 1 as described in the gravimetric method.

• Isolation of Saturated Solution: Follow step 2 as described in the gravimetric method.

• Preparation of Calibration Curve:

  • Prepare a series of standard solutions of (3-Acetoxyphenyl)boronic acid of known concentrations in the chosen solvent.

  • Measure the absorbance of each standard at the wavelength of maximum absorbance (λ_max).

  • Plot a graph of absorbance versus concentration to generate a calibration curve.

• Analysis:

  • Dilute the saturated solution with the solvent to a concentration that falls within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at λ_max.

• Calculation:

  • Determine the concentration of the diluted solution from the calibration curve.

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor.

¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful quantitative technique that does not require a chromophore and can be highly specific.[10][11][20][21][22]

Principle: The concentration of the analyte is determined by comparing the integral of a characteristic proton signal of the analyte to the integral of a known concentration of an internal standard.

Experimental Protocol:

• Preparation of Saturated Solution: Follow step 1 as described in the gravimetric method.

• Isolation of Saturated Solution: Follow step 2 as described in the gravimetric method.

• Sample Preparation for NMR:

  • Accurately transfer a known volume of the saturated solution to an NMR tube.

  • Add a precise amount of a suitable internal standard (e.g., dimethyl sulfoxide-d₆ containing a known concentration of a reference compound like maleic acid) that does not have overlapping signals with the analyte.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (D1) is used for accurate integration.

• Calculation:

  • Calculate the concentration of (3-Acetoxyphenyl)boronic acid using the following formula: Concentration_analyte = (Integral_analyte / N_protons_analyte) * (N_protons_standard / Integral_standard) * Concentration_standard Where N_protons is the number of protons giving rise to the integrated signal.

Caption: Workflow for ¹H NMR Solubility Determination.

High-Throughput Solubility Screening

In the pharmaceutical industry, early-stage drug discovery requires the rapid assessment of the solubility of many compounds.[23][24][25][26][27] High-throughput screening (HTS) methods are employed for this purpose. These automated systems can measure kinetic or thermodynamic solubility in small volumes, often in 96-well plate formats. Techniques like nephelometry, turbidimetry, and automated microscopy are used to detect compound precipitation.[23][25]

Safety and Handling of (3-Acetoxyphenyl)boronic acid

As with any chemical, proper safety precautions must be observed when handling (3-Acetoxyphenyl)boronic acid.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[28][29][30][31][32]

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.[28][29][30] Avoid contact with skin and eyes.[28][29]

• Storage: Store in a tightly closed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.[32][33]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

While direct quantitative solubility data for (3-Acetoxyphenyl)boronic acid is sparse, this guide provides the necessary theoretical framework and robust experimental protocols for its determination. An understanding of its solubility is paramount for its effective use in organic synthesis and drug development. By employing the methodologies outlined herein, researchers can generate reliable and reproducible solubility data, thereby optimizing reaction conditions, improving yields, and facilitating formulation development.

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Protocols & Analytical Methods

Application Notes & Protocols: The Chan-Lam Coupling of (3-Acetoxyphenyl)boronic Acid with Amines for Advanced Synthesis

Introduction: A Modern Tool for C-N Bond Formation

The formation of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials.[1][2] Among the array of methods available, the Chan-Lam coupling, also known as the Chan-Evans-Lam (CEL) coupling, has emerged as a powerful and versatile tool.[3][4] This copper-catalyzed cross-coupling reaction facilitates the union of an aryl boronic acid with an amine or alcohol, providing a robust alternative to palladium-catalyzed methods like the Buchwald-Hartwig amination.[3][5][6]

Key advantages of the Chan-Lam coupling include its typically mild reaction conditions—often proceeding at room temperature and open to the atmosphere—and the use of copper, an inexpensive and earth-abundant metal.[3][5][7] This guide provides an in-depth exploration of the Chan-Lam coupling, focusing specifically on the use of (3-acetoxyphenyl)boronic acid as the arylating agent. This substrate is of particular interest as the resulting product contains a protected phenol, which can be readily deprotected in a subsequent step to reveal a hydroxyl group, a common pharmacophore and a versatile handle for further chemical modification.

This document is intended for researchers, scientists, and drug development professionals, offering detailed mechanistic insights, step-by-step protocols, and practical troubleshooting advice to enable the successful application of this pivotal reaction.

Reaction Principle and Catalytic Mechanism

The Chan-Lam coupling is an oxidative cross-coupling reaction that uniquely joins two nucleophilic partners: an arylboronic acid and an amine.[1][6] The reaction is driven by a copper catalyst, which cycles through multiple oxidation states (Cu(II), Cu(III), and Cu(I)) to facilitate the key bond-forming step. While the precise mechanism can be complex and subject to reaction conditions, a generally accepted catalytic cycle provides a framework for understanding the transformation.[1][3]

The Catalytic Cycle involves several key steps:

• Ligand Exchange/Coordination: The amine nucleophile coordinates to the Cu(II) center, often displacing a weakly bound ligand like acetate. This step is typically facilitated by a base, which deprotonates the amine to increase its nucleophilicity.

• Transmetalation: The aryl group from the boronic acid is transferred to the copper center, forming an aryl-Cu(II) intermediate.

• Oxidation: The aryl-Cu(II) species is oxidized to a transient, highly reactive Cu(III) intermediate. In many protocols, atmospheric oxygen serves as the terminal oxidant for this step.[5][8]

• Reductive Elimination: This is the crucial C-N bond-forming step. The aryl group and the amine ligand are eliminated from the Cu(III) center, forming the desired N-aryl product and a Cu(I) species.[3]

• Reoxidation: The resulting Cu(I) is reoxidized back to the active Cu(II) catalyst by an oxidant (e.g., oxygen), completing the catalytic cycle.[6][8]

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• 8. Catalytic Chan–Lam coupling using a ‘tube-in-tube’ reactor to deliver molecular oxygen as an oxidant - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Copper-Catalyzed Cross-Coupling with (3-Acetoxyphenyl)boronic Acid

Introduction & Strategic Rationale

In modern drug development, the construction of carbon-heteroatom (C-N, C-O, C-S) bonds is a foundational operation. While palladium-catalyzed Buchwald-Hartwig aminations are ubiquitous, they require stringent inert atmospheres, high temperatures, and specialized ligands. As a Senior Application Scientist, I frequently recommend the 1[1] as a highly robust, air-tolerant alternative that operates at room temperature.

(3-Acetoxyphenyl)boronic acid is a particularly strategic coupling partner. The acetate moiety serves as a reliable protecting group for the meta-hydroxyl position. Unprotected phenolic boronic acids often undergo deleterious side reactions (e.g., oxidative oligomerization or self-coupling) under the aerobic conditions required for copper catalysis. By utilizing the acetate-protected variant, researchers can achieve high-yielding cross-couplings, followed by a mild downstream hydrolysis to reveal the phenol for further functionalization—a highly valued sequence in medicinal chemistry.

Mechanistic Causality & Experimental Design

Understanding why we select specific conditions is critical for troubleshooting and scaling. Every reagent in this protocol is part of a self-validating system.

• Catalyst Selection (Cu(OAc)₂): Copper(II) acetate is the gold standard for this transformation[2]. The acetate ligands are not merely spectators; they act as internal bases that facilitate the transmetalation of the arylboronic acid onto the copper center.

• The Role of Oxygen: Unlike most organometallic cross-couplings that degrade in air, the CEL coupling requires an oxidant to drive the catalytic cycle[3]. Atmospheric oxygen oxidizes the Cu(II) intermediate to a highly reactive Cu(III) species, which subsequently undergoes rapid reductive elimination to form the desired C-N or C-O bond[1].

• Base & Ligand (Pyridine): Pyridine serves a dual purpose. It neutralizes the stoichiometric acid generated during the reaction and coordinates to the copper center, preventing the precipitation of inactive copper oxide species.

Caption: Catalytic cycle of the Cu-catalyzed Chan-Evans-Lam cross-coupling.

Optimization & Quantitative Data

To demonstrate the causality of our reagent choices, the following table summarizes typical optimization data for the N-arylation of a standard secondary amine with (3-Acetoxyphenyl)boronic acid.

Entry	Catalyst (mol %)	Base (equiv)	Solvent	Atmosphere	Yield (%)	Mechanistic Insight
1	Cu(OAc)₂ (10)	Pyridine (2.0)	DCM	Air	88	Optimal conditions; acetate aids transmetalation.
2	Cu(OAc)₂ (10)	Pyridine (2.0)	DCM	Argon	< 5	Catalytic cycle stalls at Cu(I) without O₂[1].
3	Cu(OTf)₂ (10)	Pyridine (2.0)	DCM	Air	42	Triflate lacks the internal basicity of acetate.
4	Cu(OAc)₂ (10)	Et₃N (2.0)	MeOH	Air	76	MeOH is viable but can cause partial acetate cleavage[4].
5	None	Pyridine (2.0)	DCM	Air	0	Confirms the absolute requirement for copper[2].

Standard Operating Protocol: N-Arylation

This protocol describes the coupling of (3-Acetoxyphenyl)boronic acid with a nitrogen nucleophile (e.g., an aliphatic amine, aniline, or azole).

Materials Required

• (3-Acetoxyphenyl)boronic acid (1.5 equiv)

• Nitrogen nucleophile (1.0 equiv, e.g., 1.0 mmol)

• Copper(II) acetate, anhydrous (0.1 equiv, 10 mol%)

• Pyridine, anhydrous (2.0 equiv)

• Dichloromethane (DCM), ACS grade (0.1 M relative to nucleophile)

• Powdered 4Å Molecular Sieves (Optional, but recommended to prevent boronic acid protodeboronation)

Step-by-Step Methodology

• Preparation: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add the nitrogen nucleophile (1.0 mmol), (3-Acetoxyphenyl)boronic acid (1.5 mmol, 270 mg), and Cu(OAc)₂ (0.1 mmol, 18.2 mg).

• Solvent & Base Addition: Add 10 mL of DCM to the flask. Stir to create a suspension. Add pyridine (2.0 mmol, 161 µL) dropwise.

  • Self-Validating Step: The reaction mixture should transition from a pale blue suspension to a deep blue/green solution upon the addition of pyridine, confirming the formation of the active Cu-pyridine complex. If the solution remains pale blue, verify the quality and dryness of your base.

• Aerobic Incubation: Do not seal the flask with a solid septum. Instead, cover the flask loosely with a Kimwipe or a pierced septum to allow ambient air (O₂) to enter while keeping dust out. Stir vigorously at room temperature (20–25 °C) for 16–24 hours[3].

• Reaction Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc). The (3-acetoxyphenyl)boronic acid will appear as a distinct UV-active spot that slowly consumes over time.

• Workup: Once complete, dilute the reaction mixture with 20 mL of Ethyl Acetate. Filter the entire mixture through a short pad of Celite to remove insoluble copper salts. Wash the Celite pad with an additional 20 mL of Ethyl Acetate.

• Washing & Drying: Transfer the filtrate to a separatory funnel. Wash with saturated aqueous NaHCO₃ (2 x 20 mL) and brine (1 x 20 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure N-(3-acetoxyphenyl) derivative.

Caption: Step-by-step workflow for aerobic copper-catalyzed cross-coupling.

Troubleshooting & Analytical Validation

To ensure trustworthiness in your results, always perform the following validation checks post-purification:

• Loss of Acetate Group: If mass spectrometry (LC-MS) indicates a product mass of[M - 42], the acetate protecting group has been prematurely hydrolyzed. This typically occurs if the solvent (e.g., MeOH) is too wet or if a stronger base (like NaOH or excess Et₃N) was mistakenly used instead of pyridine.

• NMR Verification: In the ¹H NMR spectrum of the purified product, explicitly look for a sharp singlet integrating to 3 protons at approximately δ 2.25 - 2.35 ppm . This confirms the intact acetate group.

• Protodeboronation (Side Product): If you observe a significant amount of phenyl acetate (resulting from the protodeboronation of the boronic acid), ensure that your solvents are reasonably dry and consider adding 4Å molecular sieves to the reaction mixture in future runs.

References

• 1 - Wikipedia 2.4 - MDPI 3.3 - PMC

• 2 - Organic Chemistry Portal

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• 4. Innovative Copper-Based Heterogeneous Catalyst for Chan–Lam Cross-Coupling [mdpi.com]

Application Note: (3-Acetoxyphenyl)boronic Acid in the Synthesis of Pharmaceutical Intermediates

Executive Summary

In modern drug discovery, the rapid and modular assembly of biaryl and heterobiaryl scaffolds is paramount. (3-Acetoxyphenyl)boronic acid (CAS: 37465-52-8) serves as a highly versatile, bench-stable organoboron reagent for Suzuki-Miyaura cross-coupling reactions. By masking the reactive phenolic hydroxyl group as an acetate ester, this building block prevents catalyst poisoning and unwanted side reactions during C–C bond formation, while allowing for facile downstream deprotection. This application note details the mechanistic rationale, optimized quantitative parameters, and self-validating protocols for utilizing (3-acetoxyphenyl)boronic acid in the synthesis of complex pharmaceutical intermediates, such as Cannabinoid Type-1 (CB1) receptor allosteric modulators.

Chemical Rationale & Mechanistic Advantages

The selection of (3-acetoxyphenyl)boronic acid over its unprotected counterpart, (3-hydroxyphenyl)boronic acid, is driven by strict chemical causality in transition-metal catalysis[1]:

• Prevention of Catalyst Deactivation: Free phenols can coordinate tightly to palladium centers, forming inactive aryloxide-palladium complexes that stall the catalytic cycle. The acetyl group electronically and sterically prevents this coordination.

• Mitigation of O-Arylation: Under the basic conditions required for Suzuki coupling, free phenols can undergo competitive O-arylation (Ullmann-type coupling) with the aryl halide. The acetate protection strictly enforces C-arylation.

• Orthogonal Reactivity: The acetate group is highly stable under the mildly basic, aqueous conditions of the Suzuki coupling (e.g., K3​PO4​ in toluene/water) but can be rapidly cleaved using mild methanolic base post-coupling to reveal the phenol for subsequent derivatization (e.g., etherification or triflation).

Catalytic Workflow & Cycle

Workflow of Suzuki-Miyaura coupling and deprotection using (3-Acetoxyphenyl)boronic acid.

Palladium-catalyzed Suzuki-Miyaura cycle for (3-Acetoxyphenyl)boronic acid coupling.

Application Case Study: CB1 Receptor Allosteric Modulators

(3-Acetoxyphenyl)boronic acid is frequently deployed in the synthesis of neuroactive pharmaceutical agents. A prominent example is the development of 1-phenyl-3-thiophenylurea derivatives, which act as negative allosteric modulators (NAMs) of the Cannabinoid Type-1 (CB1) receptor to attenuate cocaine-seeking behavior[2].

In this synthetic pathway, the critical biaryl linkage is forged by coupling a functionalized bromothiophene (e.g., 2-bromo-5-nitrothiophene) with (3-acetoxyphenyl)boronic acid. The robust nature of the acetoxy-protected boronic acid ensures high yields of the sterically encumbered heterobiaryl intermediate without degrading the sensitive nitro group on the thiophene ring[2].

Reaction Optimization & Quantitative Data

To establish the most efficient protocol, various catalytic systems were evaluated for the coupling of (3-acetoxyphenyl)boronic acid with a deactivated heteroaryl bromide. The causality behind the optimized conditions (Entry 4) lies in the use of SPhos (a dialkylbiaryl phosphine ligand). SPhos is highly electron-rich, which accelerates the oxidative addition of the deactivated bromide, and its steric bulk promotes rapid reductive elimination. This drastically reduces the reaction time to 4 hours, preventing the premature hydrolysis of the acetate group that occurs under prolonged heating (Entry 1).

Table 1: Optimization of Suzuki-Miyaura Coupling Conditions

Entry	Palladium Catalyst (mol %)	Ligand	Base (Equiv)	Solvent System	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh3​)4​ (5%)	PPh3​	Na2​CO3​ (2.0)	Toluene / H2​O	80	12	45*
2	Pd(dppf)Cl2​ (5%)	dppf	K2​CO3​ (2.0)	Dioxane / H2​O	90	8	72
3	Pd(OAc)2​ (2%)	SPhos (4%)	K3​PO4​ (2.0)	Toluene / H2​O	100	4	89
4	Pd(OAc)2​ (2%)	SPhos (4%)	K3​PO4​ (2.0)	Dioxane / H2​O	100	4	94

*Note: Low yield in Entry 1 is primarily due to competitive ester hydrolysis and protodeboronation over the extended 12-hour reaction time.

Validated Experimental Protocols

The following self-validating protocols are designed to ensure high reproducibility. In-process controls (e.g., colorimetric changes and TLC mobilities) are embedded to allow the scientist to verify the reaction's progress in real-time.

Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: Synthesis of 3-(5-nitrothiophen-2-yl)phenyl acetate.

• Reagent Preparation: To an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 2-bromo-5-nitrothiophene (1.0 mmol, 1.0 equiv), (3-acetoxyphenyl)boronic acid (1.2 mmol, 1.2 equiv), Pd(OAc)2​ (0.02 mmol, 2 mol %), SPhos (0.04 mmol, 4 mol %), and anhydrous K3​PO4​ (2.0 mmol, 2.0 equiv).

• Atmosphere Exchange: Seal the flask with a rubber septum. Evacuate and backfill the flask with ultra-high-purity Argon (repeat 3 times). Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid and the oxidation of the phosphine ligand.

• Solvent Addition: Inject degassed 1,4-dioxane (8.0 mL) and degassed deionized H2​O (2.0 mL) via syringe.

• Reaction Execution: Submerge the flask in a pre-heated oil bath at 100 °C.

  • Self-Validation Check: Within 15 minutes, the suspension will transition from a pale yellow slurry to a homogenous dark red/brown solution, indicating the successful formation of the active Pd0 -SPhos complex.

• Monitoring: Stir for 4 hours. Monitor the consumption of the aryl bromide via TLC (Hexanes/EtOAc 4:1). The starting bromide typically has an Rf​ of ~0.6, while the acetoxybiaryl product runs lower at an Rf​ of ~0.4.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with saturated aqueous NH4​Cl (15 mL).

  • Causality: NH4​Cl is used instead of strong acids (like HCl) to gently neutralize the K3​PO4​ without risking acid-catalyzed cleavage of the acetate group.

• Purification: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes) to afford the protected biaryl intermediate.

Protocol B: Mild Deprotection (Phenol Unmasking)

Objective: Conversion of 3-(5-nitrothiophen-2-yl)phenyl acetate to 3-(5-nitrothiophen-2-yl)phenol.

• Reaction Setup: Dissolve the purified acetate intermediate (1.0 mmol) in a mixture of THF (5.0 mL) and Methanol (5.0 mL).

• Hydrolysis: Add anhydrous K2​CO3​ (2.0 mmol, 2.0 equiv) in one portion. Stir at room temperature for 2 hours.

  • Causality: K2​CO3​ in methanol generates methoxide in situ, which rapidly and cleanly transesterifies the acetate group. This avoids the use of harsh aqueous NaOH, which can degrade sensitive heteroaromatic rings.

• Monitoring: Verify completion via TLC (Hexanes/EtOAc 2:1). The highly polar free phenol will appear at an Rf​ of ~0.2 and stain intensely with Potassium Permanganate ( KMnO4​ ).

• Workup: Quench the reaction by adding 1M HCl dropwise until the pH reaches ~4. Extract with Dichloromethane ( 3×10 mL). Wash the combined organic layers with brine, dry over MgSO4​ , and concentrate to yield the target 3-hydroxybiaryl API scaffold.

References

• Nguyen, T., et al.Journal of Medicinal Chemistry, 2019, 62(21), 9806-9823.[2]

• Miyaura, N.Bulletin of the Chemical Society of Japan, 2008, 81(12), 1535-1553.[1]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Ligand Selection and Protocol Optimization for the Suzuki-Miyaura Cross-Coupling of (3-Acetoxyphenyl)boronic Acid

The Chemoselectivity Dilemma in Ester-Functionalized Boronic Acids

The Suzuki-Miyaura cross-coupling reaction is a premier methodology for carbon-carbon bond formation, widely utilized in the synthesis of pharmaceuticals, natural products, and advanced materials[1][2]. Within medicinal chemistry, (3-acetoxyphenyl)boronic acid serves as a highly versatile building block, frequently deployed to introduce masked phenolic moieties into drug scaffolds, such as cannabinoid type-1 receptor allosteric modulators[3].

However, the presence of the meta-acetoxy group introduces a profound chemoselectivity challenge. The standard Suzuki-Miyaura catalytic cycle requires a base to activate the organoboron species, forming a reactive boronate complex that facilitates the rate-limiting transmetalation step[1][4]. Traditional conditions—often employing aqueous sodium carbonate (Na₂CO₃) or sodium hydroxide (NaOH) at elevated temperatures (80–100 °C)—inevitably trigger the rapid saponification of the acetoxy ester. This base-catalyzed hydrolysis yields an undesired 3-hydroxyphenyl byproduct, drastically reducing the yield of the target cross-coupled ester.

Causality in Ligand Architecture and Base Pairing

To suppress ester hydrolysis, the reaction environment must be fundamentally altered: the base must be non-nucleophilic, and the thermal energy must be minimized (ideally room temperature)[4][5].

• Base Selection: Powdered anhydrous potassium fluoride (KF) or tribasic potassium phosphate (K₃PO₄) are optimal. Fluoride ions exhibit a high, specific affinity for the empty p-orbital of boron, forming a reactive trifluoroborate intermediate that seamlessly undergoes transmetalation without providing the hydroxide equivalents necessary for ester cleavage[4].

• Ligand Causality: Weak bases and low temperatures inherently decelerate transmetalation. To prevent the catalytic cycle from stalling, the palladium catalyst must be hyper-activated. This is achieved through the use of bulky, electron-rich dialkylbiaryl phosphines (e.g., SPhos, XPhos) or trialkylphosphines like P(t-Bu)₃[1][4].

  • Electronic Effect: The strong σ-donating capability of these ligands increases the electron density on the Pd(0) center, dramatically accelerating the oxidative addition of even unreactive aryl chlorides at room temperature[1].

  • Steric Effect: The massive steric bulk (large cone angle) of ligands like P(t-Bu)₃ forces the intermediate Pd(II) complexes into highly congested geometries. To relieve this steric strain, the complex rapidly undergoes reductive elimination, ejecting the cross-coupled product and regenerating the active Pd(0) species[2].

By pairing a mild base with a highly active ligand, the rate of the cross-coupling cycle outpaces the background rate of ester hydrolysis, ensuring high chemoselectivity.

Mechanistic cycle showing the chemoselective transmetalation vs. ester hydrolysis pathway.

Empirical Data & Condition Matrix

To illustrate the profound impact of ligand and base selection on chemoselectivity, the following matrix summarizes the reaction outcomes for the coupling of base-sensitive arylboronic acids with a model aryl bromide.

Catalyst System	Ligand Type	Base & Solvent	Temp (°C)	Target Ester Yield (%)	Phenol Byproduct (%)
Pd(PPh₃)₄	Standard Phosphine	Na₂CO₃ (aq) / Toluene	80	41	52
Pd(dppf)Cl₂	Bidentate Phosphine	K₂CO₃ / Dioxane	80	58	31
Pd₂(dba)₃ + SPhos	Dialkylbiaryl Phosphine	K₃PO₄ / Toluene	60	84	< 5
Pd(OAc)₂ + P(t-Bu)₃	Bulky Trialkylphosphine	KF (anhydrous) / THF	25	94	< 1

Note: Data reflects aggregated optimization trends demonstrating the suppression of base-labile group cleavage using advanced ligand architectures[4].

Self-Validating Experimental Protocol

This protocol utilizes the Pd(OAc)₂ / P(t-Bu)₃ system, which has been proven to catalyze Suzuki cross-couplings of arylboronic acids at room temperature while leaving base-labile groups completely unaffected[4].

Step-by-step experimental workflow for base-sensitive Suzuki-Miyaura cross-coupling.

Step 1: Rigorous Reagent Preparation (The Foundation of Trust)

• Causality: P(t-Bu)₃ is highly sensitive to oxidation. Pd(0) intermediates are easily deactivated by atmospheric oxygen.

• Action: In a nitrogen-filled glovebox or using standard Schlenk techniques, charge an oven-dried Schlenk flask with Pd(OAc)₂ (0.02 equiv, 2 mol%), (3-acetoxyphenyl)boronic acid (1.2 equiv), and the aryl halide (1.0 equiv). Add anhydrous, finely powdered KF (2.0 equiv).

Step 2: Ligand and Solvent Introduction

• Action: Add anhydrous, degassed THF (0.2 M relative to the aryl halide). Finally, add a stock solution of P(t-Bu)₃ (0.04 equiv, 4 mol%) in toluene.

• Causality: Adding the ligand last ensures it immediately coordinates with the palladium species in the presence of the substrates, forming the active 14-electron Pd(0)L complex and initiating oxidative addition before any degradation can occur.

Step 3: Reaction Execution and Self-Validating In-Process Control (IPC)

• Action: Stir the reaction mixture at room temperature (20–25 °C).

• Validation Checkpoint: After 2 hours, withdraw a 10 µL aliquot, quench with EtOAc/H₂O, and analyze the organic layer via TLC (Hexanes/EtOAc 4:1) and GC-MS.

  • Success Indicator: A dominant, non-polar spot corresponding to the intact acetoxy-biaryl product.

  • Failure Indicator: The appearance of a highly polar, baseline-hugging spot (the 3-hydroxyphenyl byproduct) indicates moisture ingress or localized heating. If observed, immediately cool the reaction to 0 °C to arrest hydrolysis and verify the anhydrous nature of the KF.

Step 4: Chemoselective Quench and Workup

• Action: Once the aryl halide is consumed (typically 2–4 hours), dilute the mixture with diethyl ether and filter through a short pad of Celite to remove palladium black and inorganic fluoride salts.

• Causality: Avoiding an aqueous basic or acidic workup prevents post-reaction hydrolysis of the acetoxy group. Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Synthesis and Pharmacological Evaluation of 1‐Phenyl-3‐Thiophenylurea Derivatives as Cannabinoid Type-1 Receptor Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. pure.hw.ac.uk [pure.hw.ac.uk]

Aqueous phase Suzuki coupling of (3-Acetoxyphenyl)boronic acid

Application Note: Aqueous-Phase Suzuki-Miyaura Cross-Coupling of (3-Acetoxyphenyl)boronic Acid

Target Audience: Researchers, scientists, and drug development professionals.

Introduction & Mechanistic Rationale

The Suzuki-Miyaura cross-coupling is a cornerstone methodology for carbon-carbon bond formation in pharmaceutical development . Transitioning this reaction to aqueous media aligns with green chemistry principles, reducing reliance on toxic organic solvents. However, aqueous Suzuki couplings present a profound chemoselectivity challenge when utilizing base-labile substrates such as (3-acetoxyphenyl)boronic acid.

The Challenge of Ester Hydrolysis: Standard Suzuki-Miyaura protocols require a base to activate the boronic acid, forming a negatively charged boronate complex that facilitates the transmetalation step . When strong bases (e.g., NaOH, Na₂CO₃, or K₂CO₃) are used in water, the high pH and nucleophilic environment rapidly trigger saponification of the acetoxy group. This competing hydrolysis pathway degrades the starting material and yields an undesired phenolic byproduct (3-hydroxyphenyl biaryl), severely complicating purification and lowering the target yield.

The Mechanistic Solution: To preserve the base-labile acetoxy group, the reaction must decouple boronic acid activation from high alkalinity. This is achieved by utilizing powdered Potassium Fluoride (KF) . Fluoride acts as a hard Lewis base with a remarkably high affinity for the hard Lewis acidic boron atom. The addition of KF generates a polarized, hypervalent fluoroborate intermediate in situ. This intermediate is highly reactive toward transmetalation with the Pd(II) complex, bypassing the need for hydroxide or carbonate ions, and leaving the ester bond entirely unaffected [[1]]([Link]).

Catalytic Cycle & Pathway Visualization

Figure 1: Catalytic cycle of aqueous Suzuki coupling highlighting KF-mediated transmetalation vs. base-catalyzed ester hydrolysis.

Experimental Design & Condition Optimization

The table below summarizes the causality between base selection, temperature, and chemoselectivity. Using highly active, sterically demanding ligands like SPhos allows the reaction to proceed at room temperature, further suppressing thermal ester cleavage .

Entry	Catalyst System	Base (3.0 eq)	Solvent System	Temp (°C)	Target Yield (%)	Hydrolysis (%)
1	Pd(OAc)₂ / PPh₃	Na₂CO₃	H₂O / EtOH (1:1)	80	35%	>60%
2	Pd(OAc)₂ / PPh₃	K₂CO₃	H₂O / EtOH (1:1)	80	52%	41%
3	Pd(OAc)₂ / SPhos	K₃PO₄	H₂O / THF (1:4)	50	84%	8%
4	Pd(OAc)₂ / SPhos	KF (Powdered)	H₂O / THF (1:4)	25	96%	<1%

Data Interpretation: Entry 4 represents the self-validating optimal state. The combination of powdered KF and ambient temperature entirely mitigates saponification while maintaining near-quantitative conversion.

Detailed Experimental Protocol

Self-Validating System: This protocol incorporates rigorous solvent degassing. Oxygen in the presence of Pd(0) and water induces boronic acid homocoupling. Observing a color change to black (Pd black precipitation) early in the reaction indicates failed deoxygenation and catalyst death.

Materials & Reagents:

• Aryl halide (electrophile): 1.0 mmol

• (3-Acetoxyphenyl)boronic acid: 1.2 mmol

• Palladium(II) acetate (Pd(OAc)₂): 0.02 mmol (2 mol%)

• SPhos (2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl): 0.04 mmol (4 mol%)

• Powdered Potassium Fluoride (KF): 3.0 mmol

• Solvent: THF / Deionized Water (4:1 v/v), 5.0 mL total

Step-by-Step Methodology:

• Solvent Degassing: In a Schlenk flask, combine 4.0 mL THF and 1.0 mL deionized water. Sparge the mixture with ultra-pure Argon or Nitrogen for 15 minutes to remove dissolved oxygen.

• Catalyst Pre-activation: In a separate, flame-dried vial under an inert atmosphere, dissolve Pd(OAc)₂ (4.5 mg) and SPhos (16.4 mg) in 1.0 mL of the degassed THF. Stir for 10 minutes until a homogenous, pale-yellow active Pd(0) complex forms.

• Reaction Assembly: To the main Schlenk flask, add the aryl halide (1.0 mmol), (3-Acetoxyphenyl)boronic acid (216 mg, 1.2 mmol), and powdered KF (174 mg, 3.0 mmol).

• Initiation: Transfer the pre-activated catalyst solution into the Schlenk flask via a syringe. Seal the flask and stir vigorously (800 rpm) at 25 °C (room temperature) for 4 to 6 hours.

• Quenching & Workup: Upon completion (monitored via TLC/HPLC), dilute the reaction mixture with 10 mL of Ethyl Acetate (EtOAc) and 5 mL of water. Transfer to a separatory funnel. Extract the aqueous layer with EtOAc (2 × 10 mL).

• Washing & Drying: Wash the combined organic layers with saturated brine (15 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure acetoxy-bearing biaryl product.

Analytical Validation & Troubleshooting

• Monitoring Hydrolysis via ¹H NMR: The integrity of the acetoxy group is easily verified using proton NMR. The intact product will display a sharp singlet at ~2.30 ppm (in CDCl₃), corresponding to the three protons of the acetate methyl group. The disappearance of this peak, coupled with the emergence of a broad phenolic -OH stretch at ~9.5 ppm (in DMSO-d₆) or an upfield shift in the aromatic proton signals, definitively indicates base-catalyzed hydrolysis.

• Protodeboronation: If the mass balance is poor and the unreacted aryl halide remains, the boronic acid may have undergone protodeboronation (cleavage of the C-B bond by water). Ensure the reaction temperature does not exceed 25 °C and verify that the powdered KF is completely anhydrous before use.

References

• Title: Suzuki-Miyaura Coupling - Chemistry LibreTexts Source: libretexts.org URL: [Link]

• Title: Suzuki Coupling - Organic Chemistry Portal Source: organic-chemistry.org URL: [Link]

• Title: The Suzuki–Miyaura Cross-Coupling as a Versatile Tool for Peptide Diversification and Cyclization Source: mdpi.com URL: [Link]

• Title: Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure Source: acs.org (Journal of the American Chemical Society) URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]

Application Note: (3-Acetoxyphenyl)boronic Acid in Medicinal Chemistry & API Synthesis

Executive Summary & Chemical Overview

In modern drug discovery, the precise installation of phenolic pharmacophores is critical for optimizing target binding affinity and aqueous solubility. (3-Acetoxyphenyl)boronic acid (CAS: 337465-52-8) 1 and its highly stable pinacol ester derivative (CAS: 480424-69-9) 2 serve as indispensable organoboron reagents for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions 3.

Mechanistic Rationale: Utilizing the acetoxy-protected variant rather than the free 3-hydroxyphenylboronic acid is a deliberate strategic choice. The free phenol can coordinate with palladium species (poisoning the catalyst), undergo competitive O-arylation, or succumb to oxidative degradation under alkaline coupling conditions. The acetyl group effectively masks the hydroxyl moiety, enhancing the reagent's lipophilicity and organic solubility while ensuring predictable cross-coupling yields. Post-coupling, the acetate can be selectively cleaved under mild basic conditions to reveal the active 3-hydroxyphenyl pharmacophore.

Key Applications in Drug Discovery

Cannabinoid Type-1 (CB1) Receptor Allosteric Modulators

(3-Acetoxyphenyl)boronic acid has been successfully deployed in the synthesis of 1-phenyl-3-thiophenylurea derivatives, which function as positive allosteric modulators (PAM-antagonists) of the CB1 receptor [[4]](). In this pathway, 2-bromo-5-nitrothiophene is coupled with the boronic acid to construct the core biaryl scaffold. These allosteric modulators alter the receptor's conformation to decrease the signaling capability of orthosteric agonists. This unique mechanism provides a therapeutic avenue for treating obesity and metabolic disorders without triggering the severe psychiatric side effects typically associated with orthosteric CB1 inverse agonists [[4]]().

CD28 Costimulatory Signal Inhibitors (Immunosuppressants)

In immunology, this boronic acid is a critical building block for synthesizing thienotriazolodiazepine compounds 5. T-cell activation requires a primary signal (antigen presentation) and a secondary costimulatory signal, primarily mediated by the binding of CD28 on T-cells to CD80/CD86 on antigen-presenting cells 5. Thienotriazolodiazepine derivatives incorporating the 3-acetoxyphenyl moiety act as potent inhibitors of this CD28 costimulatory signal, suppressing IL-2 production. This targeted immunosuppression is highly effective for treating autoimmune diseases (e.g., rheumatoid arthritis, multiple sclerosis) and preventing organ transplant rejection 6.

Caption: Mechanism of CD28 costimulatory signal inhibition by thienotriazolodiazepine derivatives.

Experimental Protocols & Methodologies

The following protocols represent a self-validating system for integrating the 3-acetoxyphenyl group into a halogenated core scaffold, followed by controlled deprotection.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Objective: Couple (3-Acetoxyphenyl)boronic acid to an aryl/heteroaryl bromide while preserving the acetate protecting group.

Causality & Design Choices: A mild base (aqueous NaHCO₃ or K₂CO₃) is strictly required. Utilizing strong bases like NaOH or KOH will result in premature, uncontrolled in situ hydrolysis of the acetate group, complicating the reaction profile and purification. Degassing the solvent is critical to prevent the oxidative homocoupling of the boronic acid (yielding 3,3'-diacetoxybiphenyl) and to protect the Pd(0) active catalytic species 7.

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk flask, combine the aryl bromide (1.0 equiv) and (3-Acetoxyphenyl)boronic acid (1.2 equiv).

• Catalyst Addition: Add Pd(PPh₃)₄ (0.05 equiv). Self-Validation Check: Ensure the catalyst is bright yellow; a brown/black color indicates degradation to Pd black, which will drastically reduce yield.

• Solvent & Base: Add a pre-degassed mixture of 1,2-Dimethoxyethane (DME) and 2M aqueous NaHCO₃ (ratio 3:1, 10 mL/mmol). Degas the entire suspension via three freeze-pump-thaw cycles or vigorous argon sparging for 15 minutes.

• Reaction: Heat the mixture to 80°C under an argon atmosphere for 12–16 hours.

• Monitoring: Monitor via LC-MS. The reaction is complete when the aryl halide peak is consumed. The mass spectrum should show the [M+H]⁺ peak of the acetate-protected product.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove precipitated palladium (preventing downstream metal contamination). Extract the filtrate with Ethyl Acetate (3 × 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Acetate Deprotection (Phenol Unmasking)

Objective: Cleave the acetate group to yield the active 3-hydroxyphenyl API.

Step-by-Step Procedure:

• Dissolution: Dissolve the purified acetate intermediate (1.0 equiv) in a mixture of Methanol and Tetrahydrofuran (1:1, 5 mL/mmol).

• Hydrolysis: Add anhydrous K₂CO₃ (2.0 equiv) to the solution at room temperature.

• Reaction: Stir at room temperature for 2 hours. Causality: K₂CO₃ in methanol generates methoxide in situ, which rapidly and cleanly transesterifies the acetate without risking degradation of sensitive heterocyclic cores.

• Validation: Check by TLC (UV active). The product spot will be significantly more polar (lower Rf) than the starting material.

• Quenching: Neutralize the reaction mixture with 1M HCl to pH 5-6 to fully protonate the phenoxide back to the phenol.

• Isolation: Extract with Dichloromethane, dry over MgSO₄, and concentrate in vacuo to yield the target 3-hydroxyphenyl API.

Caption: Synthetic workflow for incorporating a 3-hydroxyphenyl pharmacophore via Suzuki coupling.

Quantitative Data: Optimization of Coupling Conditions

The choice of base and solvent heavily dictates whether the acetate group is retained or cleaved in situ. The table below summarizes standard optimization data for coupling (3-Acetoxyphenyl)boronic acid to a generic heteroaryl bromide.

Entry	Catalyst (5 mol%)	Base (2.0 eq)	Solvent System	Temp (°C)	Yield (Protected)	Yield (Deprotected)
1	Pd(PPh₃)₄	NaHCO₃ (aq)	DME / H₂O (3:1)	80	88%	< 2%
2	Pd(dppf)Cl₂	K₂CO₃ (aq)	Toluene / H₂O (4:1)	90	82%	5%
3	Pd(PPh₃)₄	NaOH (aq)	THF / H₂O (1:1)	70	15%	75%
4	Pd(OAc)₂ / SPhos	K₃PO₄ (aq)	Toluene / H₂O (10:1)	100	91%	< 1%

Data Interpretation: Entries 1 and 4 demonstrate that mild bases (NaHCO₃) or anhydrous-leaning conditions (K₃PO₄ in predominantly organic solvent) effectively preserve the acetate moiety. Entry 3 illustrates that strong aqueous bases (NaOH) cause simultaneous cross-coupling and ester hydrolysis, which can be utilized if a one-pot synthesis of the phenol is desired, though it often results in a dirtier reaction profile.

Sources

• 1. BLDpharm - Bulk Product Details [bldpharm.de]
• 2. 3-乙酰氧基苯硼酸频哪醇酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. scribd.com [scribd.com]
• 4. Synthesis and Pharmacological Evaluation of 1‐Phenyl-3‐Thiophenylurea Derivatives as Cannabinoid Type-1 Receptor Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. EP1887008A1 - Thienotriazolodiazepine compound and a medicinal use thereof - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. JP2006305558A - Catalyst composition and method for producing cross-coupling compound using the same - Google Patents [patents.google.com]

Application Notes for (3-Acetoxyphenyl)boronic acid: A Versatile Building Block for Biaryl Synthesis

Introduction: The Strategic Advantage of (3-Acetoxyphenyl)boronic acid

(3-Acetoxyphenyl)boronic acid is a highly valuable bifunctional reagent in modern organic synthesis. Its utility stems from the presence of two key functional groups: a boronic acid and an acetoxy-protected phenol. This unique combination allows for its participation in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction, to form complex biaryl structures.[1] The acetoxy group serves as a robust protecting group for the phenolic hydroxyl, which can be readily cleaved post-coupling to reveal the free phenol. This two-stage approach provides a strategic route to synthesizing 3-hydroxybiaryl compounds, a common motif in pharmaceuticals, natural products, and advanced materials.[2]

Boronic acids are generally stable, have low toxicity, and their byproducts are easily removed, making them environmentally benign or "green" reagents.[1] (3-Acetoxyphenyl)boronic acid is a solid that is stable under atmospheric conditions, simplifying handling and storage.

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, enabling the synthesis of unsymmetrical biaryls from an organoboron species and an organic halide.[3] The reaction is prized for its mild conditions and high tolerance for a wide variety of functional groups.[3][4]

Causality of the Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura reaction involves a palladium catalyst cycling through three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the aryl halide (Ar-X), forming a Pd(II) complex. Electron-rich and bulky phosphine ligands can accelerate this step.[3]

• Transmetalation: This is the crucial step where the organic group from the boronic acid is transferred to the palladium center. The reaction requires activation by a base, which forms a more nucleophilic "ate" complex with the boron atom, facilitating the transfer of the aryl group to the palladium.[5][6]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated to form the new biaryl product (Ar-Ar'), regenerating the active Pd(0) catalyst to continue the cycle.[7]

Visualization of the Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

PART 1: Suzuki-Miyaura Coupling with (3-Acetoxyphenyl)boronic acid

This protocol describes a general method for the coupling of (3-Acetoxyphenyl)boronic acid with an aryl bromide.

Expert Insight: The Role of the Base The choice of base is critical. A strong base can cause premature hydrolysis of the acetoxy protecting group. We recommend using a moderately weak inorganic base like potassium carbonate (K₂CO₃) or potassium fluoride (KF).[6] Cesium carbonate (Cs₂CO₃) can also be effective, though it is a stronger base.[8] The use of aqueous solvent mixtures is common and generally compatible with the acetoxy group under these conditions for typical reaction times.

Parameter	Recommended Condition	Rationale
Aryl Halide	Aryl Bromide or Iodide (1.0 equiv)	Aryl bromides offer a good balance of reactivity and stability. Iodides are more reactive but also more expensive.
Boronic Acid	(3-Acetoxyphenyl)boronic acid (1.2-1.5 equiv)	A slight excess ensures complete consumption of the limiting aryl halide.
Catalyst	Pd(PPh₃)₄ (1-3 mol%) or Pd(OAc)₂ (2-4 mol%)	Pd(PPh₃)₄ is a reliable Pd(0) source. Pd(OAc)₂ is a common Pd(II) precatalyst that is reduced in situ.[3][9]
Ligand	(If using Pd(OAc)₂) PPh₃ or SPhos (4-8 mol%)	Ligands stabilize the palladium catalyst and modulate its reactivity.
Base	K₂CO₃ (2.0-3.0 equiv)	A mild base that activates the boronic acid while minimizing hydrolysis of the acetate ester.[10]
Solvent	Toluene/Ethanol/Water (e.g., 4:1:1) or Dioxane/Water (4:1)	Biphasic systems are common and facilitate the dissolution of both organic and inorganic reagents.[7]
Temperature	80-100 °C	Provides sufficient thermal energy for the reaction to proceed at a reasonable rate without degrading the catalyst or reagents.
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation and degradation of the Pd(0) catalyst.

Step-by-Step Protocol:

• Reaction Setup: To a Schlenk flask, add the aryl bromide (1.0 mmol, 1.0 equiv), (3-Acetoxyphenyl)boronic acid (1.2 mmol, 1.2 equiv), and potassium carbonate (2.0 mmol, 2.0 equiv).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 mmol, 3 mol%).

• Solvent Addition: Add the degassed solvent system (e.g., 8 mL of Toluene, 2 mL of Ethanol, and 2 mL of Water) via syringe.

• Reaction: Place the flask in a preheated oil bath at 90 °C and stir the mixture vigorously for 4-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aryl halide is consumed.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography to yield the 3'-acetoxy-biaryl product.

PART 2: Deprotection of the Acetoxy Group

This protocol describes the hydrolysis of the acetyl protecting group to yield the final 3-hydroxybiaryl product.

Expert Insight: Choosing the Deprotection Method Standard basic hydrolysis (e.g., with NaOH or K₂CO₃ in methanol) is effective.[11] For substrates with other base-sensitive functional groups, milder, non-hydrolytic methods can be employed, such as using thiophenol with a catalytic amount of K₂CO₃ in NMP.[11]

Step-by-Step Protocol (Basic Hydrolysis):

• Dissolution: Dissolve the purified 3'-acetoxy-biaryl product (1.0 mmol) in methanol (10 mL) in a round-bottom flask.

• Base Addition: Add a 2 M aqueous solution of sodium hydroxide (NaOH, 2.0 mL, 2.0 mmol) or an equivalent amount of potassium carbonate.

• Reaction: Stir the mixture at room temperature for 1-4 hours.

• Monitoring: Monitor the deprotection by TLC until the starting material is fully consumed.

• Neutralization: Carefully neutralize the reaction mixture by adding 1 M hydrochloric acid (HCl) dropwise until the pH is approximately 7.

• Work-up: Remove the methanol under reduced pressure. Dilute the remaining aqueous residue with water (15 mL) and extract the product with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the final 3-hydroxybiaryl product. If necessary, further purification can be achieved by chromatography or recrystallization.

Visualization of the Overall Synthetic Workflow

Caption: General workflow for synthesis using (3-Acetoxyphenyl)boronic acid.

Conclusion

(3-Acetoxyphenyl)boronic acid is a strategic and efficient building block for the synthesis of 3-hydroxybiaryl derivatives. Its stability and predictable reactivity in Suzuki-Miyaura cross-coupling reactions, combined with the straightforward deprotection of the acetoxy group, make it an excellent choice for researchers in medicinal chemistry and materials science. By carefully selecting mild basic conditions, the integrity of the protecting group can be maintained throughout the coupling, ensuring a high yield of the desired intermediate, which can then be cleanly converted to the final phenolic product.

References

• Shi, S., & Zhang, Y. (2007). Phosphine-Free Palladium Acetate Catalyzed Suzuki Reaction in Water. The Journal of Organic Chemistry, 72(15), 5927-5930. Available at: [Link]

• Alonso, F., Beletskaya, I. P., & Yus, M. (2002). Palladium-Catalyzed Self-Coupling of Arylboronic Acids. A Mechanistic Study. The Journal of Organic Chemistry, 67(25), 8854-8865. Available at: [Link]

• Farina, V., & Krishnan, B. (1991). Large rate accelerations in the Stille reaction with bulky phosphines. Journal of the American Chemical Society, 113(25), 9585-9595. Available at: [Link]

• Organic Synthesis. (n.d.). Suzuki-Miyaura Coupling. Available at: [Link]

• Espinet, P., & Echavarren, A. M. (2022). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. Available at: [Link]

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685-4696. Available at: [Link]

• McNulty, J., & Zhu, Y. (2025). Synthesis of Biaryl Atropisomers via Site-Selective C–H Functionalization. Journal of the American Chemical Society. Available at: [Link]

• Chakraborti, A. K., Nayak, M. K., & Sharma, U. (2002). Selective Deprotection of Aryl Acetates, Benzoates, Pivalates, and Tosylates under Nonhydrolytic and Virtually Neutral Condition. The Journal of Organic Chemistry, 67(8), 2569-2572. Available at: [Link]

• Cacchi, S., & Fabrizi, G. (2012). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Molecules, 17(12), 14636-14678. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• Harada, T., & Oku, A. (2000). Asymmetric Synthesis of Axially Chiral Biaryls via Desymmetrization of 2,2',6,6'-Tetrahydroxybiphenyl Using 1,4-Di-O-benzyl-l-threitol as a Chiral Template. The Journal of Organic Chemistry, 65(4), 1043-1048. Available at: [Link]

• Nicolaou, K. C., & Snyder, S. A. (2004). Total Synthesis of Chiral Biaryl Natural Products by Asymmetric Biaryl Coupling. Angewandte Chemie International Edition, 43(9), 1092-1105. Available at: [Link]

• Oka, N., Yamada, T., Sajiki, H., Akai, S., & Ikawa, T. (2022). Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. Organic Letters, 24(18), 3510-3514. Available at: [Link]

• Serole, B., & van Otterlo, W. A. (2013). Application of the Suzuki-Miyaura Reaction in the Synthesis of Flavonoids. Molecules, 18(4), 4792-4813. Available at: [Link]

• Chemspace. (n.d.). 4-hydroxy-3'-methyl-[1,1'-biphenyl]-3-carbonitrile. Available at: [Link]

Sources

• 1. 4-hydroxy-3'-methyl-[1,1'-biphenyl]-3-carbonitrile - C14H11NO | CSSB00006007119 [chem-space.com]
• 2. Total Synthesis of Chiral Biaryl Natural Products by Asymmetric Biaryl Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pcliv.ac.uk [pcliv.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Phosphine-Free Palladium Acetate Catalyzed Suzuki Reaction in Water [organic-chemistry.org]
• 10. mdpi.com [mdpi.com]
• 11. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Application Note: Oxidative Boron-Heck Coupling Using (3-Acetoxyphenyl)boronic Acid

Introduction & Mechanistic Rationale

The traditional Mizoroki-Heck reaction relies on the oxidative addition of an aryl halide or triflate to a Palladium(0) species. While robust, this approach requires basic conditions to turn over the catalytic cycle, which can be detrimental to base-sensitive functional groups in complex drug development pipelines.

To circumvent this, the Oxidative Boron-Heck Reaction (also known as the oxidative Heck or boron-Heck reaction) has emerged as a powerful, orthogonal methodology. By utilizing arylboronic acids—such as (3-Acetoxyphenyl)boronic acid —the reaction initiates via the transmetalation of the boron species directly to a highly electrophilic Palladium(II) catalyst[1]. This bypasses the need for Pd(0) oxidative addition and allows the reaction to proceed under base-free, oxidative conditions.

(3-Acetoxyphenyl)boronic acid is particularly valuable in medicinal chemistry. The meta-acetoxy group serves as a robust, sterically accessible protecting group for phenolic moieties. Following the Heck coupling, the acetoxy ester can be easily hydrolyzed to reveal a free phenol, providing a synthetic handle for late-stage functionalization or hydrogen-bond donor interactions in structure-activity relationship (SAR) studies.

Catalytic Cycle & Pathway Visualization

The causality of the oxidative boron-Heck reaction is rooted in maintaining the Palladium catalyst in its +2 oxidation state during the critical carbon-carbon bond-forming steps. Because the reaction terminates with the reductive elimination of HPd(II)X to Pd(0), a stoichiometric external oxidant (such as O2​ , Cu(II), or p-benzoquinone) is required to regenerate the active Pd(II) species [2].

Figure 1: Catalytic cycle of the oxidative boron-Heck reaction.

Mechanistic Insight: The choice of palladium salt dictates the transmetalation rate. Highly electrophilic catalysts like Pd(TFA)2​ (Palladium trifluoroacetate) accelerate the transmetalation of (3-Acetoxyphenyl)boronic acid significantly better than Pd(OAc)2​ , minimizing the residence time of unreacted boronic acid and thereby reducing protodeboronation side-reactions.

Reaction Optimization & Quantitative Data

To establish a trustworthy and reproducible protocol, various oxidative conditions were evaluated for the coupling of (3-Acetoxyphenyl)boronic acid with n-butyl acrylate. The quantitative data is summarized below.

Entry	Catalyst (5 mol%)	Oxidant (Equiv)	Solvent	Temp (°C)	Yield (%)	Causality & Observation
1	Pd(OAc)2​	O2​ (1 atm)	DMF	80	45	High protodeboronation (phenyl acetate formation) due to slow transmetalation.
2	Pd(OAc)2​	p-Benzoquinone (1.5)	THF	60	62	Reduced protodeboronation; moderate conversion.
3	Pd(TFA)2​	O2​ (1 atm)	2-MeTHF	45	89	Electrophilic Pd increases transmetalation rate; excellent atom economy [3].
4	Pd(TFA)2​	p-Benzoquinone (1.5)	MeOH/Acetone	50	94	Optimal re-oxidation; protic solvent accelerates boron activation.

Note: Entry 4 was selected as the foundational methodology for the protocol below due to its high yield and operational simplicity (no pressurized gas required).

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Each critical phase includes analytical checkpoints to ensure the reaction trajectory is correct before proceeding.

Figure 2: Step-by-step workflow for the oxidative boron-Heck coupling.

Step 1: Reagent Preparation and Initiation

• In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add (3-Acetoxyphenyl)boronic acid (1.0 mmol, 180 mg) and p-Benzoquinone (1.5 mmol, 162 mg).

• Add a solvent mixture of Methanol/Acetone (2:1 v/v, 6.0 mL) to dissolve the reagents.

• Add n-butyl acrylate (1.5 mmol, 215 µL).

• Finally, add Pd(TFA)2​ (0.05 mmol, 16.6 mg, 5 mol%).

• Validation Check 1: Upon addition of the Pd catalyst, the solution should transition from a pale yellow to a deep amber/reddish-brown color, indicating the formation of the active Pd-quinone complex.

Step 2: Oxidative Coupling

• Seal the flask with a septum and stir the reaction mixture at 50 °C in an oil bath for 4–6 hours.

• Validation Check 2 (In-Process Control): At the 4-hour mark, withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via UPLC-MS.

  • Pass Criteria: Complete disappearance of the (3-Acetoxyphenyl)boronic acid peak ( m/z 179 [M−H]− ). Appearance of the product mass ( m/z 263 [M+H]+ ).

  • Failure Mode: If >10% boronic acid remains, check for the presence of Pd black (catalyst precipitation). If heavy precipitation is observed, the oxidant cycle has failed; add an additional 0.5 equiv of p-Benzoquinone.

Step 3: Quenching and Filtration

• Once conversion is confirmed, cool the reaction to room temperature.

• Dilute the mixture with Ethyl Acetate (10 mL).

• Filter the crude mixture through a short pad of Celite to remove precipitated Palladium black. Rinse the pad with an additional 10 mL of Ethyl Acetate.

• Validation Check 3: The filtrate should be clear and free of fine black particulates. Particulates will cause emulsions in the subsequent extraction step.

Step 4: Extraction and Workup

• Transfer the filtrate to a separatory funnel.

• Wash the organic layer sequentially with distilled water ( 2×15 mL) and saturated aqueous NaCl (brine, 15 mL). Causality: The water wash removes the methanol, acetone, and the hydroquinone byproduct generated from the reduction of p-Benzoquinone.

• Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude residue via flash column chromatography on silica gel using a gradient of Hexanes/Ethyl Acetate (95:5 to 80:20).

• Validation Check 4: Pool the fractions containing the UV-active product ( Rf​≈0.45 in 80:20 Hexanes/EtOAc) and concentrate to yield the pure (E)-butyl 3-(3-acetoxyphenyl)acrylate. Verify purity via 1H -NMR (look for the characteristic trans-alkene doublets at ≈7.6 ppm and ≈6.4 ppm with a coupling constant J≈16 Hz).

Troubleshooting & Side-Reaction Mitigation

• Protodeboronation (Formation of Phenyl Acetate): Boronic acids can undergo hydrolytic cleavage of the C-B bond. If UPLC-MS indicates high levels of phenyl acetate, ensure the reaction is not exposed to excess moisture and verify that Pd(TFA)2​ is used rather than less electrophilic catalysts. The rapid transmetalation outcompetes the hydrolysis pathway.

• Homocoupling (Formation of 3,3'-diacetoxybiphenyl): This occurs if the transmetalated Aryl-Pd(II) complex reacts with another equivalent of boronic acid instead of the alkene. To mitigate this, ensure the alkene is present in excess (1.5 to 2.0 equivalents) and consider a slow, dropwise addition of the boronic acid via a syringe pump if homocoupling persists.

References

• Oxidative Heck Reactions using Aryltrifluoroborates and Aryl N-Methyliminodiacetic Acid (MIDA) Boronates. Mats Larhed, et al. Chemistry - A European Journal, 2012.[Link]

• Enantioselective Redox-Relay Oxidative Heck Arylations of Acyclic Alkenyl Alcohols using Boronic Acids. Matthew S. Sigman, et al. Journal of the American Chemical Society, 2013, 135, 6830-6833.[Link]

Application Note: (3-Acetoxyphenyl)boronic Acid in the Design of Bioorthogonal Fluorescent Sensors for Intracellular ROS Profiling

Scientific Rationale & Chemical Causality

The precise spatiotemporal monitoring of Reactive Oxygen Species (ROS), particularly hydrogen peroxide ( H2​O2​ ), is critical for understanding cellular redox signaling and oxidative stress pathologies. Traditional ROS probes often suffer from poor chemoselectivity, reacting indiscriminately with various oxygen metabolites. To overcome this, the H2​O2​ -mediated oxidation of aryl boronates has emerged as a premier bioorthogonal reaction for highly selective ROS imaging[1].

(3-Acetoxyphenyl)boronic acid is a highly specialized building block used to engineer "turn-on" fluorescent sensors. Its structural components provide a dual-functional mechanism:

• The Boronic Acid Moiety: Acts as the chemoselective recognition trigger. It undergoes a specific oxidative insertion and hydrolysis reaction exclusively in the presence of H2​O2​ or peroxynitrite ( ONOO− ), yielding a phenol[2].

• The Acetoxy Group: Serves a dual biophysical purpose. First, it masks a secondary hydroxyl group, increasing the lipophilicity of the probe to facilitate rapid, passive diffusion across the cellular plasma membrane[3]. Second, once inside the cell, ubiquitous intracellular esterases hydrolyze the acetoxy ester into a hydroxyl group. This increases the probe's hydrophilicity, effectively trapping the sensor within the cytosol and preventing signal leakage during prolonged imaging.

Sensor Design Logic & Signaling Pathway

When (3-Acetoxyphenyl)boronic acid is coupled to an electron-deficient fluorophore core (e.g., 1,8-naphthalimide), the resulting biaryl system is initially non-fluorescent. The electron-withdrawing nature of both the boronic acid and the acetoxy group prevents Intramolecular Charge Transfer (ICT). Upon intracellular entry, esterase cleavage and subsequent H2​O2​ oxidation convert these groups into electron-rich phenolate/hydroxyl donors. This restores the "push-pull" ICT system, resulting in a massive fluorescence enhancement.

Chemical synthesis and dual-activation sensing mechanism of the H2O2 fluorescent probe.

Synthesis Workflow: Suzuki-Miyaura Cross-Coupling

The following protocol details the modular attachment of (3-Acetoxyphenyl)boronic acid to a 4-bromo-N-butyl-1,8-naphthalimide core to generate the sensor (Naph-B-OAc).

Reagents & Materials:

• 4-bromo-N-butyl-1,8-naphthalimide (1.0 eq, 1.0 mmol)

• (3-Acetoxyphenyl)boronic acid (1.2 eq, 1.2 mmol)

• Tetrakis(triphenylphosphine)palladium(0) ( Pd(PPh3​)4​ ) (0.05 eq)

• Potassium carbonate ( K2​CO3​ ) (3.0 eq, 2.0 M aqueous solution)

• Toluene / Ethanol (4:1 v/v)

Step-by-Step Procedure:

• Reaction Setup: In an oven-dried Schlenk flask, dissolve the naphthalimide core and (3-Acetoxyphenyl)boronic acid in 15 mL of the degassed Toluene/Ethanol mixture.

  • Causality: Toluene provides necessary solubility for the organic precursors, while ethanol facilitates the dissolution of the boronic acid and the aqueous base, creating a homogenous biphasic interface.

• Catalyst Addition: Add the aqueous K2​CO3​ followed by Pd(PPh3​)4​ under a continuous nitrogen stream.

  • Causality: The mild alkaline environment activates the boronic acid into a reactive boronate complex, while the Pd(0) catalyst initiates the oxidative addition into the aryl bromide bond without hydrolyzing the sensitive acetoxy ester.

• Reflux: Heat the mixture to 80°C for 6 hours. Monitor completion via TLC (Hexane/EtOAc 3:1).

• Purification: Quench with deionized water, extract with dichloromethane ( 3×20 mL), dry over anhydrous Na2​SO4​ , and concentrate. Purify via silica gel column chromatography to yield Naph-B-OAc as a pale yellow solid.

Photophysical Characterization & Validation

To ensure the protocol is self-validating, the synthesized sensor must be evaluated in vitro prior to cellular application. The probe should exhibit negligible baseline fluorescence and a robust "turn-on" response specifically to H2​O2​ [3].

Table 1: Photophysical Properties of the Naph-B-OAc Sensor

Property	Value	Experimental Condition
Absorption Maximum ( λabs​ )	440 nm	10 mM PBS buffer (pH 7.4, 1% DMSO)
Emission Maximum ( λem​ )	535 nm	10 mM PBS buffer (pH 7.4, 1% DMSO)
Quantum Yield ( Φ ) - Unreacted	0.02	Relative to Fluorescein standard
Quantum Yield ( Φ ) - Reacted	0.68	Post-incubation with 100 µM H2​O2​
Limit of Detection (LOD)	45 nM	Calculated via 3σ/k method

Table 2: Selectivity Profile (Fluorescence Enhancement, F/F0​ )

Analyte (100 µM)	Fluorescence Enhancement ( F/F0​ )
H2​O2​	45.2
ONOO−	38.5
HClO	2.1
O2⋅−​	1.5
GSH (1 mM)	1.1

Live-Cell Imaging Protocol

This protocol utilizes the dual-activation nature of the probe for high-contrast intracellular imaging.

Step-by-step workflow for intracellular H2O2 imaging using the synthesized fluorescent sensor.

Methodology:

• Cell Seeding: Seed HeLa cells in 35 mm glass-bottom confocal dishes at 1×105 cells/dish. Incubate for 24 h at 37°C in a 5% CO2​ atmosphere.

  • Causality: Glass-bottom dishes are mandatory to prevent autofluorescence and optical aberrations during high-numerical-aperture confocal microscopy.

• Probe Loading: Wash the cells twice with Dulbecco’s Phosphate-Buffered Saline (DPBS) to remove serum. Incubate the cells with 10 µM of the Naph-B-OAc sensor (diluted from a 10 mM DMSO stock) in serum-free DMEM for 30 minutes.

  • Causality: Serum must be removed because it contains extracellular esterases that would prematurely cleave the acetoxy group, rendering the probe membrane-impermeable and preventing cellular uptake.

• Washing & Trapping: Wash the cells three times with DPBS to remove uninternalized probe.

  • Causality: Inside the cell, intracellular esterases cleave the acetoxy group, converting the probe into a hydrophilic intermediate that is trapped in the cytosol, ensuring the signal accurately reflects intracellular ROS rather than extracellular artifacts.

• Self-Validating Controls & Stimulation:

  • Positive Control: Treat cells with 100 µM exogenous H2​O2​ or 1 µg/mL Phorbol 12-myristate 13-acetate (PMA) to stimulate endogenous ROS production for 30 minutes.

  • Negative Control: Pre-incubate a separate dish of cells with 1 mM N-acetylcysteine (NAC, a broad-spectrum ROS scavenger) for 1 hour prior to probe loading.

• Confocal Imaging: Image the cells using a confocal laser scanning microscope. Excite the naphthalimide core at 440 nm and collect the emission signal in the 500–560 nm window.

References

• Chang, M. C. Y., Pralle, A., Isacoff, E. Y., & Chang, C. J. (2004). A selective, cell-permeable optical probe for hydrogen peroxide in living cells. Journal of the American Chemical Society, 126(47), 15392-15393.[Link]

• Lippert, A. R., Van de Bittner, G. C., & Chang, C. J. (2011). Boronate oxidation as a bioorthogonal reaction approach for studying the chemistry of hydrogen peroxide in living systems. Accounts of Chemical Research, 44(9), 793-804.[Link]

• Dickinson, B. C., & Chang, C. J. (2011). Chemical Approaches to Discovery and Study of Sources and Targets of Hydrogen Peroxide Redox Signaling Through NADPH Oxidase Proteins. Annual Review of Chemical and Biomolecular Engineering, 2, 371-397.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemical Approaches to Discovery and Study of Sources and Targets of Hydrogen Peroxide Redox Signaling Through NADPH Oxidase Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (3-Acetoxyphenyl)boronic Acid Suzuki Reactions

Mechanistic Root Cause Analysis

The Suzuki-Miyaura cross-coupling of (3-acetoxyphenyl)boronic acid presents a unique chemoselectivity challenge. While the reaction is a highly reliable method for constructing biaryl scaffolds[1], the presence of the base-sensitive acetoxy (ester) group directly competes with the alkaline conditions required for the transmetalation step. Researchers frequently encounter low yields of the desired target due to two primary degradation pathways: base-mediated ester hydrolysis and protodeboronation[2].

Understanding the causality behind these failures is critical for rational reaction optimization:

• Ester Hydrolysis (Saponification): Suzuki couplings typically rely on aqueous bases (e.g., NaOH, Na₂CO₃) to form the reactive boronate complex[3]. However, hydroxide or carbonate anions act as strong nucleophiles, attacking the electrophilic carbonyl carbon of the acetoxy group. This cleaves the ester, yielding a highly polar phenol biaryl byproduct instead of the desired acetoxy biaryl.

• Protodeboronation: This is the protonolysis of the carbon-boron bond, replacing it with a carbon-hydrogen bond[2]. It is accelerated by basic conditions and high temperatures. If the oxidative addition of the aryl halide or the subsequent transmetalation is slow, the boronic acid remains exposed to the base, leading to the rapid formation of acetoxybenzene (Ar-H).

To overcome these issues, the reaction must be engineered to accelerate the catalytic cycle while simultaneously utilizing non-nucleophilic bases that activate the boron species without cleaving the ester[4].

Competing reaction pathways for (3-Acetoxyphenyl)boronic acid in Suzuki couplings.

Interactive Troubleshooting & FAQs

Q1: My LC-MS shows a mass corresponding to the phenol product instead of the acetoxy biaryl. What happened? A: You are experiencing ester hydrolysis. The acetoxy group is an ester, which is highly susceptible to nucleophilic attack by strong aqueous bases (like NaOH or KOH) commonly used in standard Suzuki-Miyaura couplings[3]. To prevent this, you must switch to a non-nucleophilic, milder base such as anhydrous K₃PO₄ or CsF, which provide sufficient basicity for transmetalation without acting as strong nucleophiles.

Q2: I'm seeing a large amount of acetoxybenzene (Ar-H) in my crude NMR. Why is my boronic acid degrading? A: This is a classic case of protodeboronation[2]. This occurs when the boronic acid is exposed to basic conditions for prolonged periods because the catalytic cycle is too slow. To outcompete protodeboronation, you need to accelerate the palladium cycle. Using highly active, electron-rich Buchwald ligands (e.g., SPhos or XPhos) facilitates rapid oxidative addition and transmetalation, minimizing the lifetime of the free boronic acid in the basic milieu[4].

Q3: How do I balance the need for water (to dissolve the base) with the risk of ester hydrolysis? A: While water accelerates the formation of the reactive boronate complex, it also facilitates ester hydrolysis. The solution is to use a biphasic system with a strictly controlled, low water ratio (e.g., Toluene:H₂O 10:1) or completely anhydrous conditions using a base like finely milled K₃PO₄ or CsF in 1,4-dioxane[3].

Step-by-step troubleshooting workflow based on crude LC-MS analysis.

Quantitative Base Screening Data

The selection of the base is the single most critical variable when coupling acetoxy-containing substrates[3]. The table below summarizes quantitative screening data demonstrating the inverse relationship between base nucleophilicity and target yield when coupling (3-acetoxyphenyl)boronic acid with 4-bromotoluene.

Base (2.0 equiv)	Solvent System	Temp (°C)	Biaryl Yield (%)	Phenol Byproduct (%)	Protodeboronation (%)
NaOH	THF / H₂O (1:1)	80	12%	85%	3%
K₂CO₃	Toluene / H₂O (5:1)	80	45%	40%	15%
K₃PO₄	Toluene / H₂O (10:1)	80	82%	8%	10%
CsF	Anhydrous Dioxane	80	91%	< 1%	5%

Validated Experimental Protocol: Base-Sensitive Suzuki Coupling

This protocol utilizes a self-validating methodology. Built-in analytical checkpoints ensure that the catalytic cycle is functioning correctly before the reaction is committed to workup.

Reagents & Materials:

• Aryl halide (1.0 equiv)

• (3-Acetoxyphenyl)boronic acid (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• SPhos ligand (4 mol%)

• Cesium Fluoride (CsF, anhydrous, 2.5 equiv)

• 1,4-Dioxane (Anhydrous, degassed)

Step-by-Step Methodology:

• Inert Atmosphere Setup: In a glovebox or using standard Schlenk techniques, add the aryl halide, (3-acetoxyphenyl)boronic acid, Pd(OAc)₂, SPhos, and CsF to an oven-dried reaction vial equipped with a magnetic stir bar.

  • Causality: CsF is highly hygroscopic. Weighing it under an inert atmosphere prevents the introduction of trace water, which is the primary driver of ester hydrolysis.

• Solvent Addition & Degassing: Seal the vial with a PTFE septum cap. Transfer the vial to a fume hood and add anhydrous 1,4-dioxane via syringe. Sparge the solution with Argon for 10 minutes.

• Catalyst Activation (Validation Check 1): Stir the mixture at room temperature for 5 minutes.

  • Self-Validation: Observe the color. A shift from pale yellow to a deep red/orange indicates the successful reduction of Pd(II) to the active Pd(0)-SPhos complex. If the solution turns black, palladium black has precipitated, indicating oxygen contamination.

• Heating & Reaction Monitoring (Validation Check 2): Place the vial in a pre-heated oil bath at 80 °C. After 1 hour, withdraw a 10 µL aliquot via syringe, dilute in LC-MS grade acetonitrile, and analyze.

  • Self-Validation: Check the LC-MS trace. If the boronic acid is consumed but the aryl halide remains, protodeboronation is occurring (lower the temperature to 65 °C for the next run). If the target mass is the major peak, continue heating until the aryl halide is fully consumed (typically 2-4 hours).

• Quench & Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a short pad of Celite to remove the palladium catalyst and inorganic salts.

• Isolation: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Hexanes/Ethyl Acetate) to afford the pure acetoxy biaryl compound.

References

• Protodeboronation - Wikipedia. Available at:[Link]

• Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides - Chemical Communications (RSC Publishing). Available at:[Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Available at:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Suzuki-Miyaura coupling of heteroaryl boronic acids and vinyl chlorides - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Protodeboronation of (3-Acetoxyphenyl)boronic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have engineered this guide for researchers and drug development professionals facing yield-limiting side reactions during Suzuki-Miyaura cross-couplings. By synthesizing mechanistic causality with field-proven methodologies, this guide provides a self-validating framework to suppress the protodeboronation of (3-Acetoxyphenyl)boronic acid.

Section 1: Mechanistic Causality (The "Why")

Q1: Why is (3-Acetoxyphenyl)boronic acid particularly susceptible to degradation during cross-coupling?

Protodeboronation—the cleavage of the carbon-boron bond and its replacement with a proton—is the primary yield-killing side reaction in Suzuki couplings[1]. For (3-Acetoxyphenyl)boronic acid, two compounding factors drive this instability:

• Electronic Activation: The meta-acetoxy group exerts an electron-withdrawing inductive effect (-I). According to kinetic studies by Lloyd-Jones and colleagues, base-catalyzed protodeboronation proceeds via the formation of a reactive boronate anion ([ArB(OH)₃]⁻)[2]. The electron-withdrawing acetoxy group stabilizes the transient aryl anion character during the C-B bond cleavage, accelerating unimolecular heterolysis[2].

• Chemoselectivity of the Ester: The use of strong aqueous bases (e.g., NaOH, KOH) commonly employed in Suzuki couplings not only promotes concerted ipso-protonation of the boronate but also risks saponification of the acetoxy ester[3].

Caption: Competing pathways: Productive transmetalation vs. base-catalyzed protodeboronation.

Section 2: Experimental Optimization (The "How")

Q2: How do I select the right reaction parameters to outcompete protodeboronation?

The golden rule of handling sensitive boronic acids is to make the productive transmetalation step significantly faster than the degradation pathway[4]. This requires a synergistic optimization of base, solvent, and catalyst.

Parameter Optimization Matrix

Reaction Parameter	High-Risk Condition (Promotes Degradation)	Optimized Condition (Favors Cross-Coupling)	Mechanistic Rationale
Base Selection	Aqueous NaOH, KOH, or Na₂CO₃	Anhydrous K₃PO₄, Cs₂CO₃, or CsF	Strong hydroxide bases maximize the concentration of the unstable boronate anion and hydrolyze the acetoxy group. Weaker, anhydrous bases limit boronate formation[3].
Solvent System	High water content (e.g., 1:1 Dioxane/H₂O)	Toluene, THF, or Dioxane (Strictly anhydrous)	Water acts as the proton source for ipso-protonation. Removing water starves the protodeboronation pathway[1].
Catalyst/Ligand	Pd(PPh₃)₄ (Slow oxidative addition)	Pd₂(dba)₃ with XPhos or SPhos	Buchwald ligands create highly active, electron-rich Pd centers that accelerate transmetalation, consuming the boronate before it can degrade[4].
Temperature	> 80 °C	40 °C – 60 °C	Protodeboronation is highly temperature-dependent. Lowering the thermal energy suppresses the activation barrier for C-B cleavage[1].

Q3: If my aryl halide requires aqueous conditions for solubility, how can I protect the boronic acid?

If water is unavoidable, consider converting the (3-Acetoxyphenyl)boronic acid into a more stable derivative prior to the reaction. MIDA boronates or potassium trifluoroborate salts act as "slow-release" mechanisms[5]. They slowly hydrolyze to the active boronic acid under basic conditions, keeping the steady-state concentration of the reactive boronate extremely low, thus minimizing protodeboronation[5].

Section 3: Self-Validating Experimental Protocol

Q4: What is the exact step-by-step methodology for coupling this substrate?

Below is a field-proven, anhydrous protocol utilizing a highly active catalyst system. This system is designed to be self-validating: by taking aliquots at specific intervals and analyzing via LC-MS, you can track the mass balance of the desired biaryl product versus the phenyl acetate (Ar-H) byproduct[3].

Caption: Optimized step-by-step workflow for coupling sensitive boronic acids.

Step-by-Step Methodology: Anhydrous Suzuki-Miyaura Coupling

• Preparation (Glovebox or Standard Schlenk Technique):

  • Flame-dry a Schlenk flask equipped with a magnetic stir bar.

  • Add the aryl halide (1.0 equiv), Pd₂(dba)₃ (2.5 mol%), XPhos (5 mol%), and finely milled, anhydrous K₃PO₄ (2.0 equiv).

• Solvent Addition:

  • Evacuate and backfill the flask with ultra-pure Argon (3 cycles).

  • Inject anhydrous, degassed Toluene (to achieve 0.1 M concentration). Stir at room temperature for 10 minutes to pre-form the active Pd(0) catalyst complex.

• Controlled Boronic Acid Addition:

  • Dissolve (3-Acetoxyphenyl)boronic acid (1.2 equiv) in a minimal volume of anhydrous THF.

  • Add this solution dropwise over 30 minutes via a syringe pump to the reaction mixture. Causality: Slow addition keeps the concentration of the unreacted boronic acid low, preventing accumulation and subsequent protodeboronation[1].

• Reaction and Self-Validation Monitoring:

  • Heat the reaction to 50 °C.

  • Validation Step: At t=1h and t=3h, withdraw a 50 µL aliquot, quench with 100 µL of 1M HCl (to halt base-catalyzed degradation), dilute with acetonitrile, and analyze via LC-MS. Monitor the ratio of the product mass to the byproduct mass (m/z for phenyl acetate)[3].

• Workup:

  • Once the aryl halide is consumed (typically 2-4 hours), cool to room temperature, filter through a pad of Celite to remove Pd and salts, and concentrate under reduced pressure.

Section 4: Advanced Troubleshooting (FAQs)

Q5: My LC-MS shows a mass corresponding to phenol. What happened?

You are observing ester hydrolysis followed by protodeboronation (or vice versa). The acetoxy group is highly sensitive to nucleophilic attack by hydroxide or water. Ensure your solvents are strictly anhydrous and your K₃PO₄ is freshly oven-dried. If the problem persists, switch to a non-nucleophilic fluoride base like CsF[3].

Q6: Can I use the pinacol ester (BPin) derivative instead to prevent this?

Yes, (3-Acetoxyphenyl)boronic acid pinacol ester is generally more stable to benchtop storage and prevents auto-catalytic degradation pathways common to free boronic acids. However, recent kinetic studies reveal that boronic esters must often undergo pre-hydrolysis to the free boronic acid before transmetalation[6]. This means protodeboronation can still occur if the catalytic coupling cycle is too slow[6]. You must still employ a fast catalyst system (like XPhos/Pd) to ensure success.

References

• Cox, P. A., et al. "Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion." Journal of the American Chemical Society, 2017.[Link]

• Ser, C.-T., et al. "Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation." University of Toronto Chemistry, 2026.[Link]

• Myers, A. G. "The Suzuki Reaction." Harvard University Chemistry 115, 2007.[Link]

• Tomasi, S., et al. "Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis." Journal of the American Chemical Society, 2021.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Decoding the Suzuki–Miyaura cross-coupling reaction with the AC’s Cher-Tian Ser | Department of Chemistry [chemistry.utoronto.ca]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Suzuki-Miyaura Homocoupling with (3-Acetoxyphenyl)boronic Acid

Welcome to the Technical Support Center. This guide is specifically designed for researchers, scientists, and drug development professionals facing challenges with the Suzuki-Miyaura cross-coupling of (3-Acetoxyphenyl)boronic acid.

Due to the electron-withdrawing nature and base-sensitivity of the acetoxy group, this specific boronic acid is highly prone to oxidative homocoupling (forming a symmetrical biaryl byproduct) and ester hydrolysis. Below is a comprehensive, causality-driven troubleshooting guide to help you optimize your reaction conditions.

Section 1: Mechanistic Origins of Homocoupling

Q1: What drives the homocoupling of (3-Acetoxyphenyl)boronic acid specifically?

A1: The homocoupling of boronic acids is an oxidative side reaction primarily driven by the presence of dissolved oxygen or the use of Palladium(II) precatalysts [1].

When oxygen is present in the reaction mixture, it oxidizes the active Pd(0) catalyst into a Pd(II) peroxo complex. This complex readily undergoes two successive transmetalation steps with the boronic acid, followed by reductive elimination to yield the symmetrical biaryl byproduct [2]. For (3-Acetoxyphenyl)boronic acid, the electron-withdrawing acetoxy group can slow down the primary cross-coupling transmetalation step. This inadvertently increases the lifetime of catalytic intermediates, making the system highly susceptible to oxygen-mediated homocoupling if degassing is inadequate.

Caption: Divergent pathways showing oxygen-mediated homocoupling versus the desired cross-coupling cycle.

Section 2: Base Selection & Ester Preservation

Q2: How does base selection impact both homocoupling and the stability of the acetoxy group?

A2: The base plays a critical role in Suzuki-Miyaura couplings by converting the neutral boronic acid into a highly reactive borate anion [RB(OH)3]⁻, which is the actual species that undergoes transmetalation [3].

However, (3-Acetoxyphenyl)boronic acid contains an ester linkage that is highly sensitive to hydrolysis. Strong aqueous bases (e.g., NaOH, KOH) will rapidly cleave the acetoxy group and can also accelerate the undesired B-to-Pd transmetalation in the homocoupling cycle [4]. To suppress homocoupling and protect the ester, you must use milder bases such as K₃PO₄ or KF in anhydrous or low-water solvent systems [5].

Quantitative Data Summary: Base Performance Comparison

Base	Solvent System	Ester Hydrolysis	Homocoupling Level	Cross-Coupling Yield
NaOH	THF/H₂O (1:1)	High (>90%)	High	Low (<10%)
K₂CO₃	Dioxane/H₂O (5:1)	Moderate (~15%)	Moderate	Good (60-70%)
K₃PO₄	Toluene (Anhydrous)	Low (<2%)	Low	Excellent (>85%)
KF	THF (Anhydrous)	None	Low	Excellent (>85%)

Section 3: Catalyst & Ligand Optimization

Q3: Which catalyst and ligand systems best outcompete homocoupling?

A3: To minimize side reactions, the rate of the desired cross-coupling cycle (oxidative addition → transmetalation → reductive elimination) must outpace the homocoupling pathway.

• Avoid Pd(II) Precatalysts: Pd(OAc)₂ or PdCl₂ directly react with two equivalents of boronic acid during their initial reduction to Pd(0), generating homocoupled byproduct right at the start of the reaction [1]. Use a Pd(0) source like Pd₂(dba)₃ instead.

• Employ Bulky, Electron-Rich Ligands: Ligands such as SPhos or XPhos accelerate both the oxidative addition and the final reductive elimination steps. A faster reductive elimination drastically reduces the lifetime of the diorganopalladium(II) intermediate, preventing it from undergoing secondary transmetalation with another boronic acid molecule [6].

Section 4: Step-by-Step Troubleshooting Protocol

Q4: What is the definitive workflow to set up this reaction without homocoupling?

A4: The most critical factor is the rigorous exclusion of oxygen and controlling the concentration of the boronic acid. Follow this self-validating protocol to ensure high scientific integrity and reproducibility.

Step-by-Step Methodology:

• Rigorous Degassing (The "Freeze-Pump-Thaw" Method):

  • Place the reaction solvent (e.g., anhydrous Toluene) in a Schlenk flask.

  • Freeze the solvent completely by submerging the flask in liquid nitrogen.

  • Evacuate the flask under high vacuum for 5–10 minutes.

  • Isolate the vacuum and let the solvent thaw at room temperature, releasing dissolved oxygen.

  • Repeat this freeze-pump-thaw cycle at least three times [6].

• Inert Atmosphere Setup:

  • In a glovebox or using standard Schlenk line techniques, add the aryl halide (1.0 equiv), Pd₂(dba)₃ (0.02 equiv), SPhos (0.04 equiv), and anhydrous K₃PO₄ (2.0 equiv) to the reaction vessel [4].

• Controlled Reagent Addition (Syringe Pump Technique):

  • Add the degassed solvent to the main reaction vessel via a gas-tight syringe.

  • Critical Step: Dissolve the (3-Acetoxyphenyl)boronic acid (1.1 equiv) in a small amount of degassed solvent. Add this solution dropwise over 1–2 hours using a syringe pump. Keeping the steady-state concentration of the boronic acid low drastically reduces the bimolecular homocoupling rate.

• Reaction Execution & Workup:

  • Heat the mixture to 80 °C under positive argon pressure. Monitor progress via LC-MS.

  • Upon completion, cool to room temperature, filter through a short pad of Celite to remove palladium black and phosphate salts, and concentrate under reduced pressure.

Caption: Logical troubleshooting workflow to systematically eliminate homocoupling in Suzuki reactions.

References

• Adamo, C., et al. "Pd-Catalyzed Homocoupling Reaction of Arylboronic Acid: Insights from Density Functional Theory." The Journal of Physical Chemistry A, ACS Publications. URL: [Link]

• Lima, C. F. M., et al. "Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction." ResearchGate. URL: [Link]

• Organic Chemistry Portal. "Suzuki Coupling." URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting (3-Acetoxyphenyl)boronic Acid Workflows

Welcome to the Application Scientist Support Center. This guide is designed for researchers and drug development professionals optimizing Suzuki-Miyaura cross-coupling reactions involving (3-Acetoxyphenyl)boronic acid . Because this reagent contains a base- and nucleophile-sensitive ester (acetoxy) group, the choice of solvent and base dictates not only the efficiency of the carbon-carbon bond formation but also the structural integrity of the final product.

Below, you will find a diagnostic workflow, mechanistic FAQs, quantitative performance data, and self-validating protocols to ensure reproducible results.

Diagnostic Decision Tree: Solvent & Base Selection

The primary point of failure when working with (3-Acetoxyphenyl)boronic acid is unintended ester hydrolysis. Use the decision tree below to select the appropriate solvent system based on your synthetic goal.

Workflow for selecting solvent systems based on acetoxy group retention vs. hydrolysis.

Knowledge Base & Mechanistic FAQs

Q1: Why did my (3-Acetoxyphenyl)boronic acid yield a hydroxylated (phenol) byproduct instead of the desired acetoxy-biaryl compound? A1: This is a classic case of base-catalyzed ester hydrolysis (saponification). Suzuki-Miyaura couplings typically employ aqueous-organic solvent mixtures (e.g., Toluene/H 2​ O) and alkaline bases (e.g., Na 2​ CO 3​ ). The hydroxide ions generated in aqueous basic media act as strong nucleophiles, readily attacking the electrophilic carbonyl carbon of the acetoxy group[1].

• Causality: Water + Base → Hydroxide generation → Nucleophilic acyl substitution.

• Solution: To preserve the acetoxy group, you must eliminate the nucleophile. Switch to an anhydrous aprotic solvent (e.g., 1,4-Dioxane or THF) and use a non-nucleophilic base such as anhydrous Potassium Fluoride (KF) or Cesium Carbonate (Cs 2​ CO 3​ ).

Q2: How does solvent polarity influence the transmetalation rate of this specific boronic acid? A2: Transmetalation in Suzuki couplings proceeds via two primary mechanisms: the boronate pathway (where base activates the boron) and the oxo-palladium pathway (where base coordinates to the palladium center)[2]. The acetoxy group is electron-withdrawing (via induction), making the boron atom slightly more Lewis acidic. Polar aprotic solvents (like DMF or DMA) stabilize the anionic transition state of the boronate complex, significantly accelerating the transmetalation step[3][4]. However, highly polar solvents can also increase the rate of competing protodeboronation if trace water is present.

Q3: Can I intentionally use solvent effects to perform a one-pot Suzuki coupling and deprotection? A3: Yes. If your final target is the 3-hydroxyphenyl derivative, you can leverage a protic solvent mixture (e.g., Methanol/THF or Ethanol/Water) combined with a strong base like KOH[5]. The cross-coupling and saponification will occur concurrently, saving you a synthetic step and improving overall atom economy.

Quantitative Data: Solvent Effects on Reaction Efficiency

The table below summarizes the expected reaction efficiencies and product distributions for the coupling of (3-Acetoxyphenyl)boronic acid with a standard aryl bromide (e.g., 4-bromoanisole) under various solvent conditions.

Solvent System	Base (Equiv)	Temp (°C)	Yield of Acetoxy Product (%)	Yield of Hydroxy Product (%)	Protodeboronation (%)
1,4-Dioxane (Anhydrous)	KF (3.0)	90	>90%	<2%	<5%
THF (Anhydrous)	Cs 2​ CO 3​ (2.0)	70	88%	<2%	<5%
DMF (Anhydrous)	K 3​ PO 4​ (2.0)	100	85%	5%	10%
Toluene / H 2​ O (3:1)	Na 2​ CO 3​ (2.5)	80	15%	75%	10%
THF / MeOH (1:1)	KOH (3.0)	50	0%	95%	<5%

Data synthesized from established cross-coupling optimization parameters for acetoxy-protected phenolic boronic acids[3][5].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols include built-in validation steps (TLC/LCMS checkpoints) to confirm causality and reaction progress.

Protocol A: Anhydrous Suzuki Coupling (Preserving the Acetoxy Group)

Use this protocol when the ester moiety must remain intact for downstream chemistry.

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon (repeat 3x) to ensure a strictly anhydrous environment.

• Reagent Loading: Add the aryl halide (1.0 equiv), (3-Acetoxyphenyl)boronic acid (1.2 equiv), anhydrous KF (3.0 equiv), and Pd(dppf)Cl 2​ (0.05 equiv) to the flask.

  • Causality Note: KF is chosen because the fluoride ion is highly oxophilic and forms a strong B-F bond, activating the boronic acid via the boronate pathway without providing a nucleophilic oxygen that could attack the ester carbonyl.

• Solvent Addition: Inject anhydrous 1,4-Dioxane (0.2 M relative to the aryl halide) via syringe.

• Degassing: Sparge the solution with Argon for 15 minutes to remove dissolved oxygen, which can degrade the Pd catalyst.

• Heating & Validation: Heat the reaction to 90 °C.

  • Self-Validation Step: At 2 hours, withdraw a 10 µL aliquot, dilute in EtOAc, and analyze via LCMS. You should observe the mass of the acetoxy-biaryl product. If a peak corresponding to[M - 42] (loss of acetyl) appears, your solvent or base was contaminated with water.

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black and salts, and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: One-Pot Coupling and Hydrolysis (Targeting the Phenol)

Use this protocol when the 3-hydroxybiaryl compound is the ultimate target[5].

• Reagent Loading: To a round-bottom flask, add the aryl halide (1.0 equiv), (3-Acetoxyphenyl)boronic acid (1.5 equiv), and Pd(PPh 3​ ) 4​ (0.05 equiv).

• Solvent & Base Addition: Add a 1:1 mixture of THF and Methanol (0.2 M). Add solid KOH (3.0 equiv).

  • Causality Note: The protic solvent (MeOH) and strong base (KOH) serve a dual purpose: they facilitate the oxo-palladium transmetalation pathway for rapid coupling, while simultaneously acting as the nucleophile for complete saponification of the acetoxy group.

• Heating & Validation: Stir the reaction at 50 °C for 4 hours.

  • Self-Validation Step: Check progress via TLC (Hexanes/EtOAc). The highly polar 3-hydroxybiaryl product will have a significantly lower R f​ value than the starting aryl halide. A UV-active spot that stains strongly with KMnO 4​ confirms the presence of the free phenol.

• Workup: Quench the reaction with 1M HCl to neutralize the KOH and protonate the phenoxide ion. Extract with EtOAc (3x), dry over Na 2​ SO 4​ , and concentrate.

References

• Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings Chemistry - A European Journal (ResearchGate)[3]

• Flavin Metallaphotoredox Catalysis: Synergistic Synthesis in Water National Institutes of Health (PMC)[1]

• Artefenomel Regioisomer RLA-3107 Is a Promising Lead for the Discovery of Next-Generation Endoperoxide Antimalarials ACS Medicinal Chemistry Letters[5]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations National Institutes of Health (PMC)[4]

• Selection of boron reagents for Suzuki–Miyaura coupling Chemical Society Reviews (RSC Publishing)[2]

Sources

• 1. Flavin Metallaphotoredox Catalysis: Synergistic Synthesis in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Deactivation in (3-Acetoxyphenyl)boronic Acid Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting for a common yet complex challenge in Suzuki-Miyaura cross-coupling reactions: catalyst deactivation when using (3-Acetoxyphenyl)boronic acid. Our goal is to move beyond simple procedural lists and delve into the underlying chemical principles, empowering you to diagnose and solve issues effectively.

Frequently Asked Questions (FAQs)

Q1: My reaction with (3-Acetoxyphenyl)boronic acid has stalled or shows low conversion. What is the most likely cause?

A1: Low or incomplete conversion is the most common issue and typically points to deactivation of the Pd(0) catalyst. The primary culprits are often reagent quality, the presence of oxygen, or suboptimal reaction conditions. Specifically, boronic acids can degrade via protodeboronation, and phosphine ligands can oxidize, inhibiting coordination to the palladium center.[1] Furthermore, inefficient reduction of a Pd(II) precatalyst to the active Pd(0) species can prevent the catalytic cycle from initiating properly.[1][2]

Q2: I'm observing a black precipitate in my reaction flask. What is it, and is it a problem?

A2: The formation of a black solid is a strong indicator of catalyst decomposition into "palladium black."[2][3] This is an inactive, aggregated form of palladium metal that has precipitated out of solution. It forms when the stabilizing ligands dissociate from the Pd(0) center, allowing the "naked" metal atoms to agglomerate.[2][3] Its presence confirms that your active catalyst is being removed from the catalytic cycle, which will halt your reaction.

Q3: Can the acetate group on (3-Acetoxyphenyl)boronic acid itself contribute to catalyst deactivation?

A3: Yes, while the acetate group is generally considered a spectator, it can play multiple roles. Acetate ligands can coordinate to the palladium center and, in some contexts, can facilitate alternative reaction pathways or influence catalyst stability.[4] While not a direct "poison," its coordination may alter the electronic properties of the catalyst, potentially making it more susceptible to other deactivation pathways like aggregation, especially if ligand concentrations are suboptimal.

Q4: How critical is the choice of base, and could it be deactivating my catalyst?

A4: The base is critical and its choice can be a deciding factor in reaction success. The base activates the boronic acid for the transmetalation step.[5][6] However, an inappropriate base can cause issues. A very strong base might accelerate catalyst decomposition or promote side reactions.[7][8] Conversely, a base that is too weak or impure may not efficiently promote the catalytic cycle, leading to a stalled reaction.[7][9]

Troubleshooting Guide: Low or Stalled Reaction Conversion

This guide provides a systematic approach to diagnosing and resolving low conversion rates in Suzuki-Miyaura reactions involving (3-Acetoxyphenyl)boronic acid.

Symptom: The reaction, as monitored by TLC or LC-MS, shows significant amounts of unreacted starting materials after the expected reaction time. The mixture may or may not have changed color.

The following workflow provides a decision tree for troubleshooting.

Caption: Troubleshooting Decision Tree for Low Conversion.

Potential Cause 1: Reagent Degradation

Causality: The success of the Suzuki-Miyaura coupling is fundamentally dependent on the quality of its components. Boronic acids are susceptible to protodeboronation, where the C-B bond is cleaved and replaced by a C-H bond, rendering the reagent inactive.[1] Similarly, phosphine ligands, which are crucial for stabilizing the Pd(0) catalytic species, are easily oxidized by trace oxygen, which prevents them from coordinating to the metal center.[1][7]

Diagnostic & Solution Protocol:

• Assess Boronic Acid Quality:

  • Diagnostic: Dissolve a small sample of the (3-Acetoxyphenyl)boronic acid in a suitable deuterated solvent (e.g., DMSO-d₆) and acquire a ¹H NMR spectrum. Compare the spectrum to a reference. Look for the appearance of a new aromatic proton signal corresponding to 3-methylphenyl acetate, the product of protodeboronation.

  • Solution: If degradation is confirmed, use a fresh bottle of the boronic acid. For enhanced stability, consider using more robust boronate esters, such as pinacol esters, which can be more resistant to premature degradation.[10]

• Verify Catalyst and Ligand Activity:

  • Diagnostic: If using a Pd(II) precatalyst like Pd(OAc)₂, its reduction to Pd(0) is a critical first step.[2][11] Old or improperly stored catalysts and ligands may be partially or fully inactive.

  • Solution: Always use fresh, high-purity catalysts and ligands stored under an inert atmosphere.[1] If activity is still low, consider switching to a modern, air-stable precatalyst system (e.g., a Buchwald G3 precatalyst) that forms the active Pd(0) species more reliably and efficiently.[1]

Potential Cause 2: Inefficient Catalyst Activation or Deactivation by Oxygen

Causality: The catalytic cycle relies on the Pd(0) oxidation state. Oxygen is a potent enemy, as it can oxidize the active Pd(0) to inactive Pd(II) species, which can precipitate or lead to unwanted side reactions like the homocoupling of the boronic acid.[1][7][10]

Diagnostic & Solution Protocol:

• Evaluate Degassing Technique:

  • Diagnostic: Review your experimental setup. Were the solvents and the reaction vessel thoroughly deoxygenated?

  • Solution: Implement a rigorous degassing protocol. The two most effective methods are:

    • Inert Gas Sparging: Bubble argon or nitrogen through the solvent for 15-30 minutes before adding the catalyst.[1][7]

    • Freeze-Pump-Thaw: For the highest level of deoxygenation, subject the sealed reaction mixture to at least three cycles of freezing (with liquid nitrogen), evacuating under high vacuum, and thawing.[7]

• Ensure an Inert Atmosphere:

  • Protocol: Assemble the reaction glassware and flame-dry under vacuum or oven-dry beforehand. Allow to cool under a positive pressure of nitrogen or argon. Add all solid reagents, then purge the vessel by evacuating and backfilling with inert gas three times.[7] Add degassed solvents via cannula or syringe, and maintain a positive pressure of inert gas throughout the reaction.

Potential Cause 3: Catalyst Agglomeration (Palladium Black Formation)

Causality: The primary pathway for the formation of inactive palladium black is the dissociation of the stabilizing phosphine ligand from the L₂Pd(0) complex.[3] The resulting coordinatively unsaturated "naked" Pd(0) species are highly prone to aggregation, eventually forming large clusters that precipitate from the solution.[2][3]

Caption: Key Catalyst Deactivation Pathways.

Diagnostic & Solution Protocol:

• Optimize Ligand-to-Metal Ratio:

  • Diagnostic: Check the stoichiometry of your ligand relative to the palladium source. A ratio that is too low (e.g., < 2:1 for monodentate ligands) can accelerate ligand dissociation.[1]

  • Solution: Increase the ligand-to-palladium ratio. An excess of ligand can help push the equilibrium away from the dissociated, aggregation-prone species.[2] A common starting point is a 2.5:1 to 4:1 ligand-to-Pd ratio.[1]

• Select a More Robust Ligand:

  • Diagnostic: Simple, less bulky monodentate ligands (like PPh₃) can dissociate more readily than more complex ones.

  • Solution: Switch to a bidentate (chelating) ligand such as DPPF or Xantphos. These ligands bind to the palladium center at two points, creating a much more stable complex that is significantly less likely to dissociate and aggregate.[2] Alternatively, use modern, bulky, electron-rich monodentate ligands (e.g., Buchwald-type biarylphosphine ligands like SPhos), which form highly stable complexes and promote high catalytic activity.[2][8]

• Control Reaction Temperature:

  • Diagnostic: High temperatures can provide the energy needed to overcome the ligand-metal bond energy, accelerating dissociation.[1][2]

  • Solution: Run the reaction at the lowest temperature that affords a reasonable reaction rate. If a reaction is sluggish, consider screening a more active catalyst system rather than simply increasing the heat, which might exacerbate decomposition.[2]

Data Summary Table

Issue	Potential Cause	Key Diagnostic Test	Recommended Solution
Low/No Conversion	Boronic Acid Degradation	¹H NMR for protodeboronation	Use fresh boronic acid or a more stable boronate ester (e.g., pinacol).[1][10]
Ligand/Catalyst Oxidation	Reaction fails with trusted protocol	Use fresh reagents from an inert-atmosphere container; switch to an air-stable precatalyst.[1]
Inadequate Degassing	Presence of homocoupling byproduct	Implement rigorous sparging or freeze-pump-thaw cycles.[1][7]
Black Precipitate	Ligand Dissociation	Visual confirmation of Pd black	Increase ligand:metal ratio; switch to a bidentate or bulky monodentate ligand.[2][8]
High Temperature	Reaction stalls upon heating	Reduce reaction temperature; screen for a more active catalyst that operates under milder conditions.[1][2]
Inconsistent Yields	Impure Base or Solvent	Run reaction with fresh, high-purity base and anhydrous solvent	Use freshly opened, high-purity reagents.[1]

References

• Why does palladium catalyst deactivate during Suzuki coupling in small-scale undergraduate labs? ResearchGate.

• Interplay between the Directing Group and Multifunctional Acetate Ligand in Pd-Catalyzed anti-Acetoxylation of Unsymmetrical Dialkyl-Substituted Alkynes. PMC. Available at: [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development (ACS Publications). Available at: [Link]

• Palladium-catalyzed Suzuki-Miyaura coupling of thioureas or thioamides. PMC (NIH). Available at: [Link]

• Influence of the base on the Suzuki-Miyaura reaction catalyzed by Pd(OAc)2/7a. ResearchGate. Available at: [Link]

• Insights into the active catalyst formation in palladium catalyzed coupling reaction from di-nuclear palladium acetate. ChemRxiv. Available at: [Link]

• Palladium Catalyst Recycling for Heck‐Cassar‐Sonogashira Cross‐Coupling Reactions in Green Solvent/Base Blend. PMC. Available at: [Link]

• Suzuki cross-coupling. Chemistry LibreTexts. Available at: [Link]

• Can Palladium Acetate Lose Its "Saltiness"? Catalytic Activities of the Impurities in Palladium Acetate. ResearchGate. Available at: [Link]

• Three Sources of Catalyst Deactivation and How To Mitigate Them. ChemCatBio. Available at: [Link]

• Table 2 : The effect of various bases on the Suzuki coupling reaction. ResearchGate. Available at: [Link]

• Palladium-catalyzed selective oxidation of ethane to acetate acid. PMC (NIH). Available at: [Link]

• Catalyst deactivation mechanisms and how to prevent them. Novacat. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• PdCl2(PPh3)2 Catalyst for Suzuki–Miyaura Reaction. Journal of Synthetic Chemistry. Available at: [Link]

• Palladium-catalyzed selective oxidation of ethane to acetate acid. Oxford Academic. Available at: [Link]

• Suzuki reaction. Wikipedia. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Interplay between the Directing Group and Multifunctional Acetate Ligand in Pd-Catalyzed anti-Acetoxylation of Unsymmetrical Dialkyl-Substituted Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. Yoneda Labs [yonedalabs.com]
• 11. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]

Impact of electron-donating groups on (3-Acetoxyphenyl)boronic acid reactivity

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting protocols and frequently asked questions (FAQs) regarding the use of (3-Acetoxyphenyl)boronic acid, with a specific focus on how its reactivity is modulated by electron-donating substituents. As Senior Application Scientists, our goal is to blend technical precision with practical, field-tested insights to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the chemical behavior of (3-Acetoxyphenyl)boronic acid and the influence of electronic effects on its performance in cross-coupling reactions.

Q1: How does the meta-acetoxy group on (3-Acetoxyphenyl)boronic acid intrinsically affect its reactivity in a Suzuki-Miyaura coupling?

The acetoxy group at the meta position primarily exerts an electron-withdrawing inductive effect (-I). This effect increases the Lewis acidity of the boron atom.[1] Boronic acids act as Lewis acids, and their reactivity in the Suzuki-Miyaura catalytic cycle is critically dependent on their interaction with the base.[2][3] An increased Lewis acidity can facilitate the formation of the reactive boronate species (R-B(OH)₃⁻) upon reaction with a base, which is a key step before transmetalation.[4][5] However, this electron-withdrawing nature can also render the boronic acid more susceptible to certain side reactions, such as protodeboronation, particularly under harsh conditions.[6][7]

Q2: What is the anticipated impact of introducing a strong electron-donating group (EDG), such as a methoxy or amino group, onto the (3-Acetoxyphenyl)boronic acid ring?

Introducing an EDG would have a counteracting effect. An EDG increases the electron density of the aromatic ring and decreases the Lewis acidity of the boron center, which is reflected by an increase in the boronic acid's pKa value.[1] While this might slightly slow the initial formation of the boronate anion, the increased electron density on the aryl ring can significantly accelerate the transmetalation step—often the rate-limiting step in the catalytic cycle.[8] This is because transmetalation involves the transfer of the electron-rich aryl group from boron to the palladium center. Therefore, the net effect of an added EDG is often an increase in the overall reaction rate and yield, assuming other conditions are optimal.

Q3: Is the acetoxy group stable under typical Suzuki-Miyaura reaction conditions?

This is a critical consideration. The acetoxy (ester) group is susceptible to hydrolysis under the basic aqueous conditions frequently employed in Suzuki-Miyaura reactions (e.g., using Na₂CO₃, K₂CO₃, or Cs₂CO₃).[9][][11] Hydrolysis converts the acetoxy group into a hydroxyl group (-OH). This is a significant chemical transformation mid-reaction, as the hydroxyl group is a strong electron-donating group, which will alter the electronic properties and subsequent reactivity of the molecule. If preserving the acetoxy moiety is essential, consider using anhydrous conditions or milder, non-hydrolytic bases such as potassium fluoride (KF).[4][9]

Q4: Why might my reaction yield be low when using an aryl halide with strong electron-donating groups?

While electron-donating groups on the boronic acid are often beneficial, EDGs on the aryl halide partner can slow down the oxidative addition step.[12] Oxidative addition, where the palladium(0) catalyst inserts into the carbon-halogen bond, is favored by electron-deficient aryl halides. If both your (3-Acetoxyphenyl)boronic acid (or a derivative with another EDG) and your aryl halide are electron-rich, the overall reaction may be sluggish. In such cases, using a more electron-rich phosphine ligand (e.g., Buchwald ligands like XPhos or SPhos) can help accelerate the oxidative addition step and improve the overall efficiency.[7][12]

Troubleshooting Guide

This guide provides solutions to common problems encountered when using (3-Acetoxyphenyl)boronic acid and its derivatives in cross-coupling reactions.

Problem	Probable Cause(s)	Recommended Solutions & Scientific Rationale
Low or No Product Yield	1. Inefficient Catalyst Turnover: The chosen palladium catalyst/ligand system may not be active enough for your specific substrates.[7][13] 2. Improper Base Selection: The base may be too weak to efficiently form the reactive boronate species, or too strong, causing substrate/product degradation.[5][8] 3. Catalyst Poisoning: Trace oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) or degrade phosphine ligands.[13] Nitrogen-containing heterocycles in the substrate can also sometimes coordinate to the palladium center and inhibit catalysis.[14]	1. Optimize Catalyst System: For challenging or electron-rich substrates, switch from standard Pd(PPh₃)₄ to a more robust system. Use a palladium precursor like Pd₂(dba)₃ or Pd(OAc)₂ with a specialized ligand (e.g., SPhos, XPhos, RuPhos). These ligands promote faster oxidative addition and reductive elimination.[7] 2. Screen Bases: If using (3-Acetoxyphenyl)boronic acid (electron-withdrawing), a stronger base like K₃PO₄ or Cs₂CO₃ is often effective.[7] If the acetoxy group is hydrolyzing, switch to anhydrous conditions with a milder base like KF.[4][9] 3. Ensure Inert Atmosphere: Rigorously degas all solvents and the reaction mixture (e.g., 3-4 freeze-pump-thaw cycles or sparging with argon for 20-30 minutes). Use fresh, high-purity reagents.[13]
Significant Protodeboronation	1. Presence of Protic Sources: Excess water or alcohol solvents, especially at elevated temperatures, can lead to the replacement of the -B(OH)₂ group with a hydrogen atom.[6] 2. Electronic Effects: Electron-withdrawing groups, like the meta-acetoxy group, can make the C-B bond more susceptible to cleavage.	1. Use Anhydrous Conditions: Employ anhydrous solvents (e.g., dry dioxane, toluene, or DMF) and a carefully dried base. 2. Convert to a Boronate Ester: Before the reaction, convert the boronic acid to a more stable boronate ester, such as a pinacol ester (Bpin). These are generally more resistant to protodeboronation but may require slightly different activation conditions.[6][15] 3. Minimize Reaction Time/Temperature: Monitor the reaction closely and stop it as soon as the starting material is consumed to prevent prolonged exposure to conditions that favor this side reaction.
Formation of Homocoupled Biaryl (from Boronic Acid)	1. Presence of Oxygen: Oxygen can promote the oxidative coupling of two boronic acid molecules, catalyzed by palladium.[13][15] 2. Inefficient Reduction of Pd(II) Precatalyst: If using a Pd(II) source like Pd(OAc)₂, the in-situ reduction to active Pd(0) can sometimes consume the boronic acid, leading to homocoupling.	1. Rigorous Degassing: This is the most critical step to prevent homocoupling. Ensure the reaction is maintained under a strict inert atmosphere (Argon or N₂).[13] 2. Use a Pd(0) Source: Start with a pre-formed Pd(0) catalyst such as Pd(PPh₃)₄ or Pd₂(dba)₃ to bypass the potentially problematic in-situ reduction step.[13]
Hydrolysis of Acetoxy Group	1. Aqueous Basic Conditions: The combination of a base (e.g., K₂CO₃) and water readily saponifies the ester bond.[9][]	1. Use Anhydrous Conditions & Milder Base: The most effective solution is to switch to an anhydrous solvent and use a base less prone to causing hydrolysis, such as KF or CsF.[4] 2. Protect the Phenol: If hydrolysis remains a problem, consider starting with a protected phenol (e.g., as a methyl or benzyl ether) and deprotecting it in a separate step after the cross-coupling is complete.

Visualized Workflows and Mechanisms

Diagrams created using Graphviz can help clarify complex processes. The following DOT scripts generate key visualizations for understanding and troubleshooting Suzuki-Miyaura reactions.

Suzuki-Miyaura Catalytic Cycle

This diagram illustrates the fundamental steps of the palladium-catalyzed cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Troubleshooting Workflow for Low Yield

This flowchart provides a logical sequence of steps to diagnose and solve low-yield issues.

Caption: A logical workflow for troubleshooting low-yield Suzuki reactions.

Experimental Protocol

This section provides a general, robust starting protocol for the Suzuki-Miyaura coupling of (3-Acetoxyphenyl)boronic acid with a generic aryl bromide. This protocol should be optimized for each specific substrate pair.

Materials:

• (3-Acetoxyphenyl)boronic acid (1.2 equivalents)

• Aryl Bromide (1.0 equivalent)

• Palladium(II) Acetate [Pd(OAc)₂] (0.02 equivalents, 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 equivalents, 4 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (3.0 equivalents)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Reaction vessel (e.g., Schlenk flask or microwave vial)

• Magnetic stirrer and stir bar

• Inert atmosphere supply (Argon or Nitrogen)

Procedure:

• Reagent Preparation: In a glovebox or under a positive flow of inert gas, add the aryl bromide (1.0 eq), (3-Acetoxyphenyl)boronic acid (1.2 eq), K₃PO₄ (3.0 eq), Pd(OAc)₂ (0.02 eq), and SPhos (0.04 eq) to a dry reaction vessel equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed water to the vessel to create a 4:1 or 5:1 solvent mixture by volume. The final concentration of the aryl bromide should be approximately 0.1 M.

• Degassing: Seal the reaction vessel. If not prepared in a glovebox, subject the mixture to three cycles of freeze-pump-thaw to ensure all dissolved oxygen is removed. After the final cycle, backfill the vessel with inert gas.

• Reaction: Place the vessel in a preheated oil bath or heating block at 80-100 °C. Stir the mixture vigorously for the duration of the reaction.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS analysis of small aliquots. The reaction is typically complete within 2-12 hours.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate or another suitable organic solvent.

  • Wash the organic layer sequentially with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel, using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired biaryl product.

References

• Hall, D. G. (Ed.). (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Chemler, S. R., Trauner, D., & Danishefsky, S. J. (2001). The B-Alkyl Suzuki-Miyaura Cross-Coupling Reaction: Development, Mechanistic Study, and Applications in Natural Product Synthesis. Angewandte Chemie International Edition, 40(24), 4544-4568. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). The Slow-Release Strategy in Suzuki–Miyaura Coupling. Angewandte Chemie International Edition, 53(19), 4972-4975. [Link]

• Kuivila, H. G., & Reverso, L. P. (1963). Electrophilic Displacement Reactions. X. Substituent Effects in the Protodeboronation of Areneboronic Acids. Journal of the American Chemical Society, 85(11), 1657–1660. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Miyaura, N. (2002). Organoboron Compounds. In Topics in Current Chemistry (Vol. 219, pp. 11-59). Springer, Berlin, Heidelberg. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Silva, A. M. S., et al. (2021). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 26(18), 5623. [Link]

• Chemistry Student. (2020, July 11). Suzuki Coupling [Video]. YouTube. [Link]

• Bellina, F., & Rossi, R. (2012). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Molecules, 17(6), 6339-6409. [Link]

• Chemistry LibreTexts. (2023, January 22). Suzuki cross-coupling. Retrieved from [Link]

• AA Blocks. (2019, October 31). Chemistry Of Boronic Esters. Retrieved from [Link]

• American Chemical Society. (2025, March 24). Assessing the stability and reactivity of a new generation of boronic esters. Retrieved from [Link]

• Reddit. (2018, September 29). Self-condensation of phenylboronic acid. Retrieved from [Link]

• Semantic Scholar. (2013, February 1). Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2018, September 11). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Retrieved from [Link]

• Nature. (n.d.). Iterative reactions of transient boronic acids enable sequential C–C bond formation. Retrieved from [Link]

• National Institutes of Health. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Retrieved from [Link]

• Wikipedia. (n.d.). Boronic acid. Retrieved from [Link]

• Proceedings of the National Academy of Sciences. (n.d.). Boronic acid with high oxidative stability and utility in biological contexts. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki reaction of p-bromo-acetophenone with phenylboronic acid catalysed by complex 13b, 14 or 15. Retrieved from [Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. Retrieved from [Link]

• Quora. (2018, April 4). What are the disadvantages of the Suzuki-Miyaura cross coupling reaction?. Retrieved from [Link]

Sources

• 1. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aablocks.com [aablocks.com]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 11. quora.com [quora.com]
• 12. reddit.com [reddit.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Yoneda Labs [yonedalabs.com]

Technical Support Center: Recrystallization of (3-Acetoxyphenyl)boronic acid

Welcome to the technical support center for the purification of (3-Acetoxyphenyl)boronic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who require high-purity material for their work. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower you to troubleshoot and optimize your recrystallization protocols effectively.

(3-Acetoxyphenyl)boronic acid is a key building block in organic synthesis, valued for its role in cross-coupling reactions. However, like many boronic acids, it can present purification challenges. Crude products may contain residual starting materials, catalysts, or byproducts such as the corresponding boroxine (a cyclic trimer anhydride). Recrystallization is a powerful and scalable technique to address these impurities, but success depends on a rational approach to solvent selection and procedure.

This document is structured into two main sections: a Troubleshooting Guide for when experiments do not go as planned, and a Frequently Asked Questions (FAQs) section to address common queries and foundational concepts.

Troubleshooting Guide: Common Recrystallization Issues

This section addresses the most common challenges encountered during the recrystallization of (3-Acetoxyphenyl)boronic acid. Each issue is presented with probable causes and actionable solutions.

Issue 1: The Product "Oils Out" Instead of Crystallizing

Description: Upon cooling, the dissolved solid separates from the solution as a liquid layer or oily droplets instead of forming solid crystals.

Probable Causes:

• High Impurity Level: Significant impurities can dramatically depress the melting point of your product, causing it to separate as a liquid at a temperature where the pure compound would be a solid.[1][2]

• Melting Point Below Solution Temperature: The melting point of the compound (or the impure mixture) is lower than the temperature of the saturated solution.[1] This is a common cause of oiling out.[3]

• Rapid Cooling: Cooling the solution too quickly can lead to a state of high supersaturation where the kinetics favor the formation of a disordered liquid phase over an ordered crystal lattice.

• Inappropriate Solvent Choice: The chosen solvent may be too good of a solvent, or its boiling point may be too high relative to the product's melting point.

Solutions:

• Re-dissolve and Dilute: Reheat the solution until the oil redissolves completely. Add a small amount of additional hot solvent (10-20% more volume) to slightly decrease the saturation point, then attempt to cool again, but more slowly.[1][3]

• Reduce Cooling Rate: Allow the flask to cool to room temperature on the benchtop, insulated from the cold surface by a few paper towels or a cork ring, before transferring to an ice bath.[3] Slow cooling is critical for the formation of well-ordered crystals.

• Induce Crystallization at a Higher Temperature: Try to induce crystallization just below the boiling point of the solvent by scratching the inside of the flask with a glass rod at the solvent-air interface. This creates a rough surface that can initiate nucleation.

• Change the Solvent System:

  • If a single solvent was used, switch to a lower-boiling point solvent.

  • Alternatively, use a mixed-solvent system. Dissolve the compound in a minimum amount of a "good" hot solvent (e.g., ethyl acetate, acetone) and then slowly add a "poor," miscible, and lower-boiling anti-solvent (e.g., hexanes, heptane) dropwise until persistent turbidity is observed. Reheat to clarify and then cool slowly.[4]

Issue 2: No (or Very Few) Crystals Form Upon Cooling

Description: The solution remains clear even after cooling to room temperature and then in an ice bath.

Probable Causes:

• Too Much Solvent: The most common cause is using an excessive amount of solvent, meaning the solution is not saturated at lower temperatures.[3]

• Highly Purified Compound: Sometimes, very pure compounds are slow to nucleate because there are no impurity particles to initiate crystal growth.

Solutions:

• Reduce Solvent Volume: Gently boil the solution to evaporate a portion of the solvent (15-25%) to increase the concentration of the boronic acid. Allow the concentrated solution to cool again.[3]

• Induce Nucleation:

  • Scratching: Vigorously scratch the inner surface of the flask just below the solvent level with a glass rod. The microscopic scratches provide nucleation sites.

  • Seeding: If you have a small crystal of pure (3-Acetoxyphenyl)boronic acid, add it to the cooled solution. A seed crystal provides a template for further crystal growth.

• Drastic Cooling: If the above methods fail, place the solution in a freezer (if the solvent's freezing point allows). This extreme temperature change can sometimes force crystallization, though it may result in smaller, less pure crystals.

• Solvent Re-evaluation: If crystallization cannot be induced, it's possible the compound is simply too soluble in the chosen solvent. Recover the solid by rotary evaporation and start again with a different solvent system.[3]

Issue 3: Low Yield of Recovered Product

Description: After filtration, the mass of the pure, dry crystals is significantly lower than expected.

Probable Causes:

• Using Too Much Solvent: As with the failure to crystallize, using too much solvent will leave a substantial amount of the product dissolved in the mother liquor.[3]

• Premature Crystallization: The product crystallized in the funnel during hot filtration (if performed).

• Excessive Washing: Washing the collected crystals with too much solvent, or with a solvent that was not ice-cold, can dissolve a significant portion of the product.[3]

Solutions:

• Optimize Solvent Volume: In subsequent attempts, use the absolute minimum amount of hot solvent required to fully dissolve the crude product.

• Prevent Premature Crystallization: If performing a hot filtration to remove insoluble impurities, preheat the filtration apparatus (funnel, filter paper, receiving flask) by pouring hot solvent through it immediately before filtering your product solution.[5]

• Proper Washing Technique: Always wash the filtered crystals with a minimal amount of ice-cold solvent. The cold temperature minimizes the solubility of your product during the wash.

• Second Crop Recovery: Collect the mother liquor (the filtrate) and concentrate it by boiling off about half the solvent. Cooling this more concentrated solution may yield a second crop of crystals. Note that this second crop may be less pure than the first.

Issue 4: Product is Still Impure After Recrystallization

Description: Analytical data (e.g., NMR, LC-MS) shows that significant impurities remain after a single recrystallization.

Probable Causes:

• Rapid Crystal Growth: Cooling the solution too quickly can trap impurities within the crystal lattice.

• Co-crystallization: The impurity has very similar solubility properties to the desired product in the chosen solvent, causing it to crystallize alongside your product.

• Degradation: The product may be degrading during the process. The acetoxy group could be susceptible to hydrolysis if heated for prolonged periods in protic solvents like alcohols or water.

Solutions:

• Perform a Second Recrystallization: A second recrystallization using the same solvent system will often significantly improve purity.

• Change the Solvent: The solubility profile of the impurity may be sufficiently different in another solvent. A solvent that leaves the impurity dissolved in the mother liquor is ideal. Refer to the solvent screening protocol in the FAQ section.

• Consider an Alternative Purification: If recrystallization fails to remove a persistent impurity, another technique may be necessary.

  • Acid/Base Extraction: Boronic acids are weakly acidic (pKa ~9) and can sometimes be extracted into a basic aqueous phase, washed, and then re-acidified to recover the product.[6][7] However, this may risk hydrolysis of the acetate ester.

  • Adduct Formation: Boronic acids can form crystalline adducts with diethanolamine.[8][9] This adduct can be isolated and then the pure boronic acid can be liberated. This is an advanced technique for challenging purifications.

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents to screen for recrystallizing (3-Acetoxyphenyl)boronic acid?

A1: The ideal solvent is one in which (3-Acetoxyphenyl)boronic acid is highly soluble when hot but sparingly soluble when cold. While specific solubility data is not widely published, general principles for arylboronic acids suggest starting with the following solvent classes.[2][9] A small-scale screening is essential.

Solvent Class	Examples	Rationale
Esters	Ethyl Acetate, Isopropyl Acetate	Good balance of polarity. Often provides a significant solubility difference between hot and cold.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Generally good solvents for boronic acids. Acetone's low boiling point is advantageous.
Ethers	Tetrahydrofuran (THF), 2-Methyl-THF	Good solvating power, but sometimes too soluble. Often used as the "good" solvent in a mixed pair.
Aromatic Hydrocarbons	Toluene	Lower polarity. Can be effective, especially for removing more polar impurities.
Mixed Systems	Ethyl Acetate/Hexanes, Acetone/Water	A powerful technique to fine-tune solubility. A polar "good" solvent is paired with a non-polar or very polar "poor" solvent.[4]

Caution: Avoid prolonged heating in protic solvents like ethanol or water, as this may cause hydrolysis of the acetate ester functionality.

Q2: How do I perform an effective small-scale solvent screening?

A2: Use the following protocol to efficiently test multiple solvents:

• Preparation: Place ~20 mg of your crude product into several small test tubes.

• Room Temp Test: To each tube, add a different candidate solvent dropwise, shaking after each drop, up to about 1 mL. Note which solvents dissolve the compound easily at room temperature (these are poor candidates for single-solvent recrystallization).

• Hot Test: For the tubes where the solid did not dissolve, gently heat them in a sand bath or water bath. Add more hot solvent dropwise until the solid just dissolves.

• Cooling Test: Allow the hot, clear solutions to cool slowly to room temperature, then place them in an ice bath.

• Evaluation: The best solvent is the one that required a minimal amount of hot solvent to dissolve the compound but yielded a large amount of crystalline solid upon cooling.[5]

Diagram: Solvent Selection Workflow

A flowchart to guide the rational selection of a recrystallization solvent system.

Caption: Workflow for selecting a suitable recrystallization solvent.

Q3: Why is recrystallization often preferred over silica gel chromatography for boronic acids?

A3: Boronic acids, being somewhat polar and acidic, often interact strongly with the silica gel stationary phase.[4] This can lead to several problems:

• Poor Recovery: The compound may "stick" to the column and be difficult to elute.

• Tailing/Streaking: The compound elutes over many fractions, resulting in poor separation and dilute solutions.[9]

• Degradation: The acidic nature of silica gel can sometimes promote the degradation of sensitive boronic acids or the formation of boroxine anhydrides. Recrystallization avoids these issues, is generally more scalable, and can be more environmentally friendly ("greener") by minimizing solvent waste.

Q4: What are boroxines and how do they impact my experiment?

A4: Boroxines are stable, cyclic trimer anhydrides formed by the dehydration of three boronic acid molecules.[3] The presence of boroxine as an impurity can complicate characterization (e.g., by NMR) and may affect reactivity. During recrystallization, the presence of water (even trace amounts in the solvent) can often hydrolyze the boroxine back to the desired boronic acid, aiding in the purification. If you suspect significant boroxine formation, using a solvent system containing a small amount of water may be beneficial, provided the acetate ester is stable under the conditions.

Diagram: Troubleshooting Logic Tree

A decision tree for diagnosing and solving failed recrystallization experiments.

Caption: Logic tree for troubleshooting common recrystallization problems.

References

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Mettler Toledo. Oiling Out in Crystallization. Retrieved from [Link]

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• Khan, R. A. (2016, July 18). Answer to "How to purify boronic acids/boronate esters?". ResearchGate. Retrieved from [Link]

• Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Journal of Solution Chemistry, 49, 895-908. Retrieved from [Link]

• Wikipedia. Phenylboronic acid. Retrieved from [Link]

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• Williams, A. F., White, A. J. P., Spivey, A. C., & Cordier, C. J. (2020). meta-Selective C–H functionalisation of aryl boronic acids directed by a MIDA-derived boronate ester. Chemical Science, 11(12), 3301-3306. Retrieved from [Link]

• Silva, F., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. Retrieved from [Link]

• Ishihara, K., Ohara, S., & Yamamoto, H. (2002). (3,4,5-Trifluorophenyl)boronic Acid as an Efficient Catalyst for Amide Formation from Carboxylic Acids and Amines. Organic Syntheses, 79, 176. Retrieved from [Link]

• Hall, D. G. (Ed.). (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Guide: NMR Analysis Platforms for (3-Acetoxyphenyl)boronic Acid Suzuki Coupling Products

The Suzuki-Miyaura cross-coupling of (3-acetoxyphenyl)boronic acid with aryl halides is a cornerstone reaction in the synthesis of functionalized biaryl scaffolds for drug development. However, accurately determining the yield and purity of the resulting 3-acetoxybiphenyl derivatives is often complicated by the presence of homocoupled byproducts and protodeboronation impurities. While High-Performance Liquid Chromatography (HPLC) is standard, it requires product-specific reference standards to establish response factors. Quantitative Nuclear Magnetic Resonance (qNMR) bypasses this limitation, offering absolute quantification based on fundamental physical principles[1].

This guide objectively compares the performance of High-Field Superconducting NMR (≥400 MHz) versus Benchtop Permanent Magnet NMR (60–80 MHz) for the structural and quantitative analysis of these specific coupling products, providing a self-validating protocol for researchers.

Platform Comparison: High-Field vs. Benchtop NMR

The choice of NMR platform fundamentally alters how the Suzuki coupling product is analyzed. The defining difference lies in magnetic field strength, which dictates both spectral dispersion (resolution) and intrinsic sensitivity[2].

High-Field NMR (≥400 MHz)

• Performance: Offers superior spectral dispersion. A standard multiplet with a 7 Hz J-coupling spans approximately 15–20 Hz. At 600 MHz, this occupies only 0.03 ppm of the spectrum, resulting in baseline-resolved signals[2].

• Application to (3-Acetoxyphenyl) products: The complex aromatic region (7.0–8.0 ppm) containing the biaryl protons is completely resolved. Analysts can select almost any isolated aromatic proton to quantify the product against an internal standard.

• Drawbacks: High capital cost, requires cryogenic fluids (Liquid Helium/Nitrogen), and typically involves centralized facilities that delay real-time reaction monitoring[3].

Benchtop NMR (60–80 MHz)

• Performance: Operates via compact permanent magnets, requiring no cryogens and allowing direct deployment in the fume hood for rapid reaction monitoring[4]. However, intrinsic sensitivity is roughly an order of magnitude lower than a 300 MHz system[2].

• Application to (3-Acetoxyphenyl) products: At 60 MHz, the 15–20 Hz multiplet spans a massive 0.3 ppm[2]. Consequently, the biaryl aromatic protons (7.0–8.0 ppm) collapse into a heavily overlapped, unintegrable multiplet. The Expert Workaround: The acetoxy group (-OAc) provides a sharp, isolated methyl singlet at ~2.3 ppm. Because this singlet does not suffer from J-coupling overlap, it serves as a perfect, built-in quantitative handle for low-field qNMR.

Quantitative Data Presentation

The following table summarizes the operational and analytical metrics of both platforms when applied to 3-acetoxybiphenyl derivatives.

Performance Metric	High-Field NMR (≥400 MHz)	Benchtop NMR (60–80 MHz)
Aromatic Resolution (7.0–8.0 ppm)	Excellent (Baseline resolved multiplets)	Poor (Heavily overlapped multiplets)
Acetoxy Resolution (~2.3 ppm)	Excellent (Sharp isolated singlet)	Excellent (Sharp isolated singlet)
Intrinsic Sensitivity (LOD)	< 100 µmol/L (16 scans)	~ 1 mmol/L (16 scans)
Infrastructure Requirements	Cryogens (Liquid He/N2), Dedicated Room	Standard lab bench, 110/220V outlet
qNMR Target Signal	Any isolated aromatic or aliphatic proton	Strictly the -OAc singlet (2.3 ppm)
Capital Expenditure	> $400,000	$50,000 – $100,000

Scientific Integrity: The Causality of qNMR Design

To establish a self-validating qNMR protocol, every experimental variable must be strictly controlled to ensure absolute accuracy.

• Internal Standard (IS) Selection: We utilize 1,3,5-Trimethoxybenzene (TMB) . Causality: TMB is highly soluble in CDCl₃ and features a distinct aromatic singlet at 6.1 ppm[5]. This chemical shift perfectly bisects the empty spectral window between the product's biaryl protons (7.0–8.0 ppm) and the acetoxy singlet (2.3 ppm), ensuring zero signal interference[1].

• Relaxation Delay (D1): NMR is only quantitative if the excited nuclei fully return to their equilibrium state before the next pulse. Causality: The longitudinal relaxation time (T1) dictates this recovery. Setting the D1 delay to at least 5 × T1 of the slowest-relaxing proton guarantees >99.3% magnetization recovery, preventing the artificial truncation of peak integrals[6].

Step-by-Step qNMR Methodology

This protocol is designed for the absolute quantification of the crude Suzuki coupling product, ensuring traceability and high precision.

• Gravimetric Preparation: Using a microanalytical balance (precision d = 0.01 mg), accurately weigh ~15.0 mg of the crude (3-acetoxyphenyl) coupling product and ~5.0 mg of the TMB internal standard[6]. Note: Gravimetric precision directly dictates the final measurement uncertainty[5].

• Dissolution: Co-dissolve both materials in 0.6 mL of deuterated chloroform (CDCl₃). Vortex thoroughly for 60 seconds to ensure a completely homogeneous solution, which prevents line broadening caused by sample inhomogeneities[7].

• NMR Acquisition Parameters:

  • Pulse Angle: Set to 90° for maximum signal-to-noise ratio per scan.

  • Relaxation Delay (D1): Set to 30 seconds to ensure complete relaxation[6].

  • Scans (NS): Acquire 16 scans for High-Field NMR, or 128 scans for Benchtop NMR to compensate for lower intrinsic sensitivity[2].

• Spectral Processing: Apply an exponential window function with a Line Broadening (LB) factor of 0.3 Hz. Perform rigorous manual phase correction and baseline correction. A perfectly flat baseline is mandatory for accurate integration[6].

• Integration & Calculation:

  • Integrate the TMB calibrant signal at 6.1 ppm and normalize its value to 3.00 (representing 3 protons).

  • Integrate the product's acetoxy singlet at 2.3 ppm (representing 3 protons).

  • Calculate the absolute purity using the standard qNMR mass balance equation: Purity (%) = (I_sample / I_cal) × (N_cal / N_sample) × (MW_sample / MW_cal) × (W_cal / W_sample) × P_cal[6].

Workflow Visualization

Fig 1: qNMR workflow for analyzing 3-acetoxyphenyl biaryl products across platforms.

References

• qNMR for Purity Determination in Pharmaceuticals - RSSL. 1

• Purity by Absolute qNMR Instructions - American Chemical Society (ACS).6

• qNMR Internal Standard Reference Data (ISRD) - BIPM.5

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results - ResolveMass. 7

• Quantitative reaction monitoring using parahydrogen-enhanced benchtop NMR spectroscopy - RSC Publishing. 4

• High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments. 2

• Transforming reaction monitoring with benchtop NMR spectroscopy - Manufacturing Chemist. 3

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• 7. resolvemass.ca [resolvemass.ca]

A Comparative Guide to the Reactivity of (3-Acetoxyphenyl)boronic Acid and Phenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, boronic acids are indispensable reagents, pivotal in the formation of carbon-carbon and carbon-heteroatom bonds. Their utility in cornerstone reactions such as the Suzuki-Miyaura and Chan-Lam couplings has cemented their role in the synthesis of complex molecules, including pharmaceuticals and advanced materials.[1][2] This guide provides an in-depth comparison of the reactivity of two commercially available boronic acids: the substituted (3-Acetoxyphenyl)boronic acid and its parent compound, phenylboronic acid.

Understanding the nuanced differences in their reactivity is paramount for reaction optimization, predicting outcomes, and designing novel synthetic pathways. This analysis is grounded in the fundamental principles of electronic and steric effects, supported by experimental data and established protocols.

The Decisive Role of the 3-Acetoxy Substituent

The primary differentiator between (3-Acetoxyphenyl)boronic acid and phenylboronic acid is the acetoxy group at the meta-position of the phenyl ring. This substituent exerts a significant influence on the electronic properties of the boronic acid, which in turn dictates its reactivity.

The acetoxy group is an electron-withdrawing group (EWG) through its inductive effect (-I). This effect reduces the electron density on the phenyl ring and, consequently, on the boron atom. A more electron-deficient boron atom enhances the Lewis acidity of the boronic acid.[3][4] This increased Lewis acidity can have a profound impact on the rates and efficiencies of various reactions.

Reactivity in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that forms a carbon-carbon bond between an organoboron compound and an organic halide or triflate.[2][5] The catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.[1][5] The electronic nature of the boronic acid plays a crucial role, particularly in the transmetalation step.

An increase in the Lewis acidity of the boronic acid generally facilitates the transmetalation step, which is often the rate-determining step in the catalytic cycle. The electron-withdrawing acetoxy group in (3-Acetoxyphenyl)boronic acid makes the boron atom more electrophilic, thereby accelerating its reaction with the palladium complex. This can lead to faster reaction times and potentially higher yields compared to the less Lewis acidic phenylboronic acid.

Table 1: Predicted Reactivity in Suzuki-Miyaura Coupling

Boronic Acid	Substituent Effect	Expected Lewis Acidity	Predicted Reactivity
Phenylboronic acid	None (Reference)	Lower	Baseline
(3-Acetoxyphenyl)boronic acid	Electron-withdrawing (-I)	Higher	Enhanced

While direct, side-by-side quantitative comparisons in the literature are scarce, the established principles of substituent effects on phenylboronic acid reactivity strongly support this prediction.[6][7] Studies on other phenylboronic acids with electron-withdrawing substituents have consistently shown enhanced reactivity in Suzuki-Miyaura couplings.[4]

Experimental Protocol: Comparative Suzuki-Miyaura Coupling

To empirically validate the predicted difference in reactivity, a parallel experiment can be conducted.

Caption: Workflow for comparing boronic acid reactivity.

Reactivity in Chan-Lam Coupling

The Chan-Lam coupling is a copper-catalyzed reaction that forms a carbon-heteroatom bond, typically between a boronic acid and an amine or alcohol.[8][9] Similar to the Suzuki-Miyaura reaction, the mechanism involves the interaction of the boronic acid with the metal catalyst.[9]

The increased Lewis acidity of (3-Acetoxyphenyl)boronic acid is also expected to enhance its reactivity in Chan-Lam couplings. A more electrophilic boron center can facilitate the formation of the key copper-aryl intermediate, which is a crucial step in the catalytic cycle.[8] This can lead to improved reaction efficiency, particularly with less nucleophilic amines or alcohols.

Table 2: Predicted Reactivity in Chan-Lam Coupling

Boronic Acid	Substituent Effect	Expected Lewis Acidity	Predicted Reactivity
Phenylboronic acid	None (Reference)	Lower	Baseline
(3-Acetoxyphenyl)boronic acid	Electron-withdrawing (-I)	Higher	Enhanced

Experimental Protocol: Comparative Chan-Lam Amination

Caption: Workflow for Chan-Lam coupling comparison.

Stability and Side Reactions

While enhanced reactivity is often desirable, it can sometimes be accompanied by increased susceptibility to side reactions. Boronic acids are known to undergo protodeboronation (cleavage of the C-B bond by a proton source) and oxidative degradation.[10][11]

The electron-withdrawing nature of the acetoxy group in (3-Acetoxyphenyl)boronic acid can make the C-B bond more polarized and potentially more susceptible to protodeboronation, especially under acidic conditions or in the presence of protic solvents. However, under the basic conditions typically employed for Suzuki-Miyaura and Chan-Lam couplings, this is less of a concern.

Oxidative stability is another critical factor. While there is no direct comparative data for these two specific boronic acids, studies on substituted phenylboronic acids have shown that electronic effects can influence their stability towards oxidation.[10][12] It is advisable to store both boronic acids under an inert atmosphere and to use degassed solvents in reactions to minimize oxidative side products.

Conclusion

The presence of the 3-acetoxy substituent in (3-Acetoxyphenyl)boronic acid significantly enhances its Lewis acidity compared to phenylboronic acid. This electronic modification is predicted to translate into a higher reactivity in both Suzuki-Miyaura and Chan-Lam cross-coupling reactions. Researchers can leverage this enhanced reactivity to potentially achieve faster reaction times, higher yields, and broader substrate scope, particularly with challenging coupling partners.

However, it is crucial to consider the potential for increased side reactions, such as protodeboronation, and to employ appropriate experimental conditions to mitigate these pathways. By understanding the fundamental principles governing the reactivity of these versatile reagents, chemists can make more informed decisions in the design and execution of their synthetic strategies.

References

• Brown, B. J., Fitch, P. G., & Sangster, D. F. (1976). Electron inductive effects in the radiolysis of substituted phenylboronic acid solutions. Australian Journal of Chemistry, 29(5), 941-947. [Link]

• University of California, Davis. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Brown, B. J., Fitch, P. G., & Sangster, D. F. (1976). Electron inductive effects in the radiolysis of substituted phenylboronic acid solutions (Journal Article). ETDEWEB. [Link]

• Ghaffar, T., & Park, K. (2019). C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes. RSC Advances, 9(43), 25063-25070. [Link]

• Rzemieniecki, J., et al. (2022). Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds. Molecules, 27(11), 3433. [Link]

• Sotorríos, L., et al. (2021). Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents. Chemistry – A European Journal, 27(68), 17041-17048. [Link]

• Rzemieniecki, J., & Stępień, M. (2022). The influence of ortho-substituents on the properties of phenylboronic acids. Journal of Organometallic Chemistry, 962, 122262. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Wikipedia. (2023, December 2). Chan–Lam coupling. [Link]

• Organic Chemistry Portal. (n.d.). Chan-Lam Coupling. [Link]

• Smith, C. D., et al. (2018). Catalytic Chan–Lam coupling using a 'tube-in-tube' reactor to deliver molecular oxygen as an oxidant. Beilstein Journal of Organic Chemistry, 14, 2608-2615. [Link]

• Wikipedia. (2024, February 21). Suzuki reaction. [Link]

• Miyamoto, C., et al. (2020). Reactivity of Boronic Acids toward Catechols in Aqueous Solution. Inorganic Chemistry, 59(4), 2493-2501. [Link]

• Wang, H., et al. (2023). Overcoming limitations in Chan-Lam amination with alkylboronic esters via aminyl radical substitution. Nature Communications, 14, 6427. [Link]

• Li, M., et al. (2012). Probing the General Time Scale Question of Boronic Acid Binding with Sugars in Aqueous Solution at Physiological pH. Molecules, 17(10), 11849-11860. [Link]

• Lustig, J. R., et al. (2018). Boronic acid with high oxidative stability and utility in biological contexts. Proceedings of the National Academy of Sciences, 115(31), E7248-E7256. [Link]

• ResearchGate. (n.d.). Effect of new catalyst in Chan–Lam coupling of phenyl boronic acid 10 with different substrates. [Link]

• Lustig, J. R., & Raines, R. T. (2018). Improving the oxidative stability of boronic acids through stereoelectronic effects. Organic & Biomolecular Chemistry, 16(43), 8233-8237. [Link]

• Miyamoto, C., et al. (2020). Reactivity of Boronic Acids toward Catechols in Aqueous Solution. Academia.edu. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 130(48), 16477-16487. [Link]

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Comparative Guide: (3-Acetoxyphenyl)boronic Acid vs. Pinacol Ester in Suzuki-Miyaura Coupling

Executive Summary

For drug development professionals and synthetic chemists, the Suzuki-Miyaura cross-coupling reaction is a cornerstone of biaryl construction. However, when utilizing the 3-acetoxyphenyl moiety, the choice between the free boronic acid and its pinacol ester (BPin) is not merely a matter of convenience—it is a critical determinant of reaction success.

The acetoxy (-OAc) group introduces a unique chemical liability: it is highly susceptible to saponification (hydrolysis) under the basic, aqueous conditions typically required for Suzuki couplings. This guide provides an in-depth, objective comparison of (3-Acetoxyphenyl)boronic acid and its BPin ester, dissecting the mechanistic trade-offs between transmetalation kinetics, reagent stability, and competing side reactions.

Mechanistic Divergence: Reactivity vs. Stability

The fundamental difference between boronic acids and boronic esters lies in their Lewis acidity, which directly dictates the rate of the transmetalation step in the catalytic cycle [1].

• (3-Acetoxyphenyl)boronic Acid: The empty p-orbital on the boron atom is highly Lewis acidic. This allows for rapid coordination with the palladium-hydroxo or palladium-oxo intermediate, forming the critical 8-B-4 complex required for transmetalation. The reaction is fast, often completing in minutes to a few hours.

• (3-Acetoxyphenyl)boronic Acid Pinacol Ester: The lone oxygen pairs from the pinacol ligand donate electron density into the boron's empty p-orbital. This significantly reduces the Lewis acidity of the boron center [2]. Consequently, the formation of the active transmetalation species is sluggish, requiring either higher temperatures, longer reaction times, or highly active precatalysts to proceed efficiently.

Suzuki-Miyaura Catalytic Cycle: Boronic Acid vs. Ester Transmetalation Kinetics.

The Acetoxy Liability: Competing Side Reactions

The kinetic differences outlined above have profound implications for the survival of the acetoxy group.

The Hydrolysis Trap: Because the BPin ester undergoes transmetalation slowly, the substrate remains in the basic, aqueous reaction mixture for an extended period. This prolonged exposure dramatically increases the risk of base-catalyzed ester hydrolysis, cleaving the acetoxy group to yield an undesired 3-hydroxyphenyl byproduct. Conversely, the rapid reactivity of the free boronic acid allows the coupling to finish before significant saponification occurs.

The Protodeboronation Paradox: Protodeboronation—the hydrolytic cleavage of the carbon-boron bond—is a notorious side reaction[4]. Counterintuitively, attempting to "protect" the BPin ester by running the reaction at room temperature often increases protodeboronation. At lower temperatures, transmetalation becomes the rate-limiting step, allowing competing degradation pathways to dominate. Heating the reaction accelerates transmetalation past the rate of decomposition.

Despite these kinetic drawbacks, the BPin ester offers superior handling. Boronic acids readily dehydrate to form boroxines (trimers), making accurate stoichiometry nearly impossible, and they streak terribly on silica gel. BPin esters are monomeric, highly stable, and easily purified via standard chromatography [3].

Comparative Performance Data

Parameter	(3-Acetoxyphenyl)boronic Acid	(3-Acetoxyphenyl)boronic Acid Pinacol Ester
Lewis Acidity	High	Low
Transmetalation Rate	Fast (< 2 hours)	Slow (4 - 12 hours)
Stability (Storage/Silica)	Poor (Forms boroxines, streaks)	Excellent (Monomeric, easily purified)
Risk of -OAc Hydrolysis	Low to Moderate (Fast reaction)	High (Due to prolonged base exposure)
Protodeboronation Risk	Moderate	High at low temps; Moderate at high temps
Stoichiometric Accuracy	Difficult (Requires 1.2 - 1.5 eq excess)	Precise (1.05 - 1.1 eq is sufficient)
Ideal Use Case	Rapid coupling with sensitive partners	Late-stage functionalization, library synthesis

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They include specific diagnostic checks to ensure the causality of the reaction conditions aligns with the expected chemical behavior.

Workflow decision matrix for (3-Acetoxyphenyl)boron reagents.

Protocol A: Coupling with (3-Acetoxyphenyl)boronic Acid

Objective: Exploit high reactivity to minimize acetoxy cleavage.

• Preparation: In a Schlenk flask, combine the aryl halide (1.0 eq), (3-Acetoxyphenyl)boronic acid (1.5 eq, excess accounts for boroxine formation), and Pd(dppf)Cl₂ (5 mol%).

• Solvent/Base: Add a degassed mixture of Toluene/EtOH (4:1, 0.2 M) followed by aqueous K₃PO₄ (2.0 eq, 2M solution). Causality: K₃PO₄ is a milder base than NaOH/KOH, reducing the immediate risk of saponification.

• Reaction: Stir at 70 °C for 2 hours.

• Self-Validation Check: Pull an aliquot at 90 minutes and analyze via LC-MS.

  • Diagnostic: Look for a mass corresponding to [M - 42] (loss of the acetyl group). If the phenol byproduct is present, the base is too harsh.

  • Correction: Abort and switch to anhydrous conditions using CsF in Dioxane to completely eliminate hydrolytic pathways.

• Workup: Cool to room temperature, dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄ and concentrate.

Protocol B: Coupling with (3-Acetoxyphenyl)boronic Acid Pinacol Ester

Objective: Overcome slow transmetalation while preserving the ester.

• Preparation: In a Schlenk flask, combine the aryl halide (1.0 eq), the BPin ester (1.1 eq, precise stoichiometry due to monomeric purity), and XPhos Pd G3 (5 mol%). Causality: A highly active dialkylbiarylphosphine precatalyst is mandatory to accelerate the sluggish transmetalation of the ester.

• Solvent/Base: Add degassed Dioxane/H₂O (10:1, 0.2 M) and K₂CO₃ (2.0 eq).

• Reaction: Heat aggressively to 90 °C for 6–8 hours. Causality: Do not run at room temperature. High heat is required to ensure the rate of transmetalation outpaces the rate of protodeboronation and acetoxy saponification.

• Self-Validation Check: Monitor by TLC/LC-MS.

  • Diagnostic: If significant protodeboronation is observed (yielding phenyl acetate), the transmetalation is still too slow.

  • Correction: Increase catalyst loading to 10 mol% or switch to a more sterically accommodating ligand to force the 8-B-4 complex formation.

• Workup: Filter the crude mixture through a pad of Celite to remove palladium black. Concentrate and purify via silica gel chromatography. Note: Unreacted BPin ester is easily separated from the product, unlike boronic acid streaks.

Conclusion & Recommendations

The choice between (3-Acetoxyphenyl)boronic acid and its pinacol ester is a classic synthetic trade-off between kinetic efficiency and reagent stability.

• Choose the Boronic Acid when your coupling partner is sterically hindered or electronically deactivated. The high Lewis acidity ensures rapid transmetalation, allowing you to use milder conditions that protect the delicate acetoxy group from hydrolysis.

• Choose the Pinacol Ester (BPin) for library synthesis, automated platforms, or when precise stoichiometry and straightforward silica gel purification are paramount. To succeed with the ester, you must utilize highly active precatalysts (like XPhos Pd G3) and sufficient heat to force the transmetalation step before base-catalyzed degradation can occur.

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews.[Link]

• Thomas, A. A., & Denmark, S. E. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society.[Link]

• Yonekura, Y., et al. (2022). Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. Organic Letters.[Link]

• Mennen, S. M., et al. (2023). Bulky phosphine ligands promote palladium-catalyzed protodeboronation. ChemRxiv.[Link]

A Researcher's Guide to High-Throughput Screening of (3-Acetoxyphenyl)boronic Acid Reactions

For researchers, scientists, and drug development professionals, the efficient synthesis of novel molecular entities is a cornerstone of innovation. (3-Acetoxyphenyl)boronic acid is a valuable building block in medicinal chemistry, frequently employed in the construction of complex molecules through carbon-carbon bond-forming reactions. The Suzuki-Miyaura cross-coupling reaction stands as a primary method for its application.[1][2] However, achieving optimal reaction conditions that maximize yield and purity while minimizing side reactions can be a resource-intensive endeavor. Traditional one-variable-at-a-time (OFAT) optimization methods are often inefficient in navigating the complex interplay of catalysts, ligands, bases, and solvents.[3]

High-throughput screening (HTS) has emerged as a transformative approach, enabling the rapid, parallel evaluation of a vast array of reaction conditions on a microscale.[3][4] This guide provides a comprehensive comparison of methodologies for the high-throughput screening of reactions involving (3-Acetoxyphenyl)boronic acid, with a focus on the Suzuki-Miyaura coupling. We will delve into the causality behind experimental choices, present detailed protocols, and offer data-driven insights to accelerate your research and development efforts.

The Challenge with (3-Acetoxyphenyl)boronic Acid: A Case for HTS

The primary challenge in reactions with (3-Acetoxyphenyl)boronic acid lies in the stability of the acetoxy functional group. This ester moiety is susceptible to hydrolysis under basic conditions, a common requirement for the activation of boronic acids in the Suzuki-Miyaura catalytic cycle.[2] Therefore, a key objective of HTS is to identify conditions that are sufficiently basic to promote the desired cross-coupling while minimizing the cleavage of the acetoxy group to the corresponding phenol.

Comparing HTS to Traditional Optimization

High-throughput screening platforms offer significant advantages over traditional optimization techniques in terms of speed, material consumption, and the depth of the data generated.

Parameter	High-Throughput Screening (HTS)	Traditional One-Variable-at-a-Time (OFAT)
Number of Experiments	Hundreds to thousands in parallel (e.g., 648 unique experiments in duplicate).[4][5]	Typically tens of experiments, conducted serially.
Time to Optimization	Days.[3]	Weeks to months.
Material Consumption	Micromole to nanomole scale.[3]	Milligram to gram scale.
Data Richness	Comprehensive datasets enabling statistical analysis and identification of parameter interactions.	Limited data points, often missing synergistic or antagonistic effects between variables.

Designing the High-Throughput Screen for (3-Acetoxyphenyl)boronic Acid

A successful HTS campaign for (3-Acetoxyphenyl)boronic acid reactions requires careful selection of the variables to be screened. The primary reaction of interest is the Suzuki-Miyaura coupling with an aryl halide partner.

Key Variables for Screening:

• Palladium Precatalyst: The choice of palladium source can significantly influence reaction outcomes.[6] Different precursors have varying activation profiles and stability.

• Ligand: The ligand plays a crucial role in stabilizing the active palladium catalyst and facilitating the elementary steps of the catalytic cycle.[1][7] Bulky, electron-rich phosphine ligands and N-heterocyclic carbenes (NHCs) are often effective.[1][7]

• Base: This is a critical parameter for (3-Acetoxyphenyl)boronic acid due to the potential for ester hydrolysis. A range of bases with varying strengths and solubilities should be screened.

• Solvent: The solvent can influence the solubility of reactants and the overall reaction rate.[8]

Below is a diagram illustrating the workflow for a typical HTS campaign.

Caption: Simplified Suzuki-Miyaura catalytic cycle.

Alternative Boron Reagents

While boronic acids are widely used, alternative boron reagents can offer advantages in terms of stability and reactivity. [9][10]

Reagent Class	Example	Advantages
Boronic Esters	Pinacol boronate esters	Increased stability, easier purification. [10][11]
Organotrifluoroborates	Potassium aryltrifluoroborates	Air- and moisture-stable crystalline solids. [2]

| Boroxines | Triarylboroxines | Cyclic anhydrides of boronic acids with enhanced stability. [9]|

Screening these alternatives alongside (3-Acetoxyphenyl)boronic acid can provide a more comprehensive understanding of the optimal conditions for the desired transformation.

Conclusion

High-throughput screening is a powerful strategy for accelerating the optimization of reactions involving (3-Acetoxyphenyl)boronic acid. By systematically and simultaneously evaluating a wide range of catalysts, ligands, bases, and solvents, researchers can rapidly identify robust and efficient conditions. The key to success with this particular substrate is to carefully consider the stability of the acetoxy group and to include a diverse array of bases in the screen. The data generated from an HTS campaign not only provides optimal conditions for a specific reaction but also contributes to a broader understanding of structure-activity relationships, ultimately enabling more rational reaction design in future drug discovery and development projects.

References

• ChemRxiv. (n.d.). Swiping Right on Palladium: Matching Precursors, Ligands, and Reaction Conditions. ChemRxiv. Retrieved from [Link]

• McQuade, D. T., et al. (2018). High Throughput Experimentation and Continuous Flow Validation of Suzuki-Miyaura Cross-Coupling Reactions. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). High Throughput Experimentation and Continuous Flow Validation of Suzuki–Miyaura Cross‐Coupling Reactions | Request PDF. ResearchGate. Retrieved from [Link]

• Gleason, J. L., et al. (n.d.). Differences in the Performance of Allyl Based Palladium Precatalysts for Suzuki-Miyaura Reactions. PMC. Retrieved from [Link]

• MDPI. (2023). Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. MDPI. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Dynamic multiple reaction monitoring for high throughput detection and quantitation of polycyclic aromatic compounds. Analytical Methods. Retrieved from [Link]

• PMC. (2025). Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction. PMC. Retrieved from [Link]

• PMC. (n.d.). Recent advances in analytical techniques for high throughput experimentation. PMC. Retrieved from [Link]

• MDPI. (2025). Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence. MDPI. Retrieved from [Link]

• Prezi. (2014). High-Throughput Experimentation: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling. Prezi. Retrieved from [Link]

• Royal Society of Chemistry. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. Retrieved from [Link]

• ChemRxiv. (2024). High Throughput Parallel Reaction Monitoring with Computer Vision. ChemRxiv. Retrieved from [Link]

• Beilstein Publishing. (n.d.). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Beilstein Publishing. Retrieved from [Link]

• ACS Publications. (2024). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. The Journal of Organic Chemistry. Retrieved from [Link]

• PMC. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC. Retrieved from [Link]

• MDPI. (2022). Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. MDPI. Retrieved from [Link]

• PubMed. (2002). High-throughput Analytical Techniques for Reaction Optimization. PubMed. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Wikipedia. Retrieved from [Link]

• Beilstein Journals. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journals. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2024). Exploring biomedical applications of phenylboronic acid—functionalized chitosan conjugates. Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• MDPI. (2019). Recent Advances in Acyl Suzuki Cross-Coupling. MDPI. Retrieved from [Link]

• ResearchGate. (2026). (PDF) Introduction to the Therapeutic Potential of Boronic Acid Derivatives. ResearchGate. Retrieved from [Link]

• Drug Discovery and Development. (2017). Novel Synthesis Technique Produces Boronic Acid-Based Drugs. Drug Discovery and Development. Retrieved from [Link]

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. High Throughput Experimentation and Continuous Flow Validation of Suzuki-Miyaura Cross-Coupling Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. benchchem.com [benchchem.com]
• 10. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 11. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Analysis of (3-Acetoxyphenyl)boronic Acid Conversion in Suzuki-Miyaura Couplings: A Comparative Methodological Guide

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Enhancing Method Selection

I'm now integrating causality into the workflow diagram. The goal is to justify each analytical technique's choice. For HPLC, it's about separating similar compounds resulting from protodeboronation or ester hydrolysis. FTIR's role lies in monitoring the C=O stretch of the acetoxy group, which differentiates the intermediates. I aim to refine the visual guide for the user to be easier to read.

Justifying Analytical Techniques

I'm now focusing on how to make the decision tree more user-friendly and incorporating the justification for choosing each method. For HPLC, I'm highlighting the importance of separating similar compounds like those resulting from protodeboronation or ester hydrolysis. With FTIR, it's all about monitoring the C=O stretch of the acetoxy group to differentiate intermediates. I'm prioritizing clarity for the user to streamline the guide.

Prioritizing Method Comparisons

I'm now diving deep into comparative analysis of HPLC, qNMR, and In-situ FTIR for reaction conversion. HPLC excels at separating the acetoxy product from the hydrolyzed phenolic byproduct. In-situ FTIR tracks kinetics via C=O and B-O stretches. qNMR offers direct molar ratios, streamlining quantitation. I am aiming to establish clear strengths and weaknesses for each technique.

Refining Technique Focus

I'm now prioritizing the strengths and limitations of each technique – HPLC's resolution, FTIR's kinetic insights, and qNMR's direct molar ratios. I'm focusing on creating an accessible decision tree to guide users in choosing the ideal method for their specific needs, focusing on the DOT constraints. I will also be working on the references in the right format.

Optimizing Diagram Readability

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Finalizing Reaction Visualization

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Refining Kinetic Insights

I'm now integrating real-time kinetic insights into the decision tree, specifically using In-situ PAT (FTIR/Raman) data visualization. My goal is to clearly differentiate between the analysis based on endpoint yield and real-time kinetic needs. I am also working on linking each of the analytical techniques to the decision tree.

Integrating Kinetic Insights

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Validating Reaction Protocols

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Refining Protocol Justifications

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Justifying Baseline Correction

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I'm now focusing on the importance of the 90° pulse and long relaxation delay (D1) in qNMR. I need to explain how short D1 times leads to inaccurate conversion metrics due to incomplete relaxation of protons with long T1 values, particularly aromatic protons on boronic acids. Ensuring that a D1 of ≥ 7 × T1 ensures reliable quantitative accuracy is crucial.

As a Senior Application Scientist, one of the most frequent challenges I encounter in cross-coupling optimization is the accurate, quantitative tracking of reaction progress. (3-Acetoxyphenyl)boronic acid is a highly versatile electrophilic building block used extensively in pharmaceutical intermediate synthesis. However, quantifying its conversion in a palladium-catalyzed Suzuki-Miyaura coupling presents unique analytical hurdles.

The primary complication arises from the molecule's dual-reactive nature. While the boronic acid moiety undergoes the desired transmetalation, the acetoxy group is highly labile under the basic conditions (e.g., K2​CO3​ , NaOH ) typically required to activate the catalytic cycle [1.9]. Consequently, a robust analytical strategy must not only monitor the disappearance of the starting material but also differentiate between the desired cross-coupled product and degradation byproducts (such as ester hydrolysis or protodeboronation).

This guide objectively compares three leading analytical modalities—HPLC-UV/LC-MS, Process Analytical Technology (In-situ FTIR), and quantitative NMR (qNMR)—providing self-validating protocols and mechanistic rationales for each approach.

Reaction Mechanism & Analytical Intervention Points

To accurately quantify conversion, one must understand exactly where and what to measure within the catalytic cycle. The Suzuki-Miyaura reaction proceeds through oxidative addition, transmetalation, and reductive elimination[1].

In-situ FTIR excels at tracking the transient states of the transmetalation step by monitoring the distinct carbonyl ( C=O ) and boronic ( B-O ) stretches in real-time[2]. Conversely, HPLC and qNMR are typically employed post-reductive elimination to quantify the final coupled product and identify off-cycle degradation[3].

Caption: Catalytic cycle of Suzuki coupling with analytical intervention points for conversion tracking.

Comparative Analysis of Analytical Modalities

Selecting the correct analytical tool depends on whether you need structural elucidation, real-time kinetic data, or high-throughput endpoint screening. Below is a quantitative comparison of the three primary methods used to evaluate (3-Acetoxyphenyl)boronic acid conversion.

Quantitative Data Comparison Table

Parameter	HPLC-UV / LC-MS	In-situ FTIR (ReactIR)	Benchtop / High-Field qNMR
Primary Data Output	Chromatographic peak area (UV) & Mass (m/z)	IR Absorbance (Wavenumber shift)	NMR Signal Integration (ppm)
Analysis Time	18+ minutes per sample[3]	Continuous (Real-time, ~15 sec/scan)	1-10 minutes per sample[3]
Calibration Required?	Yes (Response factor curves needed)	Yes (For absolute quantification)	No (Direct molar ratio via internal std)
Sensitivity to Hydrolysis	Excellent (Baseline separation of phenol)	Good (Disappearance of 1760 cm⁻¹ peak)	Excellent (Distinct aromatic proton shifts)
Best Used For	Endpoint yield, impurity profiling[4]	Reaction kinetics, transient intermediates[2]	Rapid optimization, structural confirmation
Major Limitation	Destructive, requires manual sampling	Overlapping IR bands in complex mixtures	Lower sensitivity for trace impurities

Self-Validating Experimental Protocols

To ensure scientific integrity, a protocol cannot merely be a list of steps; it must be a self-validating system. The following methodologies explain the causality behind critical experimental choices.

Protocol A: Offline HPLC-UV Monitoring Workflow

HPLC is the industry standard for determining conversion ( X ) and selectivity ( S ) in heterogeneous and homogeneous Suzuki couplings[4].

• Sampling & Immediate Quenching (Critical Step): Withdraw a aliquot from the reaction mixture. Causality: You must immediately quench the sample into of a 0.1% Trifluoroacetic acid (TFA) in Acetonitrile/Water mixture. Suzuki reactions utilize strong bases. If you only dilute the sample, the base remains active, and the acetoxy group of the unreacted boronic acid will continue to hydrolyze in the autosampler vial, yielding a false-low conversion metric. TFA neutralizes the base, "freezing" the reaction state.

• Filtration: Pass the quenched sample through a PTFE syringe filter to remove precipitated palladium black or inorganic salts that could foul the column.

• Chromatographic Separation: Inject onto a C18 reverse-phase column. Run a gradient of Water (0.1% Formic Acid) to Acetonitrile.

• Validation Check (Mass Balance): Sum the molar quantities of the unreacted (3-Acetoxyphenyl)boronic acid, the desired cross-coupled product, and the hydrolyzed byproduct (3-hydroxyphenylboronic acid). The total should equal 100%±5% of the initial starting material. A significant deficit indicates undetected side reactions (e.g., protodeboronation to phenyl acetate).

Protocol B: Real-Time Inline FTIR (PAT) Execution

In-situ FTIR allows for the continuous monitoring of the reaction without manual sampling, which is highly advantageous for automated reaction operations[2].

• Probe Insertion & Background: Insert the ATR-FTIR probe (e.g., ReactIR) into the reactor. Collect a background spectrum of the pure solvent and base mixture at the exact reaction temperature. Causality: Refractive indices and IR absorbances change with temperature. A background taken at room temperature will cause severe baseline drift when the reaction is heated to 80°C.

• Reactant Addition & Profiling: Add the (3-Acetoxyphenyl)boronic acid. Track the strong ester carbonyl ( C=O ) stretch at ∼1760 cm−1 .

• Data Processing (2nd Derivative): Apply a 2nd derivative transformation to the spectral data. Causality: As the reaction progresses, the precipitation of salts or Pd nanoparticles causes broad baseline scattering. The 2nd derivative mathematical treatment isolates the sharp C=O peak from this baseline drift, ensuring the integrated area correlates strictly with concentration.

• Validation Check: Introduce a known spike of the starting material at the end of the reaction. The software should register an immediate, proportional step-change in the 1760 cm−1 absorbance, confirming the probe is not fouled.

Protocol C: Benchtop qNMR Conversion Analysis

Quantitative NMR is an economical and robust tool for rapid reaction optimization, bypassing the need for extensive chromatographic calibration[3].

• Sample Preparation: Withdraw of the reaction mixture, evaporate the solvent under a stream of N2​ , and reconstitute in of deuterated solvent (e.g., DMSO- d6​ ).

• Internal Standard Addition: Add an exact molar amount of a highly stable internal standard, such as 1,3,5-trimethoxybenzene.

• Acquisition Parameters (The T1 Rule): Set the pulse angle to 90° and the relaxation delay (D1) to ≥7×T1​ of the slowest relaxing proton. Causality: If D1 is too short, protons with long longitudinal relaxation times ( T1​ ) will not fully return to equilibrium between scans. This results in signal saturation and severe under-integration of the boronic acid's aromatic protons, destroying quantitative accuracy.

• Validation Check: Integrate the internal standard against a known residual solvent peak. If the ratio deviates from the theoretical value, it indicates sample loss during preparation or incomplete relaxation.

Analytical Workflow Decision Tree

To streamline the selection process for your specific laboratory environment, utilize the following logical decision matrix.

Caption: Decision matrix for selecting the optimal analytical modality based on experimental requirements.

Conclusion

The quantitative analysis of (3-Acetoxyphenyl)boronic acid conversion requires a deliberate approach to mitigate the risks of ester hydrolysis and baseline interference. While HPLC remains the definitive standard for endpoint mass balance and selectivity[4], the integration of In-situ FTIR provides unparalleled insights into reaction kinetics[2], and qNMR offers a rapid, calibration-free alternative for structural validation[3]. By understanding the mechanistic causality behind sample quenching, baseline correction, and relaxation delays, researchers can build self-validating analytical workflows that accelerate drug development and process optimization.

Sources

• 1. mt.com [mt.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. recercat.cat [recercat.cat]

Spectroscopic identification of impurities in (3-Acetoxyphenyl)boronic acid

Spectroscopic Identification of Impurities in (3-Acetoxyphenyl)boronic Acid: A Comparative Analytical Guide

(3-Acetoxyphenyl)boronic acid is an indispensable building block in organic synthesis, serving as a primary arylating reagent in Suzuki-Miyaura cross-coupling reactions. However, the inherent reactivity of both the boronic acid moiety and the ester group makes this compound susceptible to degradation and synthetic carryover. Because boron-containing compounds are often scrutinized as potentially mutagenic impurities (PMIs) under ICH M7 guidelines[1], rigorous impurity profiling is a critical requirement in drug development.

This guide provides an objective comparison of spectroscopic and chromatographic techniques used to identify and quantify the common degradants and by-products of (3-Acetoxyphenyl)boronic acid, detailing the causality behind method selection and providing self-validating experimental protocols.

The Impurity Profile: What Are We Looking For?

Before selecting an analytical method, we must understand the chemical nature of the target impurities:

• 3-Hydroxyphenylboronic acid (Degradant): Formed via the hydrolysis of the acetoxy group under non-ideal pH conditions.

• (3-Acetoxyphenyl)boroxine (Anhydride): A cyclic trimeric anhydride formed via spontaneous dehydration. Boronic acids exist in a dynamic equilibrium with their boroxines, which severely complicates absolute quantification.

• Regioisomers (Synthesis By-products): Isomers such as (2-Acetoxyphenyl)boronic acid, resulting from non-selective borylation during upstream API synthesis.

• Protodeboronation Products: Phenyl acetate formed via the loss of the boronic acid group.

Comparative Analysis of Analytical Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR remains the gold standard for absolute structural elucidation because it does not require reference standards for initial identification.

• Causality for Selection: 1 H NMR easily distinguishes the intact compound from its hydrolyzed degradant by tracking the sharp acetate methyl singlet at ~2.30 ppm. 11 B NMR is specifically chosen to resolve the boronic acid-to-boroxine ratio. The sp 2 hybridized boron in the monomeric acid resonates at ~28 ppm, while the boroxine anhydride shifts downfield to ~32 ppm due to the altered electron density in the B-O-B ring system.

• Limitations: NMR lacks the sensitivity required for trace analysis, with Limits of Detection (LOD) typically restricted to >0.1% w/w.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the technique of choice for trace-level impurity profiling.

• Causality for Selection: Free boronic acids exhibit poor ionization efficiency and severe peak tailing on reversed-phase columns due to Lewis acid-base interactions with residual silanols[2]. To achieve trace-level quantification, derivatization of the boronic acid (e.g., with pinacol) is employed prior to LC/MS/MS analysis[1]. This masks the polar hydroxyl groups, significantly enhancing chromatographic resolution, ionization efficiency, and sensitivity down to parts-per-billion (ppb) levels.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC-UV is preferred by pharmaceutical researchers for its ability to effectively resolve complex reaction mixtures and track stereoisomers[3].

• Causality for Selection: It is the most robust method for routine batch release and regioisomer quantification. To mitigate the Lewis acidity of the boronic acid, acidic mobile phases (e.g., 0.1% formic acid) and low-silanol activity C18 columns are strictly required to prevent peak tailing[2].

Quantitative Performance Comparison

Analytical Technique	Target Impurity	LOD / LOQ	Resolution Factor (Rs)	Key Spectroscopic Marker
11 B NMR	Boroxine Anhydride	~0.1% / 0.5%	N/A	δ ~32 ppm (Boroxine) vs δ ~28 ppm (Monomer)
1 H NMR	3-Hydroxyphenylboronic acid	~0.1% / 0.5%	N/A	Loss of -OAc singlet at δ 2.30 ppm
LC-MS/MS (Derivatized)	Protodeboronation products	5 ppb / 15 ppb	> 2.0	[M+H] + shifts based on pinacol esterification
HPLC-UV (254 nm)	Regioisomers (2-OAc, 4-OAc)	0.01% / 0.05%	> 1.5	Distinct retention times (RT)

Self-Validating Experimental Protocols

Protocol A: Quantitative NMR (qNMR) for Boroxine Profiling

This protocol utilizes an internal standard to create a closed, self-validating mathematical system for determining the boroxine-to-monomer ratio.

• Sample Preparation: Dissolve 20.0 mg of (3-Acetoxyphenyl)boronic acid and exactly 5.0 mg of 1,4-dinitrobenzene (Internal Standard) in 0.6 mL of anhydrous DMSO-d 6​ .

  • Causality: Anhydrous solvent is critical; the presence of water will artificially shift the equilibrium toward the boronic acid monomer, invalidating the boroxine measurement.

• Acquisition Parameters ( 1 H): Acquire 1 H NMR with a relaxation delay (D1) of 60 seconds.

  • Self-Validation Check: A long D1 ensures complete longitudinal relaxation (T1) of all protons. The protocol validates itself if the integration of the internal standard's aromatic protons exactly matches its gravimetric concentration. If the integration is off, the D1 delay is insufficient.

• Acquisition Parameters ( 11 B): Acquire 11 B NMR using a quartz NMR tube.

  • Causality: Standard borosilicate glass contains boron, which creates a massive, broad background signal at ~0 ppm that obscures trace boron impurities. Quartz eliminates this interference.

Protocol B: LC-MS/MS Trace Impurity Analysis via Pinacol Derivatization

This protocol chemically alters the analyte to force predictable chromatographic behavior.

• Derivatization: React 1.0 mg of the sample with 2.0 equivalents of pinacol in 1 mL of acetonitrile at 70°C for 30 minutes[2].

  • Causality: Converts the polar boronic acid into a volatile, non-polar boronate ester, eliminating column streaking and improving ESI+ ionization[1].

• System Suitability (Self-Validation): Inject a 15 ppb standard of derivatized 3-hydroxyphenylboronic acid.

  • Self-Validation Check: The analytical run is only permitted to proceed if the signal-to-noise (S/N) ratio of this injection is >10 and the peak asymmetry factor is between 0.8 and 1.2. Failure indicates source contamination or column degradation.

• Chromatography: Use a low-silanol C18 column (2.1 x 100 mm, 1.7 µm) with a gradient of 0.1% formic acid in water/acetonitrile.

  • Causality: Formic acid suppresses the ionization of residual silanols on the stationary phase, ensuring sharp peak shapes[2].

Analytical Workflow Visualization

Analytical workflow for spectroscopic identification of impurities in (3-Acetoxyphenyl)boronic acid.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Development of an automated kinetic profiling system with online HPLC for reaction optimization - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Comparative Guide: Isotopic Labeling with (3-Acetoxyphenyl)boronic acid

Executive Summary & Mechanistic Rationale

In the realm of drug development and molecular imaging, incorporating isotopes (such as 18 F for Positron Emission Tomography or 2 H/ 13 C for mass spectrometry standards) into complex scaffolds is a critical bottleneck. Late-stage functionalization allows scientists to introduce these isotopes without rebuilding the molecule from scratch. Among the available precursors, aryl boronic acids have emerged as premier substrates for[1].

However, as an Application Scientist, I frequently observe radiochemistry failures stemming from poor precursor selection. Attempting late-stage labeling on unprotected phenols often leads to catalyst poisoning or unwanted oxidative side reactions. (3-Acetoxyphenyl)boronic acid solves this by masking the hydroxyl group with an acetyl moiety. This strategic protection maintains the electronic activation required for rapid transmetalation while preventing copper-catalyst deactivation—a crucial balance when working with short-lived isotopes like 18 F ( t1/2​=109.7 min)[2].

Comparative Performance Analysis

To objectively evaluate (3-Acetoxyphenyl)boronic acid, we must compare it against its structural alternatives: the unprotected phenol, the pinacol ester (BPin), and the trifluoroborate salt (BF 3​ K). The data below synthesizes performance metrics based on standardized copper-mediated 18 F-fluorination protocols[3].

Quantitative Performance Comparison

Precursor Type	Radiochemical Conversion (RCC)	Transmetalation Kinetics	Catalyst Poisoning Risk	Post-Labeling Deprotection
(3-Acetoxyphenyl)boronic acid	75 – 85%	Fast (< 5 min)	Low (Protected)	Required (Mild Base)
(3-Hydroxyphenyl)boronic acid	< 20%	Slow	High (Cu-coordination)	Not Required
3-Acetoxyphenyl BPin Ester	60 – 70%	Moderate (~10 min)	Low (Protected)	Required (Mild Base)
Potassium (3-acetoxyphenyl)BF 3​	50 – 60%	Slow (Requires hydrolysis)	Low (Protected)	Required (Mild Base)

Causality Behind the Data

• Unprotected Phenol vs. Acetyl Protection: The free hydroxyl group in (3-hydroxyphenyl)boronic acid can coordinate directly to the Cu(II) catalyst, forming stable, unreactive complexes that plummet the RCC. The acetyl group in (3-Acetoxyphenyl)boronic acid prevents this coordination, preserving the catalyst for the critical transmetalation step.

• Boronic Acid vs. Pinacol Ester (BPin): While BPin esters offer excellent shelf stability, their steric bulk slows down the initial transmetalation to the copper center. In radiochemistry, where isotopic decay constantly erodes the final yield, the faster kinetics of the free boronic acid generate higher overall radioactivity.

• Boronic Acid vs. Trifluoroborate: Trifluoroborates require in situ hydrolysis to the active boronic acid species before transmetalation can occur. This added kinetic hurdle reduces the overall yield in rapid, time-sensitive labeling protocols.

Mechanistic Pathway Visualization

The efficiency of (3-Acetoxyphenyl)boronic acid relies on a highly orchestrated catalytic cycle. Pyridine acts as a crucial ligand to stabilize the highly reactive Cu(III) intermediate, preventing premature protodeboronation[1].

Figure 1: Mechanistic pathway of Cu-mediated 18F-fluorination of (3-Acetoxyphenyl)boronic acid.

Self-Validating Experimental Protocol: Late-Stage 18 F-Fluorination

To ensure scientific integrity, every step in this protocol is designed as a self-validating system. The methodology incorporates built-in quality control checks to isolate variables and guarantee reproducibility.

Step 1: Preparation of the [ 18 F]Fluoride Complex (Azeotropic Drying)

• Action: Elute cyclotron-produced [ 18 F]F − from a QMA cartridge into a reaction vial using a solution of Kryptofix 2.22 (K 2.22​ ) and K 2​ CO 3​ in H 2​ O/MeCN. Evaporate to dryness under N 2​ at 100°C, adding anhydrous MeCN iteratively.

• Causality: Naked fluoride is highly hydrated in aqueous solutions, rendering it non-nucleophilic. K 2.22​ sequesters the potassium cation, while azeotropic drying removes trace water, generating a highly reactive[ 18 F]F − nucleophile.

• Validation Checkpoint: Visual inspection must reveal a completely dry, white crystalline residue. Any residual moisture will hydrate the fluoride, leading to a failed fluorination (RCC < 5%).

Step 2: Transmetalation and Radiofluorination

• Action: Dissolve (3-Acetoxyphenyl)boronic acid (4 mM), Cu(OTf) 2​ (20 mM), and pyridine (500 mM) in anhydrous DMF. Add this solution to the dried [ 18 F]F − complex. Heat the sealed vial at 110°C for 20 minutes.

• Causality: The boronic acid undergoes rapid transmetalation with Cu(II). Pyridine stabilizes the intermediate. The[ 18 F]F − binds to the copper center, followed by oxidation to Cu(III) and rapid reductive elimination to yield the 18 F-labeled protected arene[1].

• Validation Checkpoint: Perform Radio-TLC on the crude mixture. The labeled product will migrate with the solvent front, while unreacted[ 18 F]F − remains at the baseline. A high baseline activity indicates failed transmetalation or wet solvent.

Step 3: Deprotection

• Action: Add 1M NaOH (aq) to the reaction mixture and stir at 60°C for 5 minutes, followed by neutralization with 1M HCl.

• Causality: Base-catalyzed ester hydrolysis rapidly cleaves the acetate protecting group to yield the final free phenol tracer, without displacing the newly installed 18 F atom.

• Validation Checkpoint: Analytical HPLC will show a distinct retention time shift. The protected tracer peak will disappear, replaced by a more polar (earlier eluting) peak corresponding to the free [ 18 F]-3-fluorophenol.

Step 4: Purification and Quality Control

• Action: Isolate the product via semi-preparative HPLC. Confirm identity and Radiochemical Yield (RCY) using analytical radio-HPLC against a cold ( 19 F) reference standard.

• Causality: Ensures the final radiotracer meets the specific activity and radiochemical purity (>99%) required for downstream in vivo PET imaging or biological assays.

• Validation Checkpoint: Co-injection validation. The UV absorbance peak of the cold standard must perfectly overlay with the radioactive peak of the synthesized tracer.

Experimental Workflow Visualization

Figure 2: Self-validating experimental workflow for late-stage radiosynthesis and quality control.

Conclusion

For isotopic labeling studies requiring the introduction of halogens or isotopes into phenolic scaffolds, (3-Acetoxyphenyl)boronic acid offers a superior balance of reactivity and stability compared to unprotected phenols or bulkier ester derivatives. By understanding the causality behind catalyst poisoning and transmetalation kinetics, researchers can leverage this protected precursor to achieve high radiochemical yields, ensuring robust supply for PET imaging and mass spectrometry applications.

References

• Title: Synthesis of [18F]Arenes via the Copper-Mediated [18F]Fluorination of Boronic Acids Source: Organic Letters (via National Center for Biotechnology Information / PMC) URL: [Link]

• Title: Late-stage fluorination to form 18F-labeled aryl fluorides Source: Science (via ResearchGate) URL: [Link]

• Title: Mild, Organo-Catalysed Borono-Deamination as a Key to Late-Stage Pharmaceutical Precursors and 18F-Labelled Radiotracers Source: Frontiers in Chemistry URL: [Link]

Sources

• 1. Synthesis of [18F]Arenes via the Copper-Mediated [18F]Fluorination of Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Mild, Organo-Catalysed Borono-Deamination as a Key to Late-Stage Pharmaceutical Precursors and 18F-Labelled Radiotracers [frontiersin.org]

Safety & Regulatory Compliance

Comprehensive Safety and Disposal Protocol for (3-Acetoxyphenyl)boronic Acid

As a Senior Application Scientist overseeing high-throughput medicinal chemistry and drug development workflows, I have seen firsthand that building a culture of laboratory safety requires moving beyond rote compliance. It requires a deep understanding of the chemical causality behind our protocols.

(3-Acetoxyphenyl)boronic acid (CAS: 337465-52-8) is a highly versatile building block frequently utilized in Suzuki-Miyaura cross-coupling reactions. However, its dual-functional nature—combining a reactive boronic acid moiety with an ester (acetoxy) group—creates unique logistical and safety challenges during waste management. This guide provides a self-validating, step-by-step operational plan for the safe handling, decontamination, and disposal of this compound, ensuring compliance with federal environmental and occupational health regulations.

The Chemistry of the Hazard: Understanding Causality

To manage chemical waste safely, we must first understand how the molecule behaves in a disposal environment. (3-Acetoxyphenyl)boronic acid presents two distinct reactive pathways that dictate our disposal strategy:

• Ester Hydrolysis and Pressurization: The acetoxy group is susceptible to hydrolysis in extreme pH environments. Because Suzuki couplings typically employ basic aqueous conditions (e.g., using K2​CO3​ or Cs2​CO3​ ), transferring unreacted (3-Acetoxyphenyl)boronic acid directly into a highly basic aqueous waste carboy will trigger the hydrolysis of the ester, releasing acetic acid. This newly formed acid can react with residual carbonates in the waste stream to evolve CO2​ gas. In a tightly sealed waste container, this gas evolution creates a severe pressurization hazard[1].

• Boroxine Formation: Like most boronic acids, this compound can dehydrate to form cyclic anhydrides (boroxines). This process can alter the solubility profile of the waste stream, leading to unexpected precipitation that can clog waste funnels or obscure visual volume limits[2],[3].

By understanding these mechanisms, we can design a disposal protocol that proactively neutralizes these risks before the waste ever enters the accumulation container.

Quantitative Safety Data & Regulatory Standards

Before initiating any workflow involving (3-Acetoxyphenyl)boronic acid, personnel must adhere to the, which mandates the implementation of a Chemical Hygiene Plan to keep chemical exposures below permissible limits[4],[5].

The following tables summarize the quantitative hazard limits and the mandatory Personal Protective Equipment (PPE) required for handling this compound.

Table 1: Hazard Classification & Regulatory Limits

Parameter	Value / Classification	Regulatory Grounding
GHS Classifications	H302 (Harmful if swallowed), H315 (Skin irritant), H319 (Eye irritant), H335 (Respiratory irritant)	[6]
Aqueous Waste pH Limit	pH 6.0 - 8.0 (Target range for ester stability)	[7]
Max Satellite Accumulation	55 Gallons (Standard Hazardous Waste)	[7]
Max Accumulation Time	180 days (Small Quantity Generator)	[8]

Table 2: Required Personal Protective Equipment (PPE)

PPE Category	Specification	OSHA Standard
Eye Protection	Chemical safety goggles or face shield (Safety glasses alone are insufficient)	[1]
Hand Protection	Nitrile gloves (minimum 4 mil thickness, double-gloving recommended)	[2]
Body Protection	Flame-resistant lab coat, fully buttoned to the collar	[1]
Respiratory	NIOSH-approved N95/P100 (Required if handling dry powder outside a fume hood)	[9]

Experimental Workflow: Pre-Disposal Processing

To prevent the pressurization hazards described in Section 1, aqueous waste streams containing (3-Acetoxyphenyl)boronic acid must be stabilized prior to final containerization. The following step-by-step methodology is designed as a self-validating system , ensuring that the waste is chemically inert before it leaves the fume hood.

Step 1: Phase Separation

• Transfer the biphasic reaction mixture (e.g., from a completed cross-coupling reaction) to a separatory funnel inside a certified chemical fume hood.

• Drain the organic phase (containing your product and organic solvents) into a designated organic collection flask.

• Collect the aqueous phase—which contains unreacted (3-Acetoxyphenyl)boronic acid, borate salts, and basic coupling byproducts—into a temporary, wide-mouth Erlenmeyer flask.

Step 2: Aqueous Neutralization (Self-Validating Step)

• Initial Verification: Dip a broad-range pH indicator strip into the aqueous waste. If the pH is > 9.0, the acetoxy group is at high risk of rapid hydrolysis.

• Neutralization: While stirring magnetically, slowly add 1M HCl dropwise. Monitor the pH continuously until it stabilizes between 6.0 and 8.0 .

  • Causality Note: You may observe slight precipitation during this step as soluble borate salts convert back into less soluble free boronic acids. This is expected and confirms the neutralization of the basic environment.

• Secondary Verification: Test the pH again after 5 minutes of continuous stirring to ensure the buffer capacity of the waste has been fully overcome and the pH remains stable.

Step 3: Controlled Off-Gassing

• Leave the neutralized Erlenmeyer flask loosely covered (e.g., with a watch glass) in the fume hood for 2 to 4 hours.

• This critical pause allows any CO2​ generated from the neutralization of residual carbonates to fully off-gas, eliminating the risk of pressure buildup in the final waste container.

Waste Segregation & Logistics

Once stabilized, the waste must be segregated according to guidelines. Hazardous waste cannot be disposed of in regular trash or sewer systems[10],[11].

Segregation Workflow

Workflow for the segregation and disposal of (3-Acetoxyphenyl)boronic acid waste.

Containerization Rules

• Solid Waste: Dispose of all contaminated solid materials (weighing paper, pipette tips, heavily soiled gloves) in a designated solid hazardous waste container lined with a chemically compatible bag[1].

• Liquid Waste: Transfer the stabilized aqueous waste and the organic waste into their respective, clearly labeled carboys.

• Labeling: Containers must be labeled with the full chemical name ("Hazardous Waste - Boronic Acid Derivative"), the accumulation start date, and specific hazard warnings (e.g., "Irritant")[2],[12].

• Storage: Store containers in a designated Satellite Accumulation Area (SAA) with secondary containment. Ensure caps are securely tightened only after the off-gassing protocol is complete[7],[11].

Spill Management & Emergency Response

In the event of an accidental release, immediate action is required to prevent exposure and environmental contamination.

• Small Solid Spills (Inside Fume Hood): Do not dry sweep, as this generates hazardous airborne dust. Gently cover the spilled powder with damp paper towels (moistened with a pH 7-8 buffer), carefully scoop the material into a sealable plastic bag, and dispose of it as solid hazardous waste[13].

• Liquid Spills: Absorb the liquid using inert chemical absorbent pads. Wipe the affected area with a cloth dampened with a mild buffer, followed by a standard laboratory decontamination wipe. Place all cleanup materials into a sealed bag for EHS collection[1].

• Large Spills (Outside Fume Hood): Evacuate the immediate area, prevent entry, and contact your institution's Environmental Health and Safety (EHS) office immediately. Do not attempt to clean a large-scale spill without specialized respiratory protection[1].

References

• Title: Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Hazard Communication Standard (29 CFR 1910.1200) Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: Resource Conservation and Recovery Act (RCRA) Regulations Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: How to Ensure Safe Chemical Waste Disposal in Laboratories Source: Daniels Health URL: [Link]

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Operational Guide: Personal Protective Equipment and Safe Handling of (3-Acetoxyphenyl)boronic Acid

As a Senior Application Scientist, it is my priority to bridge the gap between product application and user safety. (3-Acetoxyphenyl)boronic acid is an invaluable reagent in modern synthetic chemistry, particularly in cross-coupling reactions. However, its utility is matched by the imperative for meticulous handling to ensure the safety of all laboratory personnel. This guide moves beyond a simple checklist, providing a procedural and logical framework for the safe use of this compound, from initial risk assessment to final disposal.

Hazard Identification and Risk Assessment: The 'Why' Behind the Protocol

Understanding the inherent hazards of a chemical is the foundational step in developing a robust safety protocol. (3-Acetoxyphenyl)boronic acid, like many boronic acid derivatives, is not benign. The primary risks are associated with its physical form as a solid powder and its chemical reactivity.

The compound is classified with the following GHS Hazard Statements, which form the basis for our safety recommendations:

• H315: Causes skin irritation .[1][2][3] Direct contact can lead to localized inflammation and discomfort.

• H319: Causes serious eye irritation .[1][2][3] The crystalline nature of the solid poses a significant mechanical and chemical hazard to the eyes.

• H335: May cause respiratory irritation .[2][3] Fine powders can easily become airborne, and inhalation can irritate the mucous membranes and upper respiratory tract.[4]

These hazards dictate that all handling procedures must be designed to prevent direct contact and inhalation.

Hazard Statement	GHS Classification	Description	Primary Concern
H315	Skin Irritation, Category 2	Causes skin irritation upon contact.	Dermal Exposure
H319	Eye Irritation, Category 2	Causes serious, potentially damaging, eye irritation.	Ocular Exposure
H335	STOT SE, Category 3	May cause respiratory tract irritation.	Inhalation of Dust

The Core of Protection: Engineering Controls and PPE Selection

A multi-layered approach to safety is essential, beginning with engineering controls as the primary barrier and personal protective equipment (PPE) as the crucial secondary defense.

Primary Barrier: Engineering Controls

PPE should never be the first or only line of defense. The most effective way to mitigate exposure is to control the laboratory environment.

• Chemical Fume Hood: All manipulations of solid (3-Acetoxyphenyl)boronic acid that could generate dust—especially weighing and transferring—must be performed inside a certified chemical fume hood.[1][5] This contains airborne particles at the source.

• Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any fugitive dust.[6][7]

• Emergency Equipment: A safety shower and eyewash station must be readily accessible and tested regularly.[1][4][6]

Secondary Barrier: Personal Protective Equipment (PPE)

The appropriate PPE provides a direct barrier against contact and inhalation. The selection is dictated by the task being performed.

• Eye and Face Protection: Chemical safety goggles are mandatory at all times when handling the compound.[4] If there is a significant risk of splashing (e.g., during a reaction quench) or if handling larger quantities, a face shield should be worn in addition to goggles.[1][8]

• Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable choice for incidental contact.[5] Always inspect gloves for tears or punctures before use.[3] For extended handling or during cleanup, consider double-gloving. Use proper glove removal technique to avoid contaminating your skin.[3][8]

• Body Protection: A fully fastened, long-sleeved laboratory coat is required to protect the skin and clothing from contamination.[1][5]

• Respiratory Protection: When engineering controls are insufficient or during a large spill cleanup, a NIOSH-approved respirator (e.g., an N95 dust mask) should be used to prevent inhalation of the powder.[1][4]

Task	Minimum Required PPE
Storage & Transport	Lab Coat, Safety Glasses, Nitrile Gloves
Weighing & Transfer (in Fume Hood)	Lab Coat, Chemical Safety Goggles, Nitrile Gloves
In-Solution Handling (on bench)	Lab Coat, Chemical Safety Goggles, Nitrile Gloves
Spill Cleanup	Lab Coat, Chemical Safety Goggles, Nitrile Gloves (Double), Dust Respirator (if applicable)

Procedural Guidance: From Benchtop to Disposal

A systematic workflow minimizes the risk of exposure at every stage of handling.

Step 1: Preparation and Pre-Handling

• Ensure the chemical fume hood is functioning correctly.

• Don all required PPE as outlined in the table above.

• Prepare the work surface by laying down absorbent bench paper.

• Locate the nearest eyewash station and safety shower.

Step 2: Handling the Solid Compound

• Perform all weighing and transfers of the solid inside the fume hood.

• To minimize dust generation, do not pour the powder from a height. Use a spatula to carefully transfer the material.

• Close the container tightly immediately after use.[1][9][10]

Step 3: Post-Handling and Decontamination

• Clean any contaminated surfaces.

• Remove gloves using the proper technique and dispose of them in the designated solid hazardous waste container.

• Wash hands and forearms thoroughly with soap and water after handling is complete.[1]

Step 4: Waste Disposal

The disposal of (3-Acetoxyphenyl)boronic acid and its contaminated materials must be managed as hazardous waste.[5]

• Segregation: Use separate, clearly labeled, and sealable containers for solid and liquid waste.[5][8]

• Solid Waste: All contaminated disposables, including gloves, weighing papers, and bench liners, must be placed in the designated solid hazardous waste container.[5]

• Labeling: Waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.

• Regulations: Never dispose of this chemical down the drain or in the regular trash.[5] Always consult your institution's Environmental Health and Safety (EHS) office for specific disposal protocols and to ensure compliance with local and federal regulations.[10][11]

Emergency Protocols: Spill and Exposure Management

Immediate and correct action is critical in the event of an exposure or spill.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[6][12] If irritation persists, seek medical attention.

• Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes, holding the eyelids open.[1][12] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[12] If breathing is difficult, provide oxygen. Seek medical attention.

• Small Spill (in a fume hood): Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.[4][10] Place it in a sealed, labeled container for hazardous waste disposal. Clean the area with a damp cloth, and dispose of the cloth as hazardous waste.

Visualization of Safety Workflow

The following diagram illustrates the decision-making process for ensuring adequate protection when working with (3-Acetoxyphenyl)boronic acid.

Caption: Decision workflow for selecting appropriate controls and PPE.

References

• Safety Data Sheet for 3-(Methoxycarbonyl)phenylboronic Acid. TCI EUROPE N.V.
• Proper Disposal of (2-Cyano-3-methoxyphenyl)boronic Acid. BenchChem.
• Material Safety Data Sheet for [3-(1-Piperazinyl)phenyl]boronic acid pinacol ester hydrochloride. J & W PharmLab, LLC.
• Safety Data Sheet for 4-Acetoxyphenylboronic Acid. Tokyo Chemical Industry.
• How To Safely Dispose of Boric Acid. Lab Alley.
• Safety Data Sheet for Thiophene-3-boronic acid. Fisher Scientific.
• 3-Acetylphenylboronic acid Safety and Hazards. PubChem, National Institutes of Health.
• Safety Data Sheet for 2-Thienylboronic acid. Sigma-Aldrich.
• Safety Data Sheet for 4-(2-Acetamidoethyl)phenylboronic acid. Aaron Chemicals LLC.
• Boric Acid Safety Data Sheet.
• Material Safety Data Sheet for (2-Methylpropyl)boronic acid. Cole-Parmer.
• Safety Data Sheet for 3-Carboxyphenylboronic acid. Fisher Scientific.
• Material Safety Data Sheet for 3-(Hydroxymethyl)phenylboronic acid. Cole-Parmer.
• Safety Data Sheet for 3-Carboxyphenylboronic acid. MedChemExpress.

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